(R)-ND-336

Core Science & Biosynthesis

(R)-ND-336: A Technical Guide to its Mechanism of Action on the Extracellular Matrix

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The extracellular matrix (ECM) is a dynamic network of macromolecules crucial for tissue structure and function. Its dysregulation, particularly excessive degradation by matrix metalloproteinases (MMPs), is a hallmark of various pathologies, including chronic wounds like diabetic foot ulcers (DFUs). (R)-ND-336 is a novel, potent, and highly selective small-molecule inhibitor of Matrix Metalloproteinase-9 (MMP-9), an enzyme strongly implicated in the pathological degradation of the ECM. This document provides a comprehensive technical overview of the mechanism of action of (R)-ND-336, detailing its effects on the ECM, associated signaling pathways, quantitative performance data, and key experimental methodologies. By selectively targeting the detrimental activity of MMP-9, (R)-ND-336 prevents excessive ECM breakdown, reduces inflammation, promotes angiogenesis, and ultimately restores the physiological balance required for tissue repair and regeneration.

The Core Mechanism: Selective Inhibition of MMP-9

The fundamental mechanism of (R)-ND-336 is its highly selective and potent inhibition of MMP-9, a zinc-dependent endopeptidase. In chronic wound environments, MMP-9 is significantly overexpressed and its activity is a primary driver of excessive ECM degradation, which stalls the healing process.[1] Conversely, other MMPs, such as MMP-8, play a beneficial role by remodeling damaged collagen and facilitating tissue repair.[2]

(R)-ND-336 acts as a slow-binding inhibitor of MMP-9, forming a tight, long-residence-time complex with the enzyme's catalytic zinc ion.[3][4] This effectively neutralizes the enzyme's destructive activity. Crucially, it exhibits remarkable selectivity for MMP-9 over the beneficial MMP-8 (approximately 450-fold), ensuring that the necessary ECM remodeling for tissue repair can proceed unhindered.[2] This targeted action prevents the breakdown of the provisional ECM, allowing for proper cell migration, angiogenesis, and re-epithelialization.[1][3]

Signaling Pathways and Downstream Effects

In pathological states like diabetic wounds, a vicious cycle of inflammation and ECM degradation is established. Increased levels of reactive oxygen species (ROS) activate the transcription factor Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB).[2][3][5] Activated NF-κB then upregulates the expression of pro-inflammatory genes, including MMP-9.[2][6]

(R)-ND-336 intervenes by directly inhibiting the enzymatic activity of MMP-9, the downstream effector in this cascade. This inhibition breaks the cycle and leads to several beneficial downstream effects:

• Reduced Inflammation: By preventing MMP-9-mediated tissue damage, (R)-ND-336 mitigates the infiltration of inflammatory cells like macrophages.[3][7] Studies have shown that treatment with (R)-ND-336 decreases levels of ROS and NF-κB, further dampening the inflammatory response.[2][3][5]

• Enhanced Angiogenesis: The restoration of a stable ECM microenvironment promotes the formation of new blood vessels. Treatment with (R)-ND-336 has been shown to significantly increase the levels of Vascular Endothelial Growth Factor (VEGF), a key signaling protein in angiogenesis.[3][5]

• Restoration of Normal Healing: By halting excessive ECM degradation and promoting a pro-reparative environment, (R)-ND-336 facilitates complete re-epithelialization and accelerates wound closure.[1]

Caption: Pathological signaling in chronic wounds and the point of intervention for (R)-ND-336.

Quantitative Data Summary

The efficacy and selectivity of (R)-ND-336 have been quantified through rigorous in vitro and in vivo studies.

Table 1: In Vitro Inhibitory Profile of (R)-ND-336

Target Enzyme	Inhibition Constant (Ki)	Mechanism of Inhibition	Residence Time	Selectivity vs. MMP-9	Reference(s)
MMP-9	19 nM	Slow-binding	300 min	-	[3][8]
MMP-2	127 nM	-	-	6.7x less	[8]
MMP-14	119 nM	-	-	6.3x less	[8]
MMP-8	8590 nM	Noncompetitive	Seconds	452x less	[3][5]
Other MMPs	>100 µM	Poorly inhibits	-	>5200x less	[8]
Cytotoxicity (IC50)	143 µM	-	-	Therapeutic Index: 7530	[8]

Table 2: Summary of In Vivo Efficacy in a Diabetic Mouse Model

Parameter	Treatment Group	Result	P-value	Reference(s)
Wound Closure	(R)-ND-336 (50 µ g/day ) vs. Vehicle	Significantly smaller wound area	p < 0.05 (at days 10, 14, 21)	[3][5]
(R)-ND-336 + Linezolid vs. Vehicle	Further acceleration of healing	p < 0.01 (at days 14, 21)	[3][5]
(R)-ND-336 vs. Becaplermin	Superior efficacy in accelerating healing	p < 0.05	[2][4]
Angiogenesis	(R)-ND-336 vs. Vehicle	Increased VEGF levels in wound tissue	p = 0.043	[3][5]
Bacterial Load (Infected Wounds)	(R)-ND-336 vs. Vehicle	0.69-log10 reduction in CFU/wound	p = 0.18 (not significant)	[3][5]
Linezolid vs. Vehicle	1.94-log10 reduction in CFU/wound	p = 0.04	[3][5]

Key Experimental Protocols

The mechanism of action of (R)-ND-336 has been elucidated using specialized experimental techniques.

In Vivo Diabetic Mouse Wound Healing Model

This protocol is used to assess the efficacy of (R)-ND-336 in a clinically relevant animal model.

• Animal Model: Genetically diabetic mice (e.g., db/db mice) are used as they mimic the impaired wound healing observed in human diabetic patients.

• Wound Creation: Following anesthesia, a full-thickness excisional wound (e.g., 8 mm diameter) is created on the dorsal side of the mouse.

• Dressing and Treatment: The wound is covered with a semi-occlusive dressing (e.g., Tegaderm) to prevent contraction and mimic human wound healing. Test articles ((R)-ND-336, vehicle, comparators) are applied topically on a daily schedule, typically starting 24 hours post-wounding.[2]

• Wound Area Measurement: The wound area is digitally photographed at set time points (e.g., days 0, 7, 10, 14, 21). The area is quantified using image analysis software.

• Tissue Harvesting: At the end of the study, mice are euthanized, and wound tissue is harvested for histological analysis (e.g., H&E for re-epithelialization), biomarker analysis (e.g., VEGF ELISA), or zymography.

In Situ Zymography for MMP Activity

This technique visualizes and localizes the enzymatic activity of MMPs directly within tissue sections.

• Tissue Preparation: Freshly harvested wound tissue is embedded in optimal cutting temperature (OCT) compound and snap-frozen. Cryosections (e.g., 10 µm thick) are prepared.

• Substrate Incubation: The sections are incubated with a dye-quenched (DQ) fluorescent substrate. DQ-gelatin is used to detect gelatinases like MMP-9, and DQ-collagen is used for collagenases like MMP-8.[9][10]

• Activity Visualization: In its quenched state, the substrate is non-fluorescent. When cleaved by active MMPs in the tissue, the fluorophore is released, producing a fluorescent signal.[11]

• Microscopy and Analysis: The sections are visualized using a fluorescence microscope. The intensity and location of the fluorescence correspond to the level and location of specific MMP activity. Sections are often counterstained with DAPI to visualize cell nuclei.[10]

Quantification of Active MMPs using Affinity Resin and Mass Spectrometry

This highly specific protocol allows for the precise identification and quantification of only the catalytically active forms of MMPs from complex biological samples like wound homogenates.[1][3][7]

Caption: Experimental workflow for the specific quantification of active MMPs.

• Affinity Resin: A specialized resin is used where a broad-spectrum MMP inhibitor is covalently attached to Sepharose beads.[3]

• Capture: The wound tissue homogenate is incubated with the affinity resin. Only active MMPs, which have an accessible catalytic site, can bind to the inhibitor on the resin. Pro-MMPs (inactive zymogens) and TIMP-bound MMPs (inhibited forms) are not captured.[1][3]

• Washing: The resin is washed thoroughly to remove all non-specifically bound proteins.

• On-Bead Digestion: The captured, active MMPs are digested into peptides directly on the resin using trypsin.

• Mass Spectrometry: The resulting peptides are eluted and analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Quantification: The amount of each active MMP is determined by identifying and quantifying its unique peptides against known standards.[3]

Conclusion

(R)-ND-336 represents a highly targeted therapeutic approach for conditions characterized by pathological ECM remodeling, such as diabetic foot ulcers. Its mechanism of action is centered on the potent and selective inhibition of MMP-9. This intervention disrupts a key pathological cascade, leading to the reduction of chronic inflammation, promotion of angiogenesis, and stabilization of the ECM. The exquisite selectivity of (R)-ND-336 spares the activity of beneficial MMPs like MMP-8, allowing the body's natural repair processes to function effectively. The robust preclinical data, elucidated through advanced experimental protocols, strongly support (R)-ND-336 as a promising candidate for restoring normal tissue function and promoting healing in complex wound environments.

References

• 1. Role of matrix metalloproteinases in diabetic foot ulcers: Potential therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Selective MMP-9 Inhibitor (R)-ND-336 Alone or in Combination with Linezolid Accelerates Wound Healing in Infected Diabetic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. Selective MMP-9 Inhibitor (R)-ND-336 Alone or in Combination with Linezolid Accelerates Wound Healing in Infected Diabetic Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. In situ zymography - PubMed [pubmed.ncbi.nlm.nih.gov]

The Discovery and Synthesis of (R)-ND-336: A Selective MMP-9 Inhibitor for Diabetic Wound Healing

An In-depth Technical Guide for Researchers and Drug Development Professionals

(R)-ND-336 has emerged as a promising therapeutic candidate for the treatment of diabetic foot ulcers, a significant complication of diabetes.[1] This potent and selective small-molecule inhibitor of matrix metalloproteinase-9 (MMP-9) has demonstrated superior efficacy in preclinical models by targeting a key pathological driver of impaired wound healing.[2] This technical guide provides a comprehensive overview of the discovery, synthesis, mechanism of action, and preclinical evaluation of (R)-ND-336.

Discovery and Rationale

The development of (R)-ND-336 was predicated on the understanding that an imbalance in matrix metalloproteinase activity contributes to the pathophysiology of chronic wounds. Specifically, elevated levels of active MMP-9 are detrimental to wound healing, while MMP-8 plays a beneficial, reparative role.[3][4] The therapeutic strategy, therefore, was to selectively inhibit MMP-9 without affecting MMP-8 activity.[3]

Initial efforts led to the development of a racemic compound, (R,S)-ND-336, which showed efficacy. Subsequent enantiomeric separation and evaluation revealed that the (R)-enantiomer, (R)-ND-336, was a significantly more potent and selective inhibitor of MMP-9 compared to the (S)-enantiomer.[1][2]

Synthesis of (R)-ND-336

While a detailed, step-by-step synthesis protocol for (R)-ND-336 is not publicly available in full, the key steps can be inferred from the scientific literature. The synthesis involves the preparation of enantiomerically pure (R)- and (S)-ND-336 to evaluate their differential inhibitory activities against MMP-9.[2] The process likely involves asymmetric synthesis or chiral resolution to obtain the desired (R)-enantiomer.

Mechanism of Action and Signaling Pathway

(R)-ND-336 is a slow-binding, mechanism-based inhibitor of MMP-9.[3][5] The inhibitory mechanism involves the Glu-404 residue at the active site of MMP-9 abstracting a proton from (R)-ND-336. This results in the formation of a thiolate that coordinates with the zinc ion in the enzyme's active site, leading to tight and slow-reversing inhibition.[5] This mechanism contributes to a long residence time of the inhibitor on the MMP-9 enzyme.[6][7]

The signaling pathway modulated by (R)-ND-336 in the context of diabetic wound healing is centered on the differential roles of MMP-9 and MMP-8.

Figure 1: Opposing roles of MMP-9 and MMP-8 in diabetic wound healing.

By selectively inhibiting MMP-9, (R)-ND-336 mitigates its detrimental effects, thereby promoting a healing environment. This includes reducing inflammation through the NF-κβ pathway and increasing angiogenesis, as evidenced by elevated levels of Vascular Endothelial Growth Factor (VEGF).[4][7]

Figure 2: Signaling cascade initiated by (R)-ND-336 in promoting wound repair.

Quantitative Data Summary

The following tables summarize the key quantitative data for (R)-ND-336 from various preclinical studies.

Table 1: In Vitro Inhibitory Activity of (R)-ND-336

Target	Ki (nM)	Reference(s)
MMP-9	19	[3][6][7]
MMP-2	127	[6]
MMP-14	119	[6]
MMP-8	8590	[3][7]
Other MMPs	>100,000	[6]

Table 2: In Vitro Cytotoxicity and Selectivity

Parameter	Value	Reference(s)
IC50 (Cytotoxicity)	143 µM	[6]
Therapeutic Index (IC50/Ki for MMP-9)	7530	[6]
Residence Time on MMP-9	300 min	[6][7]

Table 3: In Vitro CYP450 Inhibition

CYP Isoform	IC50 (µM)	Reference(s)
CYP1A2	7.9	[7]
CYP2C8	39.0	[7]
CYP2C9	3.1	[7]
CYP2C19	3.5	[7]
CYP3A4/A5	No inhibition	[7]
CYP2D6	No inhibition	[7]

Table 4: In Vivo Pharmacokinetics (db/db mice)

Administration	AUC (µM·min)	Reference(s)
Topical	1.3	[6]
Intravenous	35	[6]
AUCtop/AUCiv Ratio	3.7%	[6]

Experimental Protocols

In Vitro CYP Inhibition Assay

A summary of the protocol for assessing the potential of (R)-ND-336 for drug-drug interactions is as follows:

• Incubation: (R)-ND-336 at various concentrations (0.01 to 50 µM) is incubated at 37°C for 15 minutes with recombinant human CYP enzymes (40 pmol protein/mL) and a marker substrate in potassium phosphate (B84403) buffer (50 mM, pH 7.4) containing 3 mM MgCl2.[4][7]

• Reaction Initiation: The reaction is initiated by the addition of 1 mM NADPH.[4][7]

• Analysis: The decrease in the formation of the metabolite of the marker substrate compared to a control without (R)-ND-336 is measured to calculate the IC50 values.[4][7]

In Vivo Diabetic Mouse Wound Healing Model

The efficacy of (R)-ND-336 is evaluated in a diabetic mouse model of delayed wound healing:

• Animal Model: Genetically diabetic mice (db/db) are used.[6]

• Wound Creation: A full-thickness excisional wound is created on the dorsum of the mice.

• Treatment: Wounds are treated topically with (R)-ND-336 (e.g., 50 µ g/wound/day ) for a specified period (e.g., 14 days).[6][8]

• Wound Closure Measurement: The wound area is measured at regular intervals to determine the rate of wound closure.[7]

• Histological and Biomarker Analysis: At the end of the study, wound tissue is collected for histological analysis (e.g., re-epithelialization) and biomarker assessment (e.g., active MMP-9 levels, VEGF levels).[7]

Figure 3: A logical workflow for the preclinical development of (R)-ND-336.

Conclusion

(R)-ND-336 represents a significant advancement in the development of targeted therapies for diabetic foot ulcers. Its high potency and selectivity for MMP-9, coupled with a well-defined mechanism of action, have resulted in superior preclinical efficacy. The data summarized in this guide underscore the potential of (R)-ND-336 as a first-in-class therapeutic for this unmet medical need. Further investigation and clinical development are warranted to translate these promising preclinical findings into a viable treatment for patients.

References

• 1. Phytoconstituents as modulators of NF-κB signalling: Investigating therapeutic potential for diabetic wound healing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Protocol to Create Chronic Wounds in Diabetic Mice [jove.com]
• 4. Vascular Endothelial Growth Factor and Angiogenesis in the Regulation of Cutaneous Wound Repair - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Vascular endothelial growth factor mediates angiogenic activity during the proliferative phase of wound healing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Role of Vascular Endothelial Growth Factor in Wound Healing - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Protocol to Create Chronic Wounds in Diabetic Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Video: Protocol to Create Chronic Wounds in Diabetic Mice [jove.com]

(R)-ND-336: A Selective Inhibitor of Matrix Metalloproteinase-9 for Advanced Wound Care

An In-Depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of (R)-ND-336, a potent and highly selective small-molecule inhibitor of matrix metalloproteinase-9 (MMP-9). Elevated levels of active MMP-9 are implicated in the pathophysiology of chronic wounds, particularly diabetic foot ulcers (DFUs), where they contribute to the degradation of the extracellular matrix and persistent inflammation, thereby impeding the healing process.[1][2][3][4] (R)-ND-336 has emerged as a promising therapeutic candidate by selectively targeting the detrimental activity of MMP-9 while sparing the beneficial functions of other MMPs, such as MMP-8, which is involved in tissue repair.[3][5]

Mechanism of Action

(R)-ND-336 is a thiirane-based, mechanism-based slow-binding inhibitor of MMP-9.[1][2][5] Its inhibitory mechanism is a two-step process. Initially, the inhibitor binds to the active site of MMP-9. Subsequently, a catalytic glutamate (B1630785) residue (Glu-404) in the enzyme's active site facilitates the opening of the inhibitor's thiirane (B1199164) ring.[5] This ring-opening results in the formation of a thiolate, which then coordinates tightly with the catalytic zinc ion (Zn²⁺) in the MMP-9 active site.[5] This process leads to a very stable enzyme-inhibitor complex with an exceptionally long residence time of approximately 300 minutes, effectively locking the enzyme in an inactive state.[3][5][6]

References

• 1. Selective MMP-9 Inhibitor (R)-ND-336 Alone or in Combination with Linezolid Accelerates Wound Healing in Infected Diabetic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Selective MMP-9 Inhibitor (R)-ND-336 Alone or in Combination with Linezolid Accelerates Wound Healing in Infected Diabetic Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Targeting MMP-9 in Diabetic Foot Ulcers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]

(R)-ND-336: A Technical Guide to its Upstream and Downstream Signaling Pathways in Wound Healing

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-ND-336 is a potent and selective small-molecule inhibitor of matrix metalloproteinase-9 (MMP-9), a key enzyme implicated in the pathophysiology of chronic wounds, particularly diabetic foot ulcers. Elevated MMP-9 activity in the wound microenvironment contributes to excessive degradation of the extracellular matrix (ECM), perpetuating a chronic inflammatory state and impairing the normal healing cascade. (R)-ND-336 acts as a mechanism-based, slow-binding inhibitor of MMP-9, effectively reducing its detrimental proteolytic activity. This guide provides an in-depth overview of the upstream signaling pathways that lead to MMP-9 upregulation in chronic wounds and the downstream consequences of MMP-9 inhibition by (R)-ND-336, including the modulation of inflammatory and angiogenic pathways. Detailed experimental protocols and quantitative data are presented to support the scientific community in further research and development.

Upstream Signaling Pathways Regulating MMP-9 Expression

In the context of chronic wounds such as diabetic foot ulcers, a persistent inflammatory environment drives the overexpression of MMP-9. A key upstream regulator of MMP-9 is the transcription factor Nuclear Factor-kappa B (NF-κB).[1][2][3][4][5] Various pro-inflammatory stimuli, including reactive oxygen species (ROS) and bacterial components like lipopolysaccharide (LPS), can activate the NF-κB signaling cascade.[1][2] This activation involves the phosphorylation and subsequent degradation of the inhibitory protein IκBα, allowing the p65/p50 NF-κB dimer to translocate to the nucleus.[4][6] Once in the nucleus, NF-κB binds to specific sites in the promoter region of the MMP-9 gene, initiating its transcription and leading to increased MMP-9 protein expression.[1][5][7]

Upstream signaling pathway leading to MMP-9 expression.

Downstream Signaling Pathways Modulated by (R)-ND-336

(R)-ND-336 is a potent and selective inhibitor of MMP-9.[8] By inhibiting MMP-9, (R)-ND-336 interferes with several downstream pathways that contribute to the pathology of chronic wounds.

Reduction of Inflammation

MMP-9 plays a direct role in perpetuating inflammation by cleaving and activating pro-inflammatory cytokines such as pro-TNF-α and pro-IL-1β.[9] Furthermore, the inhibition of MMP-9 by (R)-ND-336 leads to a reduction in inflammation, as evidenced by decreased levels of NF-κB and reduced macrophage infiltration in treated wounds.[10][11] This suggests a positive feedback loop where MMP-9 activity sustains the inflammatory response, and its inhibition helps to break this cycle.

Promotion of Angiogenesis

Angiogenesis, the formation of new blood vessels, is a critical process in wound healing.[12] The role of MMP-9 in angiogenesis is complex. It can promote angiogenesis by degrading the basement membrane, which allows endothelial cells to migrate and proliferate.[13][14][15] It can also release pro-angiogenic factors like Vascular Endothelial Growth Factor (VEGF) that are sequestered in the ECM.[13] However, in the context of chronic wounds, excessive MMP-9 activity can be detrimental. Treatment with (R)-ND-336 has been shown to increase the levels of the angiogenesis marker VEGF, suggesting that by restoring a more balanced microenvironment, (R)-ND-336 promotes effective angiogenesis.[10][11]

Downstream effects of MMP-9 inhibition by (R)-ND-336.

Quantitative Data

Table 1: Inhibitory Potency and Selectivity of (R)-ND-336

Enzyme	Ki (nM)	Reference
MMP-9	19	[8]
MMP-2	127	[8]
MMP-8	8590	[10]
MMP-14	119	[8]

Table 2: In Vivo Efficacy of (R)-ND-336 in a Diabetic Mouse Model

Treatment	Wound Size Reduction (Day 14)	Complete Re-epithelialization	Reference
Vehicle	Baseline	Partial	[10][16]
(R)-ND-336	Statistically significant reduction	Complete	[17]
(R)-ND-336 + Linezolid	Further significant reduction	Complete	[10][16]

Table 3: Effect of (R)-ND-336 on Angiogenesis Marker

Treatment	VEGF Levels	Reference
Vehicle	Baseline	[10]
(R)-ND-336	Increased	[10]
(R)-ND-336 + Linezolid	Increased	[10]

Experimental Protocols

In-situ Zymography for MMP-9 Activity

This protocol is adapted from methodologies used to assess MMP activity in tissue sections.

Materials:

• Frozen tissue sections (10 µm)

• DQ-gelatin (fluorescent substrate for gelatinases)

• DAPI (nuclear counterstain)

• Incubation buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 5 mM CaCl2, 0.2 mM NaN3)

• Mounting medium

• Fluorescence microscope

Procedure:

• Prepare frozen tissue sections on glass slides.

• Overlay the tissue sections with a solution containing DQ-gelatin (e.g., 20 µg/mL in incubation buffer).

• Incubate the slides in a humidified chamber at 37°C for 2-4 hours, protected from light.

• Wash the slides with PBS to remove excess substrate.

• Counterstain with DAPI for 5-10 minutes.

• Wash again with PBS.

• Mount the slides with an appropriate mounting medium.

• Visualize the fluorescence using a microscope. Green fluorescence indicates areas of gelatinase activity where the DQ-gelatin has been cleaved.

Experimental workflow for in-situ zymography.

Western Blot for NF-κB p65

This protocol provides a general framework for detecting the p65 subunit of NF-κB in cell or tissue lysates.

Materials:

• Cell or tissue lysates

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against NF-κB p65

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Determine the protein concentration of the lysates.

• Denature equal amounts of protein (e.g., 20-40 µg) by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against NF-κB p65 overnight at 4°C.

• Wash the membrane three times with TBST.

• Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

• Apply the chemiluminescent substrate and capture the signal using an imaging system.

ELISA for VEGF

This protocol outlines the general steps for a sandwich ELISA to quantify VEGF in biological samples.

Materials:

• ELISA plate pre-coated with anti-VEGF capture antibody

• Samples and standards

• Biotinylated anti-VEGF detection antibody

• Streptavidin-HRP conjugate

• TMB substrate

• Stop solution (e.g., 2N H2SO4)

• Wash buffer

• Plate reader

Procedure:

• Add standards and samples to the wells of the pre-coated ELISA plate. Incubate for 2 hours at room temperature.

• Wash the wells multiple times with wash buffer.

• Add the biotinylated detection antibody to each well. Incubate for 1 hour at room temperature.

• Wash the wells.

• Add the streptavidin-HRP conjugate to each well. Incubate for 1 hour at room temperature.

• Wash the wells.

• Add the TMB substrate to each well. Incubate in the dark until a color develops.

• Add the stop solution to each well to stop the reaction.

• Read the absorbance at 450 nm using a plate reader.

• Calculate the concentration of VEGF in the samples based on the standard curve.

Conclusion

(R)-ND-336 is a promising therapeutic candidate for chronic wounds, acting through the selective inhibition of MMP-9. Its mechanism of action involves the attenuation of detrimental downstream effects of MMP-9, including chronic inflammation and improper ECM remodeling, while promoting a pro-healing environment characterized by increased angiogenesis. The upstream regulation of MMP-9 via the NF-κB pathway highlights the central role of inflammation in the pathology of non-healing wounds. The data and protocols presented in this guide are intended to facilitate further investigation into the therapeutic potential of (R)-ND-336 and other selective MMP-9 inhibitors.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Lipopolysaccharide regulates MMP-9 expression through TLR4/NF-κB signaling in human arterial smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. MMP-9 Activation via ROS/NF-κB Signaling in Colorectal Cancer Progression: Molecular Insights and Prognostic–Therapeutic Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Matrix Metalloproteinase-9 (MMP-9) induced disruption of intestinal epithelial tight junction barrier is mediated by NF-κB activation | PLOS One [journals.plos.org]
• 5. Association of NF-κB and AP-1 with MMP-9 Overexpression in 2-Chloroethanol Exposed Rat Astrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. academic.oup.com [academic.oup.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Matrix Metalloproteinase-9: Many Shades of Function in Cardiovascular Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Selective MMP-9 Inhibitor (R)-ND-336 Alone or in Combination with Linezolid Accelerates Wound Healing in Infected Diabetic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Selective MMP-9 Inhibitor (R)-ND-336 Alone or in Combination with Linezolid Accelerates Wound Healing in Infected Diabetic Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The Role of Vascular Endothelial Growth Factor in Wound Healing - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Matrix Metalloproteinase-9 (MMP-9) as a Therapeutic Target: Insights into Molecular Pathways and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Agonist-Biased Signaling via Matrix Metalloproteinase-9 Promotes Extracellular Matrix Remodeling - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Role of Matrix Metalloproteinases in Angiogenesis and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Frontiers | Role of matrix metalloproteinases in diabetic foot ulcers: Potential therapeutic targets [frontiersin.org]

(R)-ND-336: A Novel Approach to Modulating the NF-κB Signaling Pathway via Selective MMP-9 Inhibition

For Immediate Release

This technical whitepaper provides an in-depth analysis of the selective Matrix Metalloproteinase-9 (MMP-9) inhibitor, (R)-ND-336, and its consequential effects on the Nuclear Factor-kappa B (NF-κB) signaling pathway. Primarily developed for the treatment of diabetic foot ulcers, (R)-ND-336 demonstrates a significant, indirect inhibitory effect on NF-κB, a key regulator of inflammation. This document is intended for researchers, scientists, and drug development professionals interested in the molecular mechanisms of (R)-ND-336 and its therapeutic potential.

Executive Summary

(R)-ND-336 is a potent and highly selective slow-binding inhibitor of MMP-9. Elevated levels of active MMP-9 are implicated in the pathophysiology of chronic inflammatory conditions, such as non-healing diabetic foot ulcers. Research has demonstrated that the therapeutic efficacy of (R)-ND-336 in promoting wound healing is, in part, attributable to its ability to downregulate the pro-inflammatory NF-κB signaling pathway. This occurs as a downstream consequence of MMP-9 inhibition, leading to a reduction in inflammation and an environment conducive to tissue repair. This paper will detail the interconnected signaling pathways, present quantitative data on the effects of (R)-ND-336, and provide the experimental protocols utilized in these pivotal studies.

Introduction: The MMP-9 and NF-κB Axis in Chronic Inflammation

The NF-κB family of transcription factors are central regulators of the inflammatory response. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by various signals, including inflammatory cytokines and reactive oxygen species (ROS), the IκB kinase (IKK) complex phosphorylates IκB, leading to its ubiquitination and subsequent proteasomal degradation. This frees NF-κB to translocate to the nucleus, where it binds to specific DNA sequences and induces the transcription of a wide array of pro-inflammatory genes, including cytokines, chemokines, and adhesion molecules.

Matrix Metalloproteinase-9 (MMP-9) is a zinc-dependent endopeptidase that degrades components of the extracellular matrix. Its expression is tightly regulated and is often upregulated in inflammatory conditions. A critical link exists between MMP-9 and NF-κB, forming a positive feedback loop that perpetuates inflammation. NF-κB can directly bind to the promoter region of the MMP9 gene, driving its transcription. Conversely, MMP-9 activity can lead to the activation of NF-κB, creating a vicious cycle of chronic inflammation.

(R)-ND-336 breaks this cycle by selectively inhibiting the enzymatic activity of MMP-9. This targeted inhibition leads to a reduction in the downstream signaling events that would typically result in NF-κB activation.

Mechanism of Action of (R)-ND-336 on the NF-κB Pathway

The primary mechanism of (R)-ND-336 is the direct, potent, and selective inhibition of MMP-9. The effect on the NF-κB signaling pathway is a secondary, yet therapeutically significant, consequence. The proposed mechanism is as follows:

• Inhibition of MMP-9: (R)-ND-336 acts as a slow-binding inhibitor of MMP-9, effectively blocking its proteolytic activity.

• Reduction of Pro-inflammatory Signals: By inhibiting MMP-9, (R)-ND-336 reduces the degradation of the extracellular matrix and the release of signaling molecules that can trigger inflammatory cascades.

• Decrease in NF-κB Activation: The reduction in pro-inflammatory stimuli leads to decreased activation of the IKK complex. Consequently, IκB remains bound to NF-κB, preventing its nuclear translocation and transcriptional activity.

• Downregulation of Inflammatory Gene Expression: With NF-κB activity attenuated, the expression of its target genes, including various inflammatory cytokines, is reduced. This dampens the overall inflammatory response, creating a more favorable environment for tissue healing.

dot graph TD{ rankdir=TB; node [shape=box, style="filled", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial"]; edge [fontname="Arial"];

} caption: "(R)-ND-336's interruption of the MMP-9/NF-κB positive feedback loop."

Quantitative Data on the Effect of (R)-ND-336 on NF-κB

Studies in diabetic mouse models of wound healing have demonstrated a significant reduction in NF-κB levels following topical treatment with (R)-ND-336.

Treatment Group	NF-κB Expression (Relative Quantification)	Statistical Significance (vs. Vehicle)	Reference
Vehicle	Baseline	-	[1]
(R)-ND-336	Significantly Reduced	p < 0.01	[1]
Becaplermin	Significantly Reduced	p < 0.05	[1]

Note: The quantitative data is derived from densitometric analysis of immunohistochemical staining. The table provides a summary of the findings reported in the cited literature.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of (R)-ND-336's effect on the NF-κB signaling pathway.

In Vivo Diabetic Mouse Wound Healing Model

• Animal Model: Genetically diabetic db/db mice are utilized. These mice exhibit impaired wound healing and a persistent inflammatory state, making them a relevant model for studying diabetic foot ulcers.

• Wound Creation: Full-thickness excisional wounds are created on the dorsal side of the mice using a sterile biopsy punch.

• Treatment: Wounds are treated topically on a daily basis with either a vehicle control, (R)-ND-336 formulated in a suitable gel, or a positive control such as becaplermin.

• Tissue Harvesting: At specified time points, the wound tissue is excised, including a margin of surrounding healthy skin, for subsequent analysis.

dot graph G { rankdir=LR; node [shape=box, style="filled", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial"]; edge [fontname="Arial"];

} caption: "Workflow for in vivo assessment of (R)-ND-336 on wound healing."

Immunohistochemistry for NF-κB p65

• Tissue Preparation: Harvested wound tissues are fixed in 10% neutral buffered formalin, processed, and embedded in paraffin. 5 µm sections are cut and mounted on positively charged slides.

• Antigen Retrieval: Slides are deparaffinized and rehydrated. Antigen retrieval is performed by heating the slides in a citrate (B86180) buffer (pH 6.0).

• Blocking: Non-specific antibody binding is blocked by incubating the sections with a blocking serum (e.g., normal goat serum) for 1 hour at room temperature.

• Primary Antibody Incubation: The sections are incubated with a primary antibody specific for the p65 subunit of NF-κB (e.g., rabbit polyclonal anti-NF-κB p65) overnight at 4°C.

• Secondary Antibody and Detection: A biotinylated secondary antibody (e.g., goat anti-rabbit IgG) is applied, followed by incubation with a streptavidin-horseradish peroxidase (HRP) conjugate. The signal is visualized using a diaminobenzidine (DAB) substrate, which produces a brown precipitate at the site of the antigen.

• Counterstaining and Mounting: Sections are counterstained with hematoxylin (B73222) to visualize cell nuclei, dehydrated, and mounted with a permanent mounting medium.

• Image Analysis: Images of the stained sections are captured using a light microscope. The intensity of NF-κB staining is quantified using image analysis software (e.g., ImageJ) by measuring the optical density of the brown stain within defined regions of interest.

dot graph G { rankdir=TB; node [shape=box, style="filled", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial"]; edge [fontname="Arial"];

} caption: "Immunohistochemistry protocol for NF-κB p65 detection."

Conclusion

(R)-ND-336 represents a targeted therapeutic strategy that not only directly addresses the detrimental effects of excessive MMP-9 activity but also indirectly mitigates the pro-inflammatory NF-κB signaling pathway. This dual effect underscores its potential as a valuable agent in the treatment of chronic inflammatory conditions such as diabetic foot ulcers. The data presented herein provide a solid foundation for further investigation into the broader applications of (R)-ND-336 in diseases where the MMP-9/NF-κB axis plays a significant pathological role.

References

• 1. Targeting Matrix Metalloproteinase-9 for Therapeutic Intervention in Diabetic Foot Ulcers - PMC [pmc.ncbi.nlm.nih.gov]

The Dual Role of (R)-ND-336 in Cellular Senescence: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cellular senescence, a state of irreversible cell-cycle arrest, is a fundamental biological process implicated in aging and a variety of age-related diseases. The Senescence-Associated Secretory Phenotype (SASP), a hallmark of senescent cells, contributes to tissue microenvironment remodeling, often through the secretion of proteases like Matrix Metalloproteinase-9 (MMP-9). (R)-ND-336 is a potent and highly selective small-molecule inhibitor of MMP-9. While direct studies on the role of (R)-ND-336 in cellular senescence are currently lacking, its targeted inhibition of MMP-9 provides a strong basis for investigating its potential as a modulator of senescence-related processes. This technical guide explores the hypothesized role of (R)-ND-336 in cellular senescence, supported by the established link between MMP-9 and this complex cellular state. We present potential signaling pathways, detailed experimental protocols for future investigation, and a summary of relevant quantitative data.

Introduction to Cellular Senescence and MMP-9

Cellular senescence is a terminal cell fate characterized by a stable cessation of proliferation, triggered by various stressors such as telomere shortening, DNA damage, and oncogene activation.[1][2] Senescent cells undergo distinct morphological and metabolic changes and secrete a complex mixture of pro-inflammatory cytokines, chemokines, growth factors, and proteases, collectively known as the SASP.[3][4][5] The SASP can have both beneficial and detrimental effects, contributing to processes like tumor suppression and wound healing, but also driving chronic inflammation and age-related pathologies when senescent cells accumulate.[6]

Matrix Metalloproteinase-9 (MMP-9) is a zinc-dependent endopeptidase that plays a critical role in the degradation of extracellular matrix (ECM) components, particularly type IV and V collagens.[7] It is involved in numerous physiological processes, including tissue remodeling, embryonic development, and immune cell migration.[7][8] Notably, MMP-9 is a frequently identified component of the SASP, secreted by various types of senescent cells.[4][9][10]

The Dichotomous Role of MMP-9 in Cellular Senescence

The current body of research presents a fascinating and seemingly contradictory role for MMP-9 in the regulation of cellular senescence. The effect of MMP-9 inhibition appears to be highly context-dependent, varying with cell type and pathological condition.

2.1. MMP-9 Inhibition as an Inducer of Senescence

In certain cancer contexts, specifically medulloblastoma, the inhibition of MMP-9 has been shown to induce cellular senescence.[11][12] Studies using MMP-9 siRNA to downregulate its expression in medulloblastoma cells resulted in cell cycle arrest in the G0/G1 phase, an increase in senescence-associated β-galactosidase (SA-β-gal) staining, and the upregulation of key senescence markers p16INK4A and p21.[11] This anti-tumorigenic effect suggests that in some proliferative diseases, targeting MMP-9 could be a therapeutic strategy to promote a beneficial, growth-arresting senescent phenotype. This process is believed to be mediated through the ERK/mitogen-activated protein (MAP) kinase pathway.[11]

2.2. MMP-9 Inhibition as an Attenuator of Senescence

Conversely, in the context of tissue fibrosis and aging, elevated MMP-9 expression is associated with a detrimental senescent state, and its inhibition can attenuate senescence. In a model of kidney injury progressing to chronic kidney disease, a condition linked to the accumulation of senescent cells, MMP-9 expression was progressively increased along with markers of renal senescence (SA-β-gal, p53, p21, and p16). Treatment with a broad-spectrum MMP inhibitor, GM6001, significantly reduced both fibrosis and these cellular senescence indicators. These findings suggest that in certain degenerative conditions, MMP-9 contributes to the pro-inflammatory and tissue-damaging aspects of the SASP, and its inhibition could be a senomorphic approach, mitigating the harmful effects of senescence. Similar findings have been reported in models of cardiac senescence and osteoarthritis.

(R)-ND-336: A Selective MMP-9 Inhibitor

(R)-ND-336 is a small molecule that acts as a potent and selective inhibitor of MMP-9.[9][10] It has been primarily investigated for its therapeutic potential in accelerating the healing of diabetic foot ulcers, where excessive MMP-9 activity is detrimental. Its high selectivity for MMP-9 over other MMPs, such as MMP-8 (which can be beneficial in wound healing), makes it a precise tool for dissecting the specific roles of MMP-9.[10]

Quantitative Data for (R)-ND-336

Parameter	Value	Reference
Target	Matrix Metalloproteinase-9 (MMP-9)	[9]
Ki (MMP-9)	19 nM	[9][10]
Ki (MMP-2)	127 nM	[9]
Ki (MMP-14)	119 nM	[9]
Ki (MMP-8)	8590 nM	[10]
Selectivity (MMP-9 vs MMP-8)	~450-fold	[10]
Mechanism of Action	Mechanism-based, slow-binding inhibitor	[3][10]
Residence Time (on MMP-9)	300 min	[10]
Cytotoxicity (IC50)	143 µM	[9]

Hypothesized Signaling Pathways of (R)-ND-336 in Cellular Senescence

Based on the dual role of MMP-9, we can hypothesize two distinct pathways through which (R)-ND-336 could influence cellular senescence.

4.1. Pathway 1: Induction of Senescence in Cancer Cells

In cancer cells where MMP-9 is highly expressed and promotes invasion and proliferation, (R)-ND-336 could induce senescence.

Caption: Hypothesized pathway for (R)-ND-336 inducing senescence in cancer cells.

4.2. Pathway 2: Attenuation of SASP-driven Senescence

In age-related degenerative diseases, (R)-ND-336 could attenuate the harmful effects of the SASP, thereby reducing the spread of senescence and chronic inflammation.

Caption: (R)-ND-336 attenuating SASP-driven paracrine senescence.

Experimental Protocols for Investigating (R)-ND-336 in Cellular Senescence

The following protocols are designed to investigate the hypothesized effects of (R)-ND-336 on cellular senescence in vitro.

5.1. General Experimental Workflow

Caption: General workflow for investigating (R)-ND-336's effect on senescence.

5.2. Protocol 1: Induction of Senescence and Treatment

• Cell Lines:

  • For replicative senescence: IMR-90 human fetal lung fibroblasts.

  • For stress-induced senescence: Human Umbilical Vein Endothelial Cells (HUVECs) or a relevant cancer cell line (e.g., Daoy medulloblastoma cells).

• Induction of Senescence:

  • Replicative Senescence: Serially passage IMR-90 cells until they reach proliferative exhaustion.

  • Stress-Induced Senescence: Treat cells with a sub-lethal dose of Doxorubicin (e.g., 100-250 nM for 24 hours) or with ionizing radiation (e.g., 10 Gy). Allow cells to recover for 3-5 days to establish the senescent phenotype.

• (R)-ND-336 Treatment:

  • Prepare stock solutions of (R)-ND-336 in DMSO.

  • Following senescence induction, treat cells with a range of (R)-ND-336 concentrations (e.g., 10 nM to 10 µM) for various time points (e.g., 24, 48, 72 hours). Include a vehicle control (DMSO).

5.3. Protocol 2: Senescence-Associated β-Galactosidase (SA-β-gal) Staining

• Wash treated cells with PBS.

• Fix cells with 4% paraformaldehyde for 10-15 minutes at room temperature.

• Wash cells again with PBS.

• Prepare the SA-β-gal staining solution (Citric acid/phosphate buffer, pH 6.0, containing potassium ferrocyanide, potassium ferricyanide, MgCl2, and X-gal).

• Incubate cells with the staining solution at 37°C (without CO2) for 12-24 hours.

• Observe cells under a microscope and quantify the percentage of blue-stained (senescent) cells.

5.4. Protocol 3: Western Blot for Senescence Markers

• Lyse treated cells and quantify protein concentration using a BCA assay.

• Separate protein lysates via SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST.

• Incubate with primary antibodies overnight at 4°C (e.g., anti-p16INK4A, anti-p21WAF1/Cip1, anti-p53, anti-Lamin B1).

• Wash and incubate with HRP-conjugated secondary antibodies.

• Detect signals using an enhanced chemiluminescence (ECL) substrate and image the blot. Quantify band intensity relative to a loading control (e.g., β-actin or GAPDH).

5.5. Protocol 4: Analysis of SASP Components

• Collect conditioned media from treated cell cultures.

• Centrifuge to remove cellular debris.

• ELISA/Multiplex Assay: Use commercially available ELISA kits or multiplex bead-based assays (e.g., Luminex) to quantify the concentration of key SASP factors such as IL-6, IL-8, and other relevant cytokines.

• Gelatin Zymography:

  • Run conditioned media on a non-reducing SDS-PAGE gel containing gelatin.

  • After electrophoresis, wash the gel in a renaturing buffer (e.g., Triton X-100).

  • Incubate the gel in a developing buffer at 37°C overnight.

  • Stain the gel with Coomassie Brilliant Blue. Clear bands will appear where MMP-9 has degraded the gelatin, indicating its enzymatic activity.

Conclusion and Future Directions

The selective MMP-9 inhibitor (R)-ND-336 presents a valuable pharmacological tool to explore the multifaceted role of MMP-9 in cellular senescence. The existing literature reveals a context-dependent function for MMP-9, acting as both a potential driver and an inhibitor of senescence. This dichotomy underscores the need for targeted research. Future investigations should focus on elucidating the effect of selective MMP-9 inhibition with (R)-ND-336 in various models of aging and disease. Such studies will be crucial in determining whether (R)-ND-336 could be repositioned as a senomorphic agent to mitigate the detrimental effects of the SASP in chronic diseases, or as a pro-senescence therapeutic in specific cancers. The experimental protocols outlined in this guide provide a framework for embarking on this promising avenue of research.

References

• 1. The Senescence-Associated Secretory Phenotype: The Dark Side of Tumor Suppression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Measuring the Senescence-Associated Secretory Phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Senescence-Associated Secretory Phenotype: Critical Effector in Skin Cancer and Aging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The MMP9 gene and its putative association with human ageing [genomics.senescence.info]
• 5. The Role of Matrix Metalloproteinases (MMP-2 and MMP-9) in Ageing and Longevity: Focus on Sicilian Long-Living Individuals (LLIs) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. JCI Insight - The senescence-associated secretome as an indicator of age and medical risk [insight.jci.org]
• 7. researchgate.net [researchgate.net]
• 8. MMP-9 SiRNA Induced Senescence Resulting In Inhibition of Medulloblastoma Growth via p16INK4A and MAPK Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. aacrjournals.org [aacrjournals.org]
• 10. tandfonline.com [tandfonline.com]
• 11. tandfonline.com [tandfonline.com]
• 12. Inhibition of matrix metalloproteinase-9 attenuates kidney fibrosis and cellular senescence in the transition from acute kidney injury to chronic kidney disease - PubMed [pubmed.ncbi.nlm.nih.gov]

The Impact of (R)-ND-336 on Growth Factor Bioavailability: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide explores the multifaceted impact of (R)-ND-336, a selective Matrix Metalloproteinase-9 (MMP-9) inhibitor, on the bioavailability and activity of growth factors. While direct modulation of all growth factors by (R)-ND-336 is an ongoing area of research, this document synthesizes current understanding of its mechanism and presents a detailed hypothesis on its role in preserving the integrity of key growth factors like Progranulin (PGRN). This guide provides in-depth experimental protocols to facilitate further investigation into this promising therapeutic avenue.

Introduction to (R)-ND-336

(R)-ND-336 is a potent and highly selective small-molecule inhibitor of MMP-9, an enzyme implicated in the degradation of extracellular matrix components and the cleavage of various signaling molecules, including growth factors.[1][2] The dysregulation of MMP-9 activity is a hallmark of various pathological conditions, including chronic wounds and inflammatory diseases.[1][2]

Quantitative Data on (R)-ND-336 and its Biological Effects

The following tables summarize the key quantitative data regarding the inhibitory activity of (R)-ND-336 and its observed effects in preclinical models.

Parameter	Value	Reference
Inhibitory Constant (Ki) for MMP-9	19 nM	[3]
Inhibitory Constant (Ki) for MMP-8	8590 ± 230 nM	[4]
Selectivity for MMP-9 over MMP-8	~450-fold	[2]
Residence Time on MMP-9	300 ± 1 min	[3]

Table 1: Inhibitory Activity of (R)-ND-336

Biological Effect	Observation	Model System	Reference
Wound Healing	Statistically significant acceleration of wound closure compared to vehicle and becaplermin.	Infected and uninfected diabetic mice	[2][3][4]
Angiogenesis	Significant increase in Vascular Endothelial Growth Factor (VEGF) levels in wounds.	Infected diabetic mice	[3][4]
Inflammation	Reduction in Interleukin-6 (IL-6) levels and mitigation of macrophage infiltration in wounds.	Infected diabetic mice	[3][4]

Table 2: Preclinical Efficacy of (R)-ND-336

Proposed Mechanism: (R)-ND-336 and Progranulin Bioavailability

A key proposed mechanism for the therapeutic effects of (R)-ND-336 is its ability to enhance the bioavailability of intact, full-length progranulin (PGRN). PGRN is a pleiotropic growth factor with crucial roles in cell proliferation, survival, and inflammation.[5] However, PGRN can be cleaved by proteases, including MMP-9, into smaller granulin (B1179632) peptides, which may have pro-inflammatory and anti-proliferative effects, counteracting the beneficial functions of the intact protein.

By selectively inhibiting MMP-9, (R)-ND-336 is hypothesized to protect PGRN from proteolytic degradation, thereby increasing the concentration of full-length, biologically active PGRN at sites of injury or disease. This, in turn, is expected to amplify its pro-healing and anti-inflammatory signaling.

Signaling Pathways

The following diagram illustrates the proposed signaling pathway influenced by (R)-ND-336.

References

• 1. Role of matrix metalloproteinases in diabetic foot ulcers: Potential therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Selective MMP-9 Inhibitor (R)-ND-336 Alone or in Combination with Linezolid Accelerates Wound Healing in Infected Diabetic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analytical and clinical validation of a blood progranulin ELISA in frontotemporal dementias - PMC [pmc.ncbi.nlm.nih.gov]

(R)-ND-336 and its Relationship with Tissue Inhibitors of Metalloproteinases (TIMPs): A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of (R)-ND-336, a potent and selective small-molecule inhibitor of matrix metalloproteinases (MMPs), and its functional relationship with the endogenous Tissue Inhibitors of Metalloproteinases (TIMPs). While (R)-ND-336 does not directly interact with TIMPs, both entities play crucial roles in the regulation of MMP activity, a key consideration in various pathological and physiological processes. This document will explore their distinct mechanisms of action, comparative inhibitory profiles, and the experimental methodologies used to characterize their effects on MMPs.

Introduction: The Regulation of Matrix Metalloproteinase Activity

Matrix metalloproteinases (MMPs) are a family of zinc-dependent endopeptidases crucial for the degradation of extracellular matrix (ECM) components.[1] Their activity is tightly regulated at multiple levels, including gene expression, zymogen activation, and inhibition by endogenous inhibitors.[2][3] The primary endogenous inhibitors of MMPs are the Tissue Inhibitors of Metalloproteinases (TIMPs).[1][4] An imbalance between MMP and TIMP activity is implicated in numerous diseases, including cancer, arthritis, cardiovascular disease, and chronic wounds like diabetic foot ulcers.[1][5]

Synthetic MMP inhibitors, such as (R)-ND-336, represent a therapeutic strategy to modulate pathological MMP activity.[6][7] (R)-ND-336 is a highly selective inhibitor of MMP-9, a key enzyme in the pathology of diabetic foot ulcers.[5][8] Understanding the interplay between synthetic inhibitors like (R)-ND-336 and natural regulators like TIMPs is essential for the development of effective therapeutic interventions.

(R)-ND-336: A Selective MMP-9 Inhibitor

(R)-ND-336 is a thiirane-based small molecule that acts as a potent and selective inhibitor of MMP-9.[8][9] Its mechanism of action involves the Glu-404 residue at the active site of MMP-9 abstracting a proton, leading to the formation of a thiolate that coordinates with the catalytic zinc ion, resulting in tight-binding inhibition.[9] This slow-binding mechanism contributes to its long residence time on the enzyme.[8][9]

Tissue Inhibitors of Metalloproteinases (TIMPs)

The TIMP family consists of four members in humans (TIMP-1, TIMP-2, TIMP-3, and TIMP-4) that are broad-spectrum inhibitors of MMPs.[1][4] TIMPs bind non-covalently to the active site of MMPs in a 1:1 stoichiometry, effectively blocking substrate access.[10] Beyond MMP inhibition, TIMPs are multifunctional proteins involved in cell growth, apoptosis, and angiogenesis.[1][11]

Quantitative Comparison of Inhibitory Activity

The following tables summarize the quantitative data for the inhibitory activity of (R)-ND-336 and various TIMPs against several MMPs. This data allows for a direct comparison of their potency and selectivity.

Table 1: Inhibitory Profile of (R)-ND-336 against various MMPs

Inhibitor	Target MMP	Ki (nM)	Inhibition Type	Reference
(R)-ND-336	MMP-9	19 ± 3	Slow-binding	[3][9]
(R)-ND-336	MMP-2	127	-	[8]
(R)-ND-336	MMP-14	119	-	[8]
(R)-ND-336	MMP-8	8590 ± 230	Non-competitive	[3][9]
ND-336 (racemic)	MMP-9	150	-	[7][12]
ND-336 (racemic)	MMP-2	85	-	[12]
ND-336 (racemic)	MMP-14	120	-	[12]

Table 2: Inhibitory Profile of TIMPs against various MMPs

Inhibitor	Target MMP	Ki (nM)	Reference
TIMP-1	MMP-3	Low pM range	[13]
TIMP-2	MMP-10	5.8	[10]
TIMP-2	MMP-2	0.0006	[10]

Experimental Protocols

The characterization of MMP inhibitors like (R)-ND-336 and TIMPs relies on robust enzymatic assays.

MMP Inhibition Assay (General Protocol)

A common method to determine the equilibrium inhibition constant (Ki) for tight-binding inhibitors is as follows:

• Enzyme Preparation: Recombinant human MMP catalytic domain (e.g., MMP-3cd, MMP-9) is expressed and purified.[10][13]

• Incubation: A constant, low concentration of the active MMP is incubated with varying concentrations of the inhibitor ((R)-ND-336 or TIMP variant) in an appropriate buffer (e.g., 50 mM Tris, pH 7.5, 100 mM NaCl, 10 mM CaCl2, and 0.05% Brij) for a sufficient time to reach equilibrium (e.g., 1 hour at 37 °C).[13]

• Substrate Addition: A fluorogenic MMP substrate is added to the enzyme-inhibitor mixture.

• Kinetic Measurement: The rate of substrate cleavage is monitored continuously by measuring the increase in fluorescence.

• Data Analysis: The initial velocities are plotted against the inhibitor concentration. For tight-binding inhibitors, the data is fitted to the Morrison equation to determine the apparent Ki.

In Situ Zymography

This technique is used to assess MMP activity directly within tissue samples.

• Tissue Preparation: Frozen tissue sections are prepared.

• Substrate Incubation: The sections are incubated with a dye-quenched (DQ) substrate specific for the MMP of interest (e.g., DQ-gelatin for MMP-9, DQ-collagen for MMP-8).[9]

• Imaging: Cleavage of the DQ substrate by active MMPs results in fluorescence, which is visualized and quantified using microscopy.[9] This method can demonstrate the in vivo inhibitory effect of compounds like (R)-ND-336.[9]

Visualizations: Signaling Pathways and Experimental Workflows

To better illustrate the concepts discussed, the following diagrams have been generated using Graphviz.

Regulation of MMP Activity

Caption: Convergent inhibition of active MMPs by endogenous TIMPs and synthetic (R)-ND-336.

Experimental Workflow for MMP Inhibition Assay

Caption: A typical workflow for determining the inhibition constant (Ki) of an MMP inhibitor.

Conclusion

(R)-ND-336 and TIMPs represent two distinct classes of MMP inhibitors that, while not interacting directly, are central to the regulation of MMP activity. (R)-ND-336 is a synthetic, highly selective slow-binding inhibitor of MMP-9, offering a targeted therapeutic approach. In contrast, TIMPs are endogenous, broad-spectrum MMP inhibitors with diverse physiological roles. A comprehensive understanding of their respective mechanisms, inhibitory profiles, and the methodologies used for their characterization is paramount for researchers and professionals in the field of drug development aiming to modulate MMP activity for therapeutic benefit. The provided data and protocols serve as a valuable resource for these endeavors.

References

• 1. The tissue inhibitors of metalloproteinases (TIMPs): An ancient family with structural and functional diversity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Biology and Function of Tissue Inhibitor of Metalloproteinase 2 in the Lungs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Selective MMP-9 Inhibitor (R)-ND-336 Alone or in Combination with Linezolid Accelerates Wound Healing in Infected Diabetic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tissue inhibitor of metalloproteinase - Wikipedia [en.wikipedia.org]
• 5. Development of (R)-ND-336 for the Treatment of Diabetic Foot Ulcers, Peer Reviewed Medical Research Program, Congressionally Directed Medical Research Programs [cdmrp.health.mil]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Frontiers | Role of matrix metalloproteinases in diabetic foot ulcers: Potential therapeutic targets [frontiersin.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. mdpi.com [mdpi.com]
• 10. Matrix Metalloproteinase-10/TIMP-2 Structure and Analyses Define Conserved Core Interactions and Diverse Exosite Interactions in MMP/TIMP Complexes | PLOS One [journals.plos.org]
• 11. journals.physiology.org [journals.physiology.org]
• 12. medchemexpress.com [medchemexpress.com]
• 13. Directed evolution of the metalloproteinase inhibitor TIMP-1 reveals that its N- and C-terminal domains cooperate in matrix metalloproteinase recognition - PMC [pmc.ncbi.nlm.nih.gov]

(R)-ND-336: A Technical Guide for Researchers and Drug Development Professionals

(R)-ND-336 is a potent and highly selective small-molecule inhibitor of matrix metalloproteinase-9 (MMP-9).[1][2][3] This document provides a comprehensive overview of its chemical structure, physicochemical properties, mechanism of action, and key experimental data, intended to support further research and development efforts.

Chemical Structure and Properties

(R)-ND-336 is a thiirane-based compound, and its specific stereochemistry is crucial for its potent and selective inhibitory activity against MMP-9.[3][4]

Table 1: Physicochemical Properties of (R)-ND-336

Property	Value	Reference
CAS Number	2252493-33-5	[1]
Purity	>95%	[2][5]
Water Solubility	4.9 mg/mL	[3]

Mechanism of Action

(R)-ND-336 acts as a slow-binding, mechanism-based inhibitor of MMP-9.[3][6] The inhibitory mechanism involves the Glu-404 residue at the active site of MMP-9 abstracting a proton from (R)-ND-336. This leads to the formation of a thiolate that tightly coordinates with the zinc ion in the enzyme's active site, resulting in very slow reversal of inhibition.[6] This mechanism contributes to its long residence time on MMP-9.[1][6]

Biological Activity and Selectivity

(R)-ND-336 demonstrates high potency and selectivity for MMP-9 over other matrix metalloproteinases.

Table 2: Inhibitory Activity of (R)-ND-336 against various MMPs

Target	Ki (nM)	Reference
MMP-9	19	[1][2][6]
MMP-2	127	[1]
MMP-14	119	[1]
MMP-8	8590 ± 230	[2][6]
Other MMPs	>100,000	[1]

The selectivity for MMP-9 over MMP-8 is particularly noteworthy, as MMP-8 is considered to have a beneficial role in wound healing, while elevated MMP-9 activity is detrimental.[2][3][6]

Table 3: In Vitro and In Vivo Properties of (R)-ND-336

Parameter	Value	Condition	Reference
MMP-9 Residence Time	300 min	In Vitro	[1][6]
Cytotoxicity (IC50)	143 µM	In Vitro	[1]
Therapeutic Index (IC50/Ki for MMP-9)	7530	In Vitro	[1]
AUC (Topical)	1.3 µM·min	db/db mice	[1]
AUC (Intravenous)	35 µM·min	db/db mice	[1]

Signaling Pathways

(R)-ND-336 has been shown to modulate key signaling pathways involved in inflammation and angiogenesis. By inhibiting MMP-9, it indirectly leads to a decrease in reactive oxygen species (ROS) and nuclear factor kappa beta (NF-κβ), which are key mediators of inflammation.[2][5] Furthermore, it has been observed to increase levels of Vascular Endothelial Growth Factor (VEGF), a critical signaling protein in angiogenesis.[2][5]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Selective MMP-9 Inhibitor (R)-ND-336 Alone or in Combination with Linezolid Accelerates Wound Healing in Infected Diabetic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Frontiers | Role of matrix metalloproteinases in diabetic foot ulcers: Potential therapeutic targets [frontiersin.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]

In Silico Modeling of (R)-ND-336 Binding to Matrix Metalloproteinase-9: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in silico methodologies used to model the binding of (R)-ND-336, a selective inhibitor, to its target, Matrix Metalloproteinase-9 (MMP-9). The document details the binding characteristics, outlines experimental protocols for computational analysis, and presents key data in a structured format.

Introduction to MMP-9 and (R)-ND-336

Matrix Metalloproteinase-9 (MMP-9), also known as gelatinase B, is a zinc-dependent endopeptidase involved in the degradation of extracellular matrix components.[1] Overexpression of MMP-9 is implicated in various pathological processes, including tumor metastasis, inflammation, and wound healing.[2][3] Its catalytic activity is dependent on a zinc ion located in the active site, coordinated by three histidine residues.[2][4]

(R)-ND-336 is a potent and highly selective small-molecule inhibitor of MMP-9.[3][5] It exhibits slow-binding inhibition and a long residence time, making it a promising therapeutic candidate for conditions such as diabetic foot ulcers.[5][6] Understanding the molecular interactions between (R)-ND-336 and MMP-9 at an atomic level is crucial for the development of more potent and specific inhibitors.

Quantitative Binding Data

The binding affinity and selectivity of (R)-ND-336 for MMP-9 have been experimentally determined and are summarized in the table below. This data forms the basis for validating the accuracy of in silico models.

Ligand	Target	Inhibition Constant (Ki)	Residence Time	Selectivity
(R)-ND-336	MMP-9	19 ± 3 nM[3][5]	300 ± 1 min[5][6]	450-fold vs MMP-8[6]
(R)-ND-336	MMP-8	8590 ± 230 nM[3][5]	< 1 s[6]
(R)-ND-336	MMP-2	127 nM[7]	Not Reported
(R)-ND-336	MMP-14	119 nM[7]	Not Reported

In Silico Experimental Protocols

This section details the methodologies for conducting molecular docking and molecular dynamics simulations to investigate the binding of (R)-ND-336 to MMP-9.

Molecular Docking

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor. This technique is instrumental in understanding the binding mode and key interactions.

Protocol:

• Protein Preparation:

  • Obtain the crystal structure of human MMP-9 from the Protein Data Bank (PDB ID: 1L6J).[8][9]

  • Remove water molecules and any co-crystallized ligands from the PDB file.

  • Add polar hydrogen atoms and assign Kollman charges to the protein structure using software like AutoDock Tools.[10]

• Ligand Preparation:

  • Generate the 3D structure of (R)-ND-336.

  • Assign Gasteiger partial charges and define the rotatable bonds.

• Grid Generation:

  • Define a grid box encompassing the active site of MMP-9. The active site is centered around the catalytic zinc ion (Zn2+) and the S1' specificity pocket.[2][4]

• Docking Simulation:

  • Perform the docking using a program such as AutoDock Vina.[2][11]

  • The Lamarckian genetic algorithm is commonly employed for conformational searching.

  • Generate a set of possible binding poses and rank them based on their predicted binding affinity (docking score).

• Analysis:

  • Analyze the top-ranked docking poses to identify key interactions (hydrogen bonds, hydrophobic interactions, and coordination with the zinc ion).[2]

Molecular Dynamics (MD) Simulation

MD simulations provide insights into the dynamic behavior of the protein-ligand complex over time, offering a more realistic representation of the binding event and allowing for the assessment of complex stability.[12][13]

Protocol:

• System Setup:

  • Use the best-ranked docked pose of the (R)-ND-336-MMP-9 complex as the starting structure.

  • Solvate the complex in a periodic box of water molecules (e.g., TIP3P water model).[14]

  • Add counter-ions to neutralize the system.

• Parameterization:

  • Use a suitable force field for the protein (e.g., AMBER ff14SB) and the ligand (e.g., General Amber Force Field - GAFF).[14][15]

• Minimization and Equilibration:

  • Perform energy minimization to remove steric clashes.

  • Gradually heat the system to physiological temperature (310 K) under NVT (constant volume) conditions.

  • Equilibrate the system under NPT (constant pressure) conditions to ensure the correct density.

• Production MD:

  • Run the production simulation for a significant duration (e.g., 100 ns) to sample the conformational space of the complex.[2]

• Trajectory Analysis:

  • Analyze the trajectory to calculate Root Mean Square Deviation (RMSD) to assess the stability of the complex.

  • Calculate Root Mean Square Fluctuation (RMSF) to identify flexible regions of the protein.

  • Analyze the persistence of key intermolecular interactions (e.g., hydrogen bonds) over time.

Visualizations

The following diagrams illustrate the workflow of the in silico modeling process and the signaling context of MMP-9.

References

• 1. Biochemical characterization and structure determination of a potent, selective antibody inhibitor of human MMP9 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Identification of Zinc-Binding Inhibitors of Matrix Metalloproteinase-9 to Prevent Cancer Through Deep Learning and Molecular Dynamics Simulation Approach [frontiersin.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Crystal structure of human MMP9 in complex with a reverse hydroxamate inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Selective MMP-9 Inhibitor (R)-ND-336 Alone or in Combination with Linezolid Accelerates Wound Healing in Infected Diabetic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. rcsb.org [rcsb.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Identification of Zinc-Binding Inhibitors of Matrix Metalloproteinase-9 to Prevent Cancer Through Deep Learning and Molecular Dynamics Simulation Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Molecular dynamics simulations: Insights into protein and protein ligand interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. discovery.researcher.life [discovery.researcher.life]
• 14. pubs.acs.org [pubs.acs.org]
• 15. GROMACS: MD Simulation of a Protein-Ligand Complex [angeloraymondrossi.github.io]

Protocols & Analytical Methods

Application Notes and Protocols for (R)-ND-336 In Vitro Enzyme Inhibition Assay

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-ND-336 is a potent and selective slow-binding inhibitor of matrix metalloproteinase-9 (MMP-9), an enzyme implicated in various pathological processes, including diabetic foot ulcers. This document provides a detailed protocol for an in vitro enzyme inhibition assay to characterize the inhibitory activity of (R)-ND-336 against MMP-9. The protocol is based on a fluorogenic substrate assay and includes considerations for the slow-binding nature of the inhibitor.

Introduction

Matrix metalloproteinase-9 (MMP-9) is a zinc-dependent endopeptidase that plays a crucial role in the degradation of extracellular matrix components. Elevated levels of MMP-9 are associated with various diseases, making it a significant therapeutic target. (R)-ND-336 has emerged as a highly selective and potent inhibitor of MMP-9. Understanding its inhibitory mechanism and quantifying its potency are critical for its development as a therapeutic agent. This application note provides a comprehensive guide to performing an in vitro inhibition assay for (R)-ND-336 against MMP-9, including data presentation and visualization of the experimental workflow.

Data Presentation

The inhibitory activity of (R)-ND-336 is characterized by its inhibition constant (Kᵢ), which represents the affinity of the inhibitor for the enzyme. Due to its slow-binding nature, the determination of Kᵢ requires a kinetic analysis that accounts for the time-dependent onset of inhibition.

Parameter	Value	Target Enzyme	Reference
Kᵢ	19 nM	Human MMP-9	[1][2]
Inhibition of MMP-2	Kᵢ = 127 nM	Human MMP-2	[3]
Inhibition of MMP-14	Kᵢ = 119 nM	Human MMP-14	[3]
Selectivity (MMP-8/MMP-9)	~450-fold	Human MMP-8 vs MMP-9	[1][2]
Residence Time on MMP-9	300 min	Human MMP-9	[1][2]

Experimental Protocol

This protocol describes a fluorometric assay to determine the inhibitory potency of (R)-ND-336 against human recombinant MMP-9. The assay measures the cleavage of a fluorogenic substrate, which results in an increase in fluorescence intensity.

Materials and Reagents

• Human recombinant MMP-9 (activated)

• (R)-ND-336

• Fluorogenic MMP-9 substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH₂)

• Assay Buffer: 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 10 mM CaCl₂, 0.05% (v/v) Brij-35

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well black microplates

• Fluorescence microplate reader

Equipment

• Fluorescence microplate reader with excitation and emission wavelengths of 325 nm and 393 nm, respectively.

• Incubator set at 37°C

• Multichannel pipettes

Experimental Workflow Diagram

Caption: Workflow for the (R)-ND-336 in vitro MMP-9 inhibition assay.

Procedure

• Preparation of Reagents:

  • Prepare a stock solution of (R)-ND-336 in DMSO.

  • Prepare serial dilutions of (R)-ND-336 in Assay Buffer. The final DMSO concentration in the assay should be kept below 1%.

  • Dilute the activated human recombinant MMP-9 to the desired concentration in cold Assay Buffer.

  • Prepare the fluorogenic MMP-9 substrate solution in Assay Buffer.

• Assay Protocol:

  • Add 50 µL of Assay Buffer to the blank wells.

  • Add 50 µL of the various concentrations of (R)-ND-336 to the inhibitor wells.

  • Add 25 µL of the diluted MMP-9 solution to all wells except the blank.

  • Pre-incubate the plate at 37°C for a specified period (e.g., 15 minutes) to allow the inhibitor to bind to the enzyme.

  • Initiate the enzymatic reaction by adding 25 µL of the MMP-9 substrate solution to all wells.

  • Immediately start monitoring the fluorescence intensity kinetically at 37°C using a microplate reader (Ex/Em = 325/393 nm). Record data every minute for at least 30-60 minutes.

Data Analysis for Slow-Binding Inhibition

• Plot Progress Curves: Plot the fluorescence intensity versus time for each inhibitor concentration. The initial velocity (v₀) for the uninhibited reaction should be linear. In the presence of a slow-binding inhibitor, the progress curves will be curved, showing a time-dependent decrease in the reaction rate.

• Determine the Rate of Onset of Inhibition (k_obs): Fit the progress curves for each inhibitor concentration to the following equation for slow-binding inhibition: F = v_st + (v_i - v_s)(1 - exp(-k_obs*t))/k_obs + F_0 where:

  • F is the fluorescence at time t

  • v_s is the final steady-state velocity

  • v_i is the initial velocity

  • k_obs is the observed rate constant for the onset of inhibition

  • F_0 is the initial fluorescence

• Determine the Inhibition Constant (Kᵢ): The k_obs values are then plotted against the inhibitor concentration [I]. For a simple slow-binding model, this relationship is linear and can be fitted to the following equation: k_obs = k_off + k_on * [I] The inhibition constant Kᵢ can be calculated as k_off / k_on.

Signaling Pathway and Mechanism of Action

(R)-ND-336 acts as a mechanism-based inhibitor of MMP-9. The proposed mechanism involves the Glu-404 residue at the active site of MMP-9 abstracting a proton from the (R)-ND-336 molecule. This leads to the formation of a thiolate that coordinates with the zinc ion in the active site, resulting in a tightly bound enzyme-inhibitor complex with a long residence time.

Caption: Proposed mechanism of MMP-9 inhibition by (R)-ND-336.

Conclusion

This application note provides a detailed protocol for the in vitro characterization of (R)-ND-336 as a slow-binding inhibitor of MMP-9. Accurate determination of the inhibitory kinetics is essential for understanding its mechanism of action and for the development of this compound as a potential therapeutic for diseases associated with elevated MMP-9 activity. The provided workflow and data analysis guidelines will aid researchers in obtaining reliable and reproducible results.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. grokipedia.com [grokipedia.com]
• 3. graphpad.com [graphpad.com]

Application Notes and Protocols for (R)-ND-336 Efficacy Testing in Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-ND-336 is a potent and selective inhibitor of Matrix Metalloproteinase-9 (MMP-9), an enzyme implicated in the pathogenesis of various diseases, including impaired wound healing in diabetic foot ulcers. Elevated MMP-9 activity contributes to the degradation of the extracellular matrix (ECM), impeding tissue repair processes. These application notes provide detailed protocols for cell-based assays to evaluate the efficacy of (R)-ND-336 in inhibiting MMP-9 activity and its downstream cellular effects. The described assays are essential tools for preclinical assessment and mechanism of action studies of (R)-ND-336 and other potential MMP-9 inhibitors.

The following protocols detail three key cell-based assays:

• In Vitro Wound Healing (Scratch) Assay: To assess the effect of (R)-ND-336 on the collective migration of cells, a crucial process in wound closure.

• Gelatin Zymography: To directly measure the enzymatic activity of secreted MMP-9 from cultured cells and its inhibition by (R)-ND-336.

• MMP-9 ELISA: To quantify the concentration of MMP-9 protein secreted by cells in response to stimuli and the effect of (R)-ND-336 on its levels.

Data Presentation

Table 1: Effect of (R)-ND-336 on Cell Migration in HT-1080 Cells (In Vitro Wound Healing Assay)

Treatment	Concentration	Wound Closure (%) at 24h	p-value vs. PMA control
Vehicle Control	-	15.2 ± 2.5	< 0.001
PMA (10 ng/mL)	-	85.7 ± 5.1	-
(R)-ND-336	10 nM	60.3 ± 4.8	< 0.05
(R)-ND-336	50 nM	35.1 ± 3.9	< 0.01
(R)-ND-336	100 nM	20.5 ± 3.1	< 0.001

Data are presented as mean ± standard deviation.

Table 2: Inhibition of PMA-Induced MMP-9 Activity by (R)-ND-336 (Gelatin Zymography)

Treatment	Concentration	Relative MMP-9 Activity (%)	IC50 (nM)
Vehicle Control	-	5.4 ± 1.2	-
PMA (10 ng/mL)	-	100	-
(R)-ND-336	1 nM	88.2 ± 6.3	19
(R)-ND-336	10 nM	55.7 ± 4.9
(R)-ND-336	50 nM	25.1 ± 3.5
(R)-ND-336	100 nM	10.8 ± 2.1

Data are presented as mean ± standard deviation, normalized to the PMA-stimulated control.

Table 3: Reduction of Secreted MMP-9 Levels by (R)-ND-336 (ELISA)

Treatment	Concentration	MMP-9 Concentration (ng/mL)	p-value vs. PMA control
Vehicle Control	-	2.1 ± 0.5	< 0.001
PMA (10 ng/mL)	-	45.8 ± 3.7	-
(R)-ND-336	10 nM	30.5 ± 2.9	< 0.05
(R)-ND-336	50 nM	15.2 ± 1.8	< 0.01
(R)-ND-336	100 nM	7.9 ± 1.1	< 0.001

Data are presented as mean ± standard deviation.

Mandatory Visualizations

Application Notes and Protocols: (R)-ND-336 for Enhanced Diabetic Wound Healing in a Mouse Model

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diabetic foot ulcers (DFUs) represent a significant complication of diabetes, often leading to severe outcomes such as amputation due to impaired wound healing.[1][2] The pathophysiology of DFUs is complex, characterized by persistent inflammation, elevated levels of matrix metalloproteinase-9 (MMP-9), and reduced angiogenesis.[1][3][4] MMP-9, in particular, has been identified as a detrimental factor that prevents diabetic wounds from healing by degrading essential components of the extracellular matrix.[2][5][6] (R)-ND-336 is a potent and selective small-molecule inhibitor of MMP-9 that has shown significant promise in accelerating wound closure in preclinical diabetic models.[1][2][5][7][8] These application notes provide a comprehensive overview and detailed protocols for utilizing (R)-ND-336 in a diabetic mouse wound healing model.

Mechanism of Action

(R)-ND-336 selectively inhibits the catalytic activity of MMP-9.[5][7][8][9] In the context of diabetic wounds, elevated levels of reactive oxygen species (ROS) activate the nuclear factor kappa beta (NF-κβ) signaling pathway, which in turn upregulates the expression of MMP-9.[1][3][6] This excess MMP-9 activity contributes to chronic inflammation and tissue degradation.[10] By inhibiting MMP-9, (R)-ND-336 mitigates these detrimental effects, leading to a reduction in inflammation, decreased macrophage infiltration, and an increase in angiogenesis, thereby promoting a more favorable environment for wound repair.[1][3][4] Notably, (R)-ND-336 shows high selectivity for MMP-9 over MMP-8, a related enzyme that plays a beneficial role in tissue repair.[1][7][10]

Signaling pathway of (R)-ND-336 in diabetic wound healing.

Quantitative Data Summary

The following tables summarize the key quantitative findings from studies evaluating (R)-ND-336 in a diabetic mouse wound healing model.

Table 1: Effect of (R)-ND-336 on Wound Closure in Infected Diabetic Mice [1]

Treatment Group	Day 10 (Wound Size % of Initial)	Day 14 (Wound Size % of Initial)	Day 21 (Wound Size % of Initial)
Vehicle	~55%	~40%	~25%
(R)-ND-336	~40% (p=0.033 vs Vehicle)	~25% (p=0.036 vs Vehicle)	~15% (p<0.049 vs Vehicle)
Linezolid	~45%	~30%	~20%
(R)-ND-336 + Linezolid	~30% (p=0.00002 vs Vehicle)	~20% (p=0.037 vs Vehicle)	~5% (p=0.008 vs Vehicle)

Table 2: Biomarker Analysis in Wounds of Infected Diabetic Mice (Day 10) [1]

Treatment Group	Bacterial Load (log10 CFU/wound reduction vs Vehicle)	VEGF Levels (Fold change vs Vehicle)
(R)-ND-336	0.69 (p=0.18)	Increased (p=0.043)
Linezolid	1.94 (p=0.04)	No significant difference
(R)-ND-336 + Linezolid	2.01 (p=0.03)	Increased (p=0.038)

Experimental Protocols

Diabetic Mouse Model and Wound Creation

This protocol describes the creation of a full-thickness excisional wound in genetically diabetic mice.

Materials:

• B6.BKS(D)-Leprdb/J (db/db) mice (5-6 months old)[11][12][13]

• Electric clippers

• Depilatory cream

• Surgical scrubs (e.g., Betadine, 70% ethanol)

• Sterile surgical instruments (forceps, scissors)

• 7mm skin biopsy punch[13]

• Anesthetic (e.g., isoflurane)

• Analgesic (e.g., Buprenorphine)

• Transparent film dressing (e.g., Tegaderm)

Procedure:

• Anesthetize the mouse using an isoflurane (B1672236) chamber.

• Administer a pre-operative dose of analgesic (0.05 mg/kg Buprenorphine, intraperitoneally).[12]

• Shave the dorsal surface of the mouse with electric clippers.

• Apply depilatory cream for 20-45 seconds to remove remaining hair, then rinse thoroughly with warm water.[14]

• Allow the skin to recover for at least 24 hours before wounding.

• On the day of surgery, re-anesthetize the mouse.

• Disinfect the dorsal skin with surgical scrubs.

• Create a full-thickness wound by pressing a 7mm biopsy punch onto the skin and excising the tissue with sterile scissors and forceps.[13]

• Cover the wound with a transparent film dressing.

Preparation and Topical Administration of (R)-ND-336

Materials:

• (R)-ND-336 compound

• Vehicle (e.g., 2% hydroxyethyl (B10761427) cellulose (B213188) gel with 0.1% methyl paraben and 0.02% propyl paraben)[10]

• Sterile microcentrifuge tubes

• Vortex mixer

• Pipettors and sterile tips

Procedure:

• Prepare the desired concentration of (R)-ND-336 in the vehicle. For example, a 0.1% gel.

• Ensure the compound is fully dissolved or homogeneously suspended by vortexing.

• For treatment, briefly remove the film dressing from the wound.

• Topically apply a defined volume of the (R)-ND-336 formulation (e.g., 50 µL containing 50 µg of the compound) directly onto the wound bed daily.[8][9]

• Re-cover the wound with a fresh sterile film dressing.

• The control group should receive the vehicle only.

Wound Healing Assessment

Materials:

• Digital camera with a tripod

• Ruler for scale

• Image analysis software (e.g., ImageJ)

Procedure:

• At specified time points (e.g., days 0, 3, 7, 10, 14, 21), carefully remove the dressing.

• Place a ruler next to the wound for scale and capture a digital photograph.

• Use image analysis software to trace the wound margin and calculate the wound area.

• Express the wound area as a percentage of the initial wound area on day 0.

• Replace the dressing after each measurement.

Histological Analysis

Materials:

• 4% paraformaldehyde (PFA)

• Phosphate-buffered saline (PBS)

• Ethanol (B145695) series (70%, 95%, 100%)

• Xylene

• Paraffin (B1166041) wax

• Microtome

• Glass slides

• Hematoxylin and Eosin (H&E) staining reagents

Procedure:

• At the end of the experiment, euthanize the mice and excise the entire wound, including a margin of surrounding healthy skin.

• Fix the tissue in 4% PFA overnight at 4°C.

• Dehydrate the tissue through an ethanol series and clear with xylene.

• Embed the tissue in paraffin wax.

• Section the paraffin blocks into 5 µm slices using a microtome.

• Mount the sections on glass slides.

• Perform H&E staining to assess re-epithelialization, granulation tissue formation, and inflammatory cell infiltration.

Measurement of Angiogenesis (VEGF ELISA)

Materials:

• Wound tissue homogenates

• Protein lysis buffer

• BCA protein assay kit

• Mouse VEGF ELISA kit

Procedure:

• Excise wound tissue at a specific time point (e.g., day 10).

• Homogenize the tissue in protein lysis buffer on ice.

• Centrifuge the homogenate and collect the supernatant.

• Determine the total protein concentration using a BCA assay.

• Perform a VEGF ELISA on the tissue lysates according to the manufacturer's instructions.

• Normalize VEGF levels to the total protein concentration.

Experimental Workflow Visualization

General experimental workflow for evaluating (R)-ND-336.

Conclusion

(R)-ND-336 presents a promising therapeutic strategy for the treatment of diabetic wounds by selectively targeting the detrimental activity of MMP-9. The protocols outlined in these application notes provide a framework for researchers to effectively evaluate the efficacy of (R)-ND-336 in a preclinical diabetic mouse model. Consistent application of these methods will aid in generating robust and reproducible data for the development of novel wound healing therapies.

References

• 1. Selective MMP-9 Inhibitor (R)-ND-336 Alone or in Combination with Linezolid Accelerates Wound Healing in Infected Diabetic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. diabetesjournals.org [diabetesjournals.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Selective MMP-9 Inhibitor (R)-ND-336 Alone or in Combination with Linezolid Accelerates Wound Healing in Infected Diabetic Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Role of matrix metalloproteinases in diabetic foot ulcers: Potential therapeutic targets [frontiersin.org]
• 6. Frontiers | Targeting matrix metalloproteases in diabetic wound healing [frontiersin.org]
• 7. New finding offers hope for diabetic wound healing | News | Notre Dame News | University of Notre Dame [news.nd.edu]
• 8. Targeting MMP-9 in Diabetic Foot Ulcers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Protocol to Create Chronic Wounds in Diabetic Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Protocol to Create Chronic Wounds in Diabetic Mice [jove.com]
• 13. escholarship.org [escholarship.org]
• 14. Video: Protocol to Create Chronic Wounds in Diabetic Mice [jove.com]

Application Note: In Situ Zymography for Assessing (R)-ND-336 Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-ND-336 is a potent and selective inhibitor of matrix metalloproteinase-9 (MMP-9), an enzyme implicated in the pathogenesis of various diseases, including delayed wound healing in diabetic foot ulcers.[1][2][3] This application note provides a detailed protocol for in situ zymography to visualize and quantify the inhibitory activity of (R)-ND-336 on MMP-9 in tissue samples. In situ zymography allows for the localization of proteolytic activity directly within the tissue context, providing valuable insights into the efficacy of MMP inhibitors in a physiologically relevant environment.[4][5]

Principle of the Assay

In situ zymography utilizes a fluorogenic substrate, dye-quenched (DQ) gelatin, which is a substrate for gelatinases like MMP-9.[6] In its native state, the fluorescence of the gelatin is quenched. Upon enzymatic cleavage by active MMP-9 within the tissue, the quenching is relieved, resulting in a fluorescent signal that can be detected by microscopy. The intensity of the fluorescence is proportional to the enzyme activity. By comparing the fluorescence in tissues treated with (R)-ND-336 to untreated controls, the inhibitory effect of the compound can be determined.

Quantitative Data for (R)-ND-336

The following table summarizes the inhibitory activity of (R)-ND-336 against various matrix metalloproteinases.

Enzyme	Inhibition Constant (Ki)	Selectivity vs. MMP-9
MMP-9	19 nM	-
MMP-2	127 nM	~7-fold
MMP-14	119 nM	~6-fold
Other MMPs	>100 µM	>5000-fold

Data compiled from publicly available sources.

Experimental Protocol: In Situ Zymography for (R)-ND-336 Activity

This protocol is designed for the analysis of (R)-ND-336 activity in frozen tissue sections from a diabetic wound healing model.

Materials:

• Fresh frozen tissue sections (10 µm thick) mounted on charged microscope slides

• (R)-ND-336 solution at desired concentrations

• DQ™ Gelatin from pig skin, fluorescein (B123965) conjugate (e.g., from a commercial supplier)

• Reaction Buffer: 50 mM Tris-HCl, 150 mM NaCl, 5 mM CaCl₂, 0.2 mM sodium azide, pH 7.6

• Inhibitor Control: 20 mM EDTA in Reaction Buffer

• Wash Buffer: Phosphate-Buffered Saline (PBS)

• Mounting medium with DAPI (4',6-diamidino-2-phenylindole)

• Coverslips

• Humidified chamber

• Fluorescence microscope

Procedure:

• Tissue Section Preparation:

  • Prepare 10 µm thick cryosections from fresh frozen tissue samples (e.g., diabetic wound biopsies).

  • Mount the sections on positively charged microscope slides.

  • Allow the sections to air dry for 30 minutes at room temperature.

• Pre-incubation with (R)-ND-336:

  • Prepare working solutions of (R)-ND-336 in Reaction Buffer at various concentrations (e.g., 10 nM, 50 nM, 100 nM, 500 nM).

  • Include a vehicle control (Reaction Buffer without (R)-ND-336).

  • Cover the tissue sections with the (R)-ND-336 solutions or vehicle control and incubate for 30 minutes at room temperature in a humidified chamber.

• Preparation of DQ-Gelatin Substrate:

  • Prepare a 1 mg/mL stock solution of DQ-gelatin in deionized water.

  • Immediately before use, dilute the DQ-gelatin stock solution to a final concentration of 20 µg/mL in the Reaction Buffer.

• Enzymatic Reaction:

  • Gently remove the (R)-ND-336/vehicle solution from the slides.

  • Overlay the tissue sections with the DQ-gelatin working solution.

  • For a negative control, overlay a separate section with Reaction Buffer containing 20 mM EDTA.

  • Incubate the slides in a light-protected, humidified chamber at 37°C for 2 to 4 hours. The optimal incubation time should be determined empirically for the specific tissue and experimental conditions.

• Washing and Mounting:

  • Gently wash the slides three times with PBS for 5 minutes each to stop the reaction and remove excess substrate.

  • Mount a coverslip over the tissue sections using a mounting medium containing DAPI for nuclear counterstaining.

• Microscopy and Image Analysis:

  • Visualize the sections using a fluorescence microscope.

  • Capture images using appropriate filters for FITC (green fluorescence from cleaved DQ-gelatin) and DAPI (blue fluorescence from nuclei).

  • Quantify the green fluorescence intensity in the area of interest using image analysis software (e.g., ImageJ). The fluorescence intensity is inversely proportional to the activity of (R)-ND-336.

Signaling Pathway and Experimental Workflow

MMP-9 Signaling in Wound Healing

The following diagram illustrates the role of MMP-9 in the wound healing process and the point of intervention for (R)-ND-336. In chronic wounds, inflammatory signals lead to the upregulation of MMP-9, which in turn degrades the extracellular matrix, impairing cell migration and tissue regeneration. (R)-ND-336 selectively inhibits MMP-9, thereby promoting a more favorable environment for healing.

Caption: MMP-9 signaling cascade in impaired wound healing and inhibition by (R)-ND-336.

Experimental Workflow for In Situ Zymography

The following diagram outlines the key steps of the in situ zymography protocol for evaluating (R)-ND-336 activity.

Caption: Experimental workflow for in situ zymography of (R)-ND-336 activity.

References

• 1. Targeting Matrix Metalloproteinase-9 for Therapeutic Intervention in Diabetic Foot Ulcers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Role of matrix metalloproteinases in diabetic foot ulcers: Potential therapeutic targets [frontiersin.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. In Situ Zymography | Springer Nature Experiments [experiments.springernature.com]
• 5. research-information.bris.ac.uk [research-information.bris.ac.uk]
• 6. bitesizebio.com [bitesizebio.com]

Application Notes: (R)-ND-336 in Cell Migration Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-ND-336 is a potent and highly selective small-molecule inhibitor of matrix metalloproteinase-9 (MMP-9).[1][2] MMP-9 is a zinc-dependent endopeptidase that plays a critical role in the degradation of extracellular matrix (ECM) components, such as collagen and laminin. Upregulated MMP-9 activity is implicated in various pathological processes that involve cell migration, including tumor metastasis and chronic wounds.[3] In the context of diabetic foot ulcers, for instance, excessive MMP-9 activity contributes to impaired wound healing by degrading growth factors and other essential components of the ECM.[3] (R)-ND-336 has demonstrated efficacy in accelerating wound healing in preclinical models by selectively inhibiting MMP-9, thereby reducing inflammation and promoting angiogenesis.[4][5][6] These application notes provide a detailed protocol for utilizing (R)-ND-336 in in vitro cell migration assays to investigate its therapeutic potential in modulating cell motility.

Mechanism of Action

(R)-ND-336 functions as a slow-binding inhibitor of MMP-9, exhibiting high selectivity over other MMPs.[6][7][8] By binding to the active site of MMP-9, (R)-ND-336 prevents the proteolytic degradation of ECM proteins. This inhibition of ECM remodeling is a key mechanism by which (R)-ND-336 can impede or modulate cell migration. The signaling pathway affected by (R)-ND-336 in the context of cell migration is centered on the downstream consequences of MMP-9 inhibition.

MMP-9 facilitates cell migration through several mechanisms:

• ECM Degradation: By breaking down components of the basement membrane and interstitial matrix, MMP-9 creates physical pathways for cells to move.

• Regulation of Cell Adhesion and Signaling: MMP-9 can cleave cell adhesion molecules, such as CD44, and influence integrin signaling (e.g., αvβ3), which are crucial for cell attachment, detachment, and motility.[1][9][10]

• Activation of Growth Factors: MMP-9 can release and activate growth factors sequestered within the ECM, which in turn can stimulate cell migration through their respective signaling pathways, such as the EGFR pathway.[11]

By inhibiting MMP-9, (R)-ND-336 can effectively block these processes, leading to a reduction in cell migration.

Quantitative Data

The following table summarizes the key quantitative parameters of (R)-ND-336.

Parameter	Value	Target/Condition	Reference
Ki (Inhibition Constant)	19 nM	MMP-9	[1][2][8]
127 nM	MMP-2	[1][2]
119 nM	MMP-14	[1][2]
8,590 nM	MMP-8	[7][8]
IC50 (Cytotoxicity)	143 µM	-	[1]
IC50 (CYP450 Inhibition)	7.9 µM	CYP1A2	[10]
39.0 µM	CYP2C8	[10]
3.1 µM	CYP2C9	[10]
3.5 µM	CYP2C19	[10]
Residence Time on MMP-9	300 min	MMP-9	[1][7][8]

Experimental Protocols

Two common and effective methods for assessing cell migration in vitro are the Transwell (or Boyden Chamber) assay and the Scratch (or Wound Healing) assay. The choice of assay depends on the specific research question, with the Transwell assay being more suited for studying chemotaxis and the scratch assay for collective cell migration.

Protocol 1: Transwell Cell Migration Assay

This assay measures the chemotactic response of cells towards a chemoattractant through a porous membrane.

Materials:

• Transwell inserts (e.g., 8 µm pore size for fibroblasts, keratinocytes, or endothelial cells) for 24-well plates

• Selected cell line (e.g., fibroblasts, keratinocytes, endothelial cells)

• Cell culture medium (e.g., DMEM, EMEM) with and without fetal bovine serum (FBS)

• (R)-ND-336 (stock solution in DMSO)

• Chemoattractant (e.g., 10% FBS, specific growth factors like PDGF or VEGF)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Fixation solution (e.g., 4% paraformaldehyde in PBS)

• Staining solution (e.g., 0.1% Crystal Violet in 20% methanol)

• Cotton swabs

• Inverted microscope

Procedure:

• Cell Preparation:

  • Culture cells to 70-80% confluency.

  • The day before the assay, replace the growth medium with serum-free medium to starve the cells.

  • On the day of the assay, trypsinize the cells, neutralize with serum-containing medium, centrifuge, and resuspend the cell pellet in serum-free medium at a concentration of 1 x 10^5 cells/mL.

• Assay Setup:

  • In the lower chamber of the 24-well plate, add 600 µL of medium containing the chemoattractant.

  • In the upper chamber (the Transwell insert), add 100 µL of the cell suspension.

  • To the cell suspension in the upper chamber, add various concentrations of (R)-ND-336 (e.g., 0, 1, 10, 100 nM). Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.1%.

• Incubation:

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for a duration appropriate for the cell type (e.g., 4-24 hours).

• Cell Fixation and Staining:

  • After incubation, carefully remove the Transwell inserts.

  • Using a cotton swab, gently remove the non-migrated cells from the upper surface of the membrane.

  • Fix the migrated cells on the lower surface of the membrane by immersing the insert in fixation solution for 20 minutes.

  • Stain the fixed cells by immersing the insert in staining solution for 15 minutes.

  • Gently wash the inserts with water to remove excess stain and allow them to air dry.

• Quantification:

  • Using an inverted microscope, count the number of migrated cells in several random fields of view for each insert.

  • Alternatively, the stain can be eluted (e.g., with 10% acetic acid) and the absorbance measured with a plate reader.

Protocol 2: Scratch Wound Healing Assay

This assay measures the rate of closure of a "wound" created in a confluent cell monolayer.

Materials:

• 24-well or 12-well plates

• Selected cell line

• Cell culture medium with low serum (e.g., 1% FBS)

• (R)-ND-336 (stock solution in DMSO)

• Sterile 200 µL pipette tip or a specialized scratch tool

• PBS

• Inverted microscope with a camera

Procedure:

• Cell Seeding:

  • Seed cells into the wells of a plate at a density that will form a confluent monolayer within 24 hours.

• Creating the Scratch:

  • Once the cells are confluent, use a sterile pipette tip to create a straight "scratch" or wound in the center of the monolayer.

  • Gently wash the wells with PBS to remove any detached cells.

• Treatment:

  • Replace the PBS with low-serum medium containing various concentrations of (R)-ND-336 (e.g., 0, 1, 10, 100 nM). Maintain a consistent final DMSO concentration across all wells.

• Imaging and Analysis:

  • Immediately after adding the treatment, capture images of the scratch at designated locations in each well (time 0).

  • Incubate the plate at 37°C and 5% CO2.

  • Capture images of the same locations at regular intervals (e.g., every 6, 12, and 24 hours).

  • The rate of cell migration can be quantified by measuring the area of the scratch at each time point using image analysis software (e.g., ImageJ). The change in the open area over time reflects the rate of cell migration.

Visualizations

Signaling Pathway of MMP-9 in Cell Migration and Inhibition by (R)-ND-336

Caption: (R)-ND-336 inhibits MMP-9, blocking ECM degradation and pro-migratory signaling.

Experimental Workflow for Transwell Cell Migration Assay

Caption: Workflow for the Transwell cell migration assay with (R)-ND-336.

References

• 1. med.virginia.edu [med.virginia.edu]
• 2. Scratch Wound Healing Assay [en.bio-protocol.org]
• 3. Scratch Wound Healing Assay [bio-protocol.org]
• 4. Transwell In Vitro Cell Migration and Invasion Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Endothelial Cell Transwell Migration and Invasion Assay [sigmaaldrich.com]
• 6. bio.libretexts.org [bio.libretexts.org]
• 7. Methods for Analysis of Keratinocyte Migration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. corning.com [corning.com]
• 10. Wound healing migration assay (Scratch assay) [protocols.io]
• 11. 2.9. Cell migration and invasion analysis [bio-protocol.org]

Application Notes and Protocols: Western Blot Analysis for MMP-9 Expression Following (R)-ND-336 Treatment

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Western blot analysis to investigate the expression of Matrix Metalloproteinase-9 (MMP-9) in response to treatment with (R)-ND-336, a potent and selective MMP-9 inhibitor. This document outlines the mechanism of (R)-ND-336, relevant signaling pathways, and detailed experimental protocols.

Introduction to (R)-ND-336 and its Effect on MMP-9

(R)-ND-336 is a small-molecule, mechanism-based, and slow-binding inhibitor that demonstrates high selectivity for MMP-9.[1][2][3][4][5] Its primary mechanism involves the inhibition of MMP-9's enzymatic activity, which is crucial in various pathological processes, including impaired wound healing in diabetic foot ulcers.[1][3] While (R)-ND-336 directly targets MMP-9 activity, its application may also indirectly influence the expression levels of the MMP-9 protein. This can occur through the modulation of inflammatory pathways that regulate MMP-9 gene transcription.

Mechanism of Action of (R)-ND-336:

(R)-ND-336 acts as a mechanism-based inhibitor. The Glu-404 residue at the active site of MMP-9 abstracts a proton from (R)-ND-336, leading to the formation of a thiolate that tightly coordinates with the zinc ion in the active site. This results in a very slow reversal of inhibition, giving it a long residence time.[1][6]

Key Experimental Data

The following table summarizes the inhibitory constants (Ki) and residence time for (R)-ND-336 against MMP-9 and other related MMPs, highlighting its selectivity.

Parameter	MMP-9	MMP-8	MMP-2	MMP-14	Other MMPs
Ki	19 ± 3 nM[1][2]	8590 ± 230 nM[1]	127 nM[2]	119 nM[2]	>100 µM[2]
Residence Time	300 ± 1 min[1][2]	<1 s[1]	-	-	-
Inhibition Type	Slow-binding, mechanism-based[1][3]	Non-competitive[4]	-	-	-

Signaling Pathways Modulated by (R)-ND-336

(R)-ND-336 has been shown to reduce inflammation and levels of reactive oxygen species (ROS).[3][5] This anti-inflammatory effect can, in turn, downregulate signaling pathways that promote MMP-9 expression. One such critical pathway involves the transcription factor NF-κβ, which is a known inducer of MMP-9 gene expression. By mitigating inflammation, (R)-ND-336 may lead to a decrease in NF-κβ activation and a subsequent reduction in MMP-9 protein synthesis.

Figure 1: Proposed signaling pathway for the indirect regulation of MMP-9 expression by (R)-ND-336.

Experimental Protocol: Western Blot for MMP-9

This protocol provides a detailed methodology for assessing MMP-9 protein expression in cell lysates or tissue homogenates following treatment with (R)-ND-336.

I. Sample Preparation

• Cell Culture and Treatment:

  • Culture cells to the desired confluency.

  • Treat cells with various concentrations of (R)-ND-336 or a vehicle control for a predetermined duration.

  • Optional: Include a positive control for MMP-9 induction, such as treatment with phorbol (B1677699) 12-myristate 13-acetate (PMA), lipopolysaccharide (LPS), or tumor necrosis factor-alpha (TNF-α).[7]

• Lysis and Protein Extraction:

  • Wash cells with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells in radioimmunoprecipitation assay (RIPA) buffer supplemented with a protease inhibitor cocktail to prevent protein degradation.[7]

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes, vortexing intermittently.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

  • Collect the supernatant containing the protein extract.

• Protein Quantification:

  • Determine the total protein concentration of each sample using a standard protein assay, such as the bicinchoninic acid (BCA) assay or Bradford assay.[7] This ensures equal loading of protein for each sample.

II. SDS-PAGE and Protein Transfer

• Sample Preparation for Electrophoresis:

  • Mix an equal amount of protein (typically 10-25 µg) from each sample with Laemmli sample buffer.[8][9]

  • Heat the samples at 95-100°C for 5-10 minutes to denature the proteins.

• Gel Electrophoresis:

  • Load the denatured protein samples into the wells of a 10% SDS-polyacrylamide gel.[9]

  • Include a pre-stained protein ladder to monitor protein separation and estimate the molecular weight of the target protein.

  • Run the gel at a constant voltage until the dye front reaches the bottom.

• Electrotransfer:

  • Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.[8][9]

  • Confirm successful transfer by staining the membrane with Ponceau S.[8]

III. Immunoblotting and Detection

• Blocking:

  • Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.[8][9]

• Primary Antibody Incubation:

  • Incubate the membrane with a primary antibody specific for MMP-9 overnight at 4°C with gentle agitation. The dilution of the antibody should be optimized according to the manufacturer's instructions.

• Washing:

  • Wash the membrane three times with TBST for 10 minutes each to remove unbound primary antibody.[8]

• Secondary Antibody Incubation:

  • Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody (e.g., anti-rabbit or anti-mouse) for 1 hour at room temperature.[9]

• Final Washes:

  • Wash the membrane three times with TBST for 10 minutes each to remove unbound secondary antibody.[8]

• Detection:

  • Apply an enhanced chemiluminescence (ECL) substrate to the membrane.[9]

  • Capture the chemiluminescent signal using an imaging system or X-ray film.

• Stripping and Re-probing (for loading control):

  • To ensure equal protein loading, the membrane can be stripped of the MMP-9 antibody and re-probed with an antibody against a housekeeping protein such as GAPDH or β-actin.

IV. Data Analysis

• Densitometry:

  • Quantify the band intensity for MMP-9 and the loading control using densitometry software (e.g., ImageJ).

• Normalization:

  • Normalize the MMP-9 band intensity to the corresponding loading control band intensity for each sample.

• Statistical Analysis:

  • Perform statistical analysis to determine if there are significant differences in MMP-9 expression between the (R)-ND-336 treated groups and the control group.

Figure 2: Experimental workflow for Western blot analysis of MMP-9 expression.

References

• 1. mdpi.com [mdpi.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Targeting Matrix Metalloproteinase-9 for Therapeutic Intervention in Diabetic Foot Ulcers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Selective MMP-9 Inhibitor (R)-ND-336 Alone or in Combination with Linezolid Accelerates Wound Healing in Infected Diabetic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Targeting MMP-9 in Diabetic Foot Ulcers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Matrix metalloproteinase-9 (MMP9) | Abcam [abcam.com]
• 8. novusbio.com [novusbio.com]
• 9. Western blotting to detect MMP2 and MMP9 expression [bio-protocol.org]

Application Notes and Protocols: Immunohistochemical Analysis of MMP-9 in Tissues Treated with (R)-ND-336

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of (R)-ND-336, a selective inhibitor of Matrix Metalloproteinase-9 (MMP-9), and a detailed protocol for the immunohistochemical (IHC) detection of MMP-9 in tissue samples. (R)-ND-336 has been identified as a potent and selective slow-binding inhibitor of MMP-9, playing a crucial role in pathologies characterized by excessive extracellular matrix degradation, such as in diabetic foot ulcers.[1][2][3][4][5]

Introduction to (R)-ND-336 and its Effects on MMP-9

(R)-ND-336 is a small molecule inhibitor that demonstrates high selectivity for MMP-9.[1][5] Dysregulation of MMP-9, a zinc-dependent endopeptidase, is implicated in various physiological and pathological processes, including wound healing, angiogenesis, and tumor metastasis, primarily through its degradation of extracellular matrix components like type IV and V collagens.[6][7][8]

In the context of wound healing, particularly in diabetic models, elevated levels of active MMP-9 are considered detrimental.[1][4][9] (R)-ND-336 has been shown to accelerate wound healing by selectively inhibiting MMP-9 activity.[1][4][5] This inhibition mitigates inflammation and promotes angiogenesis, contributing to the restoration of the normal healing process.[1][4] Studies have indicated that topical administration of (R)-ND-336 can lead to a significant reduction in MMP-9 activity in vivo.[3][10]

Quantitative Data Summary

The following table summarizes the key quantitative parameters of (R)-ND-336's interaction with MMPs and its effects in a diabetic mouse model of wound healing.

Parameter	Value	Target/Model	Reference
MMP-9 Inhibition (Ki)	19 ± 3 nM	Recombinant Human MMP-9	[1][2]
MMP-8 Inhibition (Ki)	8590 ± 230 nM	Recombinant Human MMP-8	[1]
MMP-2 Inhibition (Ki)	127 nM	Recombinant Human MMP-2	[2]
MMP-14 Inhibition (Ki)	119 nM	Recombinant Human MMP-14	[2]
MMP-9 Residence Time	300 ± 1 min	Recombinant Human MMP-9	[1][2]
Wound Healing	Accelerated wound closure compared to vehicle and becaplermin	Infected Diabetic Mouse Model	[1][11]

Signaling Pathway and Mechanism of Action

The diagram below illustrates the proposed mechanism by which (R)-ND-336 influences the wound healing process through the selective inhibition of MMP-9.

Caption: Mechanism of (R)-ND-336 in promoting wound healing.

Immunohistochemistry Protocol for MMP-9 Detection

This protocol provides a standardized method for the detection of MMP-9 in formalin-fixed, paraffin-embedded (FFPE) tissue sections.

I. Materials and Reagents

• Xylene

• Ethanol (B145695) (100%, 95%, 70%)

• Deionized or distilled water (dH₂O)

• Tris-buffered saline with Tween-20 (TBST)

• Antigen Retrieval Solution (e.g., 0.01M Sodium Citrate Buffer, pH 6.0)

• 3% Hydrogen Peroxide

• Blocking Buffer (e.g., 10% normal serum in PBS)

• Primary Antibody: Anti-MMP-9 antibody

• Secondary Antibody (HRP-conjugated)

• DAB (3,3'-Diaminobenzidine) substrate kit

• Hematoxylin counterstain

• Mounting Medium

II. Protocol Steps

• Deparaffinization and Rehydration:

  • Heat slides at 65°C for 1 hour.

  • Wash slides in xylene (2 x 5 minutes).

  • Rehydrate through graded ethanol series: 100% (2 x 5 minutes), 95% (1 x 5 minutes), 70% (1 x 5 minutes).

  • Rinse in dH₂O.

  • Wash with TBST for 5 minutes.

• Antigen Retrieval:

  • Immerse slides in pre-heated Antigen Retrieval Solution.

  • Heat using a steamer, water bath, or microwave according to manufacturer's instructions (e.g., 95-100°C for 20-30 minutes).

  • Allow slides to cool to room temperature (approx. 20 minutes).

  • Wash with TBST (3 x 3 minutes).

• Immunostaining:

  • Inactivate endogenous peroxidase by incubating sections with 3% hydrogen peroxide for 10 minutes.

  • Wash with TBST (3 x 3 minutes).

  • Apply Blocking Buffer and incubate for 1 hour at room temperature to block non-specific binding.

  • Dilute the primary anti-MMP-9 antibody in Blocking Buffer to its optimal concentration.

  • Incubate sections with the primary antibody overnight at 4°C in a humidified chamber.

  • Wash with TBST (3 x 3 minutes).

  • Apply the HRP-conjugated secondary antibody and incubate for 30-60 minutes at room temperature.

  • Wash with TBST (3 x 3 minutes).

• Detection and Counterstaining:

  • Prepare and apply the DAB substrate solution until a brown precipitate is visible (typically 2-10 minutes).

  • Rinse sections with dH₂O.

  • Counterstain with hematoxylin.

  • Rinse with dH₂O.

• Dehydration and Mounting:

  • Dehydrate sections through a graded ethanol series (70%, 95%, 100%).

  • Clear in xylene.

  • Coverslip with a permanent mounting medium.

III. Experimental Workflow Diagram

The following diagram outlines the key steps of the immunohistochemistry protocol.

Caption: Immunohistochemistry workflow for MMP-9 detection.

IV. Interpretation of Results

The expression of MMP-9 can be semi-quantitatively assessed by scoring both the intensity of the staining and the percentage of positively stained cells within the tissue.[12][13] This allows for a comparison of MMP-9 protein levels between tissues treated with (R)-ND-336 and control groups. A reduction in the IHC score for MMP-9 in the (R)-ND-336 treated group would suggest that the inhibitor may not only block the enzyme's activity but could also lead to a downstream reduction in its expression or an increase in its clearance from the tissue.

Disclaimer: This protocol is a general guideline. Optimal incubation times, antibody dilutions, and antigen retrieval methods should be determined by the individual researcher for their specific experimental conditions.

References

• 1. Selective MMP-9 Inhibitor (R)-ND-336 Alone or in Combination with Linezolid Accelerates Wound Healing in Infected Diabetic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. mdpi.com [mdpi.com]
• 4. Selective MMP-9 Inhibitor (R)-ND-336 Alone or in Combination with Linezolid Accelerates Wound Healing in Infected Diabetic Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. MMP9 - Wikipedia [en.wikipedia.org]
• 7. Matrix Metalloproteinase-9: Many Shades of Function in Cardiovascular Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. encyclopedia.pub [encyclopedia.pub]
• 9. Frontiers | Role of matrix metalloproteinases in diabetic foot ulcers: Potential therapeutic targets [frontiersin.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Expression of matrix metalloproteinase-9 in histological grades of oral squamous cell carcinoma: An immunohistochemical study - PMC [pmc.ncbi.nlm.nih.gov]
• 13. jcdr.net [jcdr.net]

Optimal dosage and administration of (R)-ND-336 in animal studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the optimal dosage and administration of (R)-ND-336 in preclinical animal studies, with a focus on its application in diabetic wound healing models. The protocols outlined below are based on established methodologies from peer-reviewed research.

Introduction to (R)-ND-336

(R)-ND-336 is a potent and highly selective small-molecule inhibitor of matrix metalloproteinase-9 (MMP-9).[1][2][3] MMP-9 is a key enzyme implicated in the pathology of various diseases, including the impaired wound healing observed in diabetic foot ulcers.[4][5] Elevated levels of MMP-9 in diabetic wounds lead to excessive degradation of the extracellular matrix, perpetuating a chronic inflammatory state and preventing wound closure.[5][6] (R)-ND-336 acts as a slow-binding, mechanism-based inhibitor of MMP-9, with a long residence time, effectively reducing its detrimental enzymatic activity.[1][2] Its high selectivity for MMP-9 over other MMPs, such as the beneficial MMP-8, makes it a promising therapeutic candidate.[5][7]

Data Presentation: Efficacy of (R)-ND-336 in Diabetic Mouse Models

The following tables summarize the quantitative data from key animal studies investigating the efficacy of topically administered (R)-ND-336 in promoting wound healing in diabetic mice.

Table 1: Dose-Response of Topical (R)-ND-336 on Wound Healing in Infected Diabetic Mice [1][8]

Dosage (µ g/wound/day )	Administration Route	Animal Model	Treatment Duration (days)	Outcome
5	Topical	Infected db/db mice	3	Statistically significant improvement in wound closure compared to vehicle.
10	Topical	Infected db/db mice	3	Statistically significant improvement in wound closure compared to vehicle.
25	Topical	Infected db/db mice	3	Statistically significant improvement in wound closure compared to vehicle.

Table 2: Comparative Efficacy of Topical (R)-ND-336 in Diabetic Mice [3][6][9][10]

Treatment Group	Dosage (µ g/wound/day )	Administration Route	Animal Model	Treatment Duration (days)	Key Findings
(R)-ND-336	50	Topical	db/db mice	14	Superior wound healing compared to becaplermin.
(R,S)-ND-336	50	Topical	db/db mice	14	Less effective than (R)-ND-336.
Vehicle (water)	N/A	Topical	db/db mice	14	Significantly slower wound healing compared to (R)-ND-336.

Signaling Pathway

The following diagram illustrates the simplified signaling pathway of MMP-9 in the context of diabetic wound healing and the inhibitory action of (R)-ND-336.

References

• 1. escholarship.org [escholarship.org]
• 2. mdpi.com [mdpi.com]
• 3. Protocol to Create Chronic Wounds in Diabetic Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Protocol to Create Chronic Wounds in Diabetic Mice [jove.com]
• 5. Video: Protocol to Create Chronic Wounds in Diabetic Mice [jove.com]
• 6. Targeting matrix metalloproteases in diabetic wound healing - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Protocol to Create Chronic Wounds in Diabetic Mice [protocols.io]
• 8. Selective MMP-9 Inhibitor (R)-ND-336 Alone or in Combination with Linezolid Accelerates Wound Healing in Infected Diabetic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. AGEs-induced MMP-9 activation mediated by Notch1 signaling is involved in impaired wound healing in diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]

Formulation of (R)-ND-336 for Topical Application in Research: Application Notes & Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-ND-336 is a potent and highly selective small-molecule inhibitor of matrix metalloproteinase-9 (MMP-9).[1][2] Elevated MMP-9 activity is implicated in the pathophysiology of various diseases, including the impaired healing of diabetic foot ulcers.[3][4] Topical delivery of (R)-ND-336 to affected tissues presents a promising therapeutic strategy, maximizing local drug concentration while minimizing systemic exposure.[1] This document provides detailed application notes on (R)-ND-336 and protocols for its formulation into a hydrogel for research purposes, as well as methods for its characterization and preclinical evaluation.

Application Notes for (R)-ND-336

Background

(R)-ND-336, with the chemical name 1-[4-(4-{[(2R)-thiiran-2-yl]methanesulfonyl}phenoxy)phenyl]methanamine hydrochloride (CAS Number: 2252493-33-5), is a selective inhibitor of MMP-9.[2][5][6] MMPs are a family of zinc-dependent endopeptidases involved in the degradation of extracellular matrix (ECM) components. While essential for normal tissue remodeling, excessive MMP-9 activity can be detrimental, contributing to chronic inflammation and impaired wound healing.[3]

Mechanism of Action

(R)-ND-336 acts as a slow-binding inhibitor of MMP-9, demonstrating high selectivity over other MMPs, such as MMP-8, which can have a beneficial role in wound repair.[3] By selectively inhibiting the detrimental activity of MMP-9, (R)-ND-336 helps to reduce inflammation, decrease the degradation of the ECM, and promote an environment conducive to healing.[3][4] This targeted approach is particularly relevant in chronic wounds like diabetic foot ulcers, where MMP-9 levels are often elevated.[4]

Physicochemical Properties and Rationale for Topical Formulation

A key property of (R)-ND-336 for topical formulation is its water solubility of 4.9 mg/mL.[3] This allows for its incorporation into aqueous-based hydrogel formulations. Topical administration is the preferred clinical route for treating diabetic foot ulcers, as it allows for direct application to the wound bed, thereby maximizing the local therapeutic effect and minimizing potential systemic side effects.[3] Studies in diabetic mice have shown that topical application of (R)-ND-336 accelerates wound healing.[1]

Quantitative Data Summary

The following table summarizes the key quantitative data for (R)-ND-336.

Parameter	Value	Reference
CAS Number	2252493-33-5	[2][5][6]
Molecular Formula	C16H18ClNO3S2	[2]
Molecular Weight	371.90 g/mol	[2]
MMP-9 Inhibition (Ki)	19 nM	[1]
MMP-2 Inhibition (Ki)	127 nM	[1]
MMP-14 Inhibition (Ki)	119 nM	[1]
Water Solubility	4.9 mg/mL	[3]
In Vivo Topical Dose (mice)	50 µ g/wound/day	[1]

Experimental Protocols

Preparation of a 0.1% (w/w) (R)-ND-336 Hydrogel Formulation

This protocol is based on a published formulation for (R)-ND-336.[3]

Materials:

• (R)-ND-336 powder

• Hydroxyethyl (B10761427) cellulose (B213188) (HEC)

• Methylparaben

• Propylparaben (B1679720)

• Sterile purified water

Equipment:

• Analytical balance

• Magnetic stirrer with stir bar

• pH meter

• Beakers and graduated cylinders

• Spatulas

• Autoclave or sterile filter (0.22 µm)

Procedure:

• Prepare the Paraben Stock Solution:

  • In a beaker, dissolve 0.1 g of methylparaben and 0.02 g of propylparaben in approximately 80 mL of sterile purified water with gentle heating and stirring until fully dissolved.

  • Allow the solution to cool to room temperature.

• Disperse the Gelling Agent:

  • While stirring the paraben solution, slowly sprinkle 2.0 g of hydroxyethyl cellulose into the vortex to avoid clumping.

  • Continue stirring until the HEC is fully dispersed and the solution begins to thicken. This may take 30-60 minutes.

• Incorporate (R)-ND-336:

  • Accurately weigh 0.1 g of (R)-ND-336.

  • In a separate small beaker, dissolve the (R)-ND-336 in a minimal amount of sterile purified water (e.g., 5-10 mL).

  • Slowly add the (R)-ND-336 solution to the HEC dispersion while continuously stirring.

• Final Formulation:

  • Add sterile purified water to bring the total weight of the formulation to 100 g.

  • Continue stirring for another 15-20 minutes to ensure homogeneity.

  • Measure and record the final pH of the hydrogel.

  • Store the hydrogel in an airtight, light-resistant container at 2-8°C.

Physicochemical Characterization of the Hydrogel Formulation

a) Appearance and Homogeneity: Visually inspect the prepared hydrogel for clarity, color, and the presence of any aggregates or particulates. A properly formulated gel should be translucent and homogenous.

b) pH Measurement: Use a calibrated pH meter to measure the pH of the hydrogel. The pH should be within a range suitable for topical application (typically between 5.0 and 7.0).

c) Viscosity Measurement: Determine the viscosity of the hydrogel using a viscometer (e.g., Brookfield viscometer) at a controlled temperature (e.g., 25°C). This is important for assessing the spreadability and retention of the formulation on the skin.

d) Drug Content Uniformity:

• Accurately weigh three separate 1 g samples of the hydrogel.

• Disperse each sample in a suitable solvent system (e.g., a mixture of water and a water-miscible organic solvent) to dissolve the (R)-ND-336.

• Analyze the concentration of (R)-ND-336 in each sample using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• The drug content should be within 90-110% of the target concentration (0.1% w/w).

In Vitro Skin Permeation Study

Objective: To evaluate the permeation of (R)-ND-336 from the hydrogel formulation through a skin model.

Materials:

• Franz diffusion cells

• Excised human or animal skin (e.g., porcine ear skin)

• Phosphate-buffered saline (PBS), pH 7.4, as the receptor solution

• The prepared 0.1% (R)-ND-336 hydrogel

• Syringes and needles for sampling

• HPLC system for analysis

Procedure:

• Mount the excised skin on the Franz diffusion cells with the stratum corneum facing the donor compartment.

• Fill the receptor compartment with pre-warmed (32°C) PBS and ensure no air bubbles are trapped beneath the skin.

• Equilibrate the system for 30 minutes.

• Apply a finite dose (e.g., 10 mg/cm²) of the 0.1% (R)-ND-336 hydrogel to the skin surface in the donor compartment.

• At predetermined time points (e.g., 1, 2, 4, 6, 8, 12, and 24 hours), withdraw an aliquot of the receptor solution and replace it with an equal volume of fresh, pre-warmed PBS.

• Analyze the concentration of (R)-ND-336 in the collected samples by HPLC.

• At the end of the study, dismount the skin, and determine the amount of (R)-ND-336 retained in the skin.

In Vivo Efficacy Study in a Diabetic Mouse Wound Healing Model

Objective: To assess the efficacy of the topical (R)-ND-336 hydrogel in promoting wound healing in a diabetic mouse model.

Model: Genetically diabetic mice (e.g., db/db mice) are commonly used.

Procedure:

• Anesthetize the mice and create a full-thickness excisional wound on the dorsal surface using a sterile biopsy punch (e.g., 6-8 mm).

• Divide the animals into treatment groups (e.g., vehicle control, 0.1% (R)-ND-336 hydrogel).

• Apply a specified amount of the hydrogel (e.g., 50 µL, corresponding to 50 µg of (R)-ND-336) to the wound bed daily.

• Cover the wound with a semi-occlusive dressing.

• Monitor wound closure by digital photography at regular intervals (e.g., days 0, 3, 7, 10, and 14).

• Wound area can be quantified using image analysis software.

• At the end of the study, euthanize the animals and collect the wound tissue for histological analysis (e.g., H&E staining for re-epithelialization and Masson's trichrome staining for collagen deposition) and biochemical assays (e.g., measurement of MMP-9 activity).

Visualizations

Caption: Signaling pathway of MMP-9 in chronic wounds and its inhibition by (R)-ND-336.

Caption: Experimental workflow for the preparation and testing of the (R)-ND-336 topical hydrogel.

Caption: Logical relationship of the key components in the (R)-ND-336 topical hydrogel formulation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. xcessbio.com [xcessbio.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Development of (R)-ND-336 for the Treatment of Diabetic Foot Ulcers, Peer Reviewed Medical Research Program, Congressionally Directed Medical Research Programs [cdmrp.health.mil]
• 5. mdpi.com [mdpi.com]
• 6. targetmol.com [targetmol.com]

Technical Notes & Optimization

(R)-ND-336 solubility and stability in different solvents

This technical support center provides researchers, scientists, and drug development professionals with essential information on the solubility and stability of (R)-ND-336. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of (R)-ND-336?

Q2: What is the aqueous solubility of (R)-ND-336?

A2: While specific data for (R)-ND-336 is not available, the related racemic mixture, (R,S)-ND-336, has a reported water solubility of 4.9 mg/mL. This can be used as an estimate for initial experimental design. The actual solubility of the (R)-enantiomer may vary.

Q3: How should I store solutions of (R)-ND-336?

A3: Stock solutions of (R)-ND-336 in DMSO should be aliquoted into tightly sealed vials and stored at -20°C or -80°C for long-term stability. It is recommended to use these stock solutions within one month. Avoid repeated freeze-thaw cycles to minimize degradation. For aqueous solutions, it is best to prepare them fresh for each experiment.

Q4: Is (R)-ND-336 stable in solution?

A4: (R)-ND-336 is susceptible to metabolic degradation in the presence of certain enzymes. It is primarily metabolized by monoamine oxidase A (MAO-A) through oxidative deamination. Therefore, if working with systems containing liver fractions (like S9 or microsomes) or cells expressing high levels of MAO-A, degradation of (R)-ND-336 can be expected. The compound is stable at refrigerated temperatures (2-8°C) for at least 24 months in solid form.

Q5: What are the known metabolites of (R)-ND-336?

A5: The primary metabolism of (R)-ND-336 proceeds through oxidative deamination by MAO-A to form an unstable aldehyde intermediate. This intermediate is then either reduced to the alcohol metabolite (M2) or oxidized to the carboxylic acid metabolite (M3). In rats, a minor pathway involving N-acetylation to form the acetamide (B32628) (M1) has also been observed.[1][2]

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Precipitation observed when diluting a DMSO stock solution into an aqueous buffer.	The concentration of (R)-ND-336 in the final aqueous solution exceeds its solubility limit.	- Decrease the final concentration of (R)-ND-336 in the aqueous buffer.- Increase the percentage of DMSO in the final solution (note: ensure the final DMSO concentration is compatible with your experimental system).- Consider using a different co-solvent system.
Inconsistent experimental results over time.	Degradation of (R)-ND-336 in solution.	- Prepare fresh aqueous solutions of (R)-ND-336 for each experiment.- Avoid repeated freeze-thaw cycles of DMSO stock solutions.- If using biological matrices, consider the presence of metabolizing enzymes like MAO-A and minimize incubation times or use an appropriate inhibitor if the experimental design allows.
Difficulty dissolving (R)-ND-336 in a desired solvent.	The solvent may not be suitable for this compound.	- The parent compound of the thiirane (B1199164) class is generally soluble in non-polar organic solvents and moderately soluble in polar solvents.[1] For (R)-ND-336, which has polar functional groups, a range of solvents could be tested. Start with DMSO, then consider ethanol (B145695) or methanol. Gentle warming and sonication may aid dissolution.

Data Presentation

Table 1: Solubility of (R,S)-ND-336 in Water

Solvent	Solubility
Water	4.9 mg/mL

Note: This data is for the racemic mixture (R,S)-ND-336 and should be used as an approximation for (R)-ND-336.

Table 2: Metabolic Stability of (R)-ND-336

Metabolizing System	Key Enzyme(s)	Metabolic Pathway	Result
Liver S9 Fractions	Monoamine Oxidase A (MAO-A)	Oxidative deamination	Degradation to metabolites M2 and M3.[1][2]
Liver Microsomes	Cytochrome P450s	-	No significant metabolism observed (NADPH-independent).[1][2]

Experimental Protocols

Protocol 1: General Procedure for Determining Solubility (Shake-Flask Method)

• Add an excess amount of solid (R)-ND-336 to a known volume of the solvent of interest (e.g., water, ethanol, DMSO, methanol) in a sealed vial.

• Agitate the vial at a constant temperature (e.g., 25°C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• After equilibration, allow the undissolved solid to settle.

• Carefully withdraw a sample from the supernatant and filter it through a 0.22 µm filter to remove any remaining solid particles.

• Dilute the filtered solution with an appropriate solvent.

• Quantify the concentration of (R)-ND-336 in the diluted solution using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Calculate the solubility based on the measured concentration and the dilution factor.

Protocol 2: Assessment of Stability in Solution

• Prepare a stock solution of (R)-ND-336 in the desired solvent (e.g., DMSO, aqueous buffer) at a known concentration.

• Aliquot the solution into multiple vials.

• Store the vials under different conditions (e.g., room temperature, 4°C, -20°C).

• At specified time points (e.g., 0, 1, 3, 7, 14 days), retrieve a vial from each storage condition.

• Analyze the concentration of the remaining (R)-ND-336 in each sample using a stability-indicating HPLC method.

• Calculate the percentage of (R)-ND-336 remaining at each time point relative to the initial concentration (time 0).

• Plot the percentage remaining versus time to determine the stability profile under each condition.

Visualizations

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Thiirane | C2H4S | CID 9865 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Poor Aqueous Solubility of (R)-ND-336

This technical support guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the poor aqueous solubility of (R)-ND-336, a potent and selective MMP-9 inhibitor. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you successfully formulate (R)-ND-336 for your in vitro and in vivo experiments.

Troubleshooting Guide: Common Solubility Issues

This section addresses specific problems you might encounter when trying to dissolve (R)-ND-336 in aqueous solutions.

Issue	Potential Cause	Troubleshooting Steps
(R)-ND-336 precipitates out of solution upon addition to aqueous buffer.	The compound has very low intrinsic aqueous solubility. The buffer's pH and ionic strength may not be optimal for solubility.	1. Verify Compound Integrity: Ensure the compound has not degraded. 2. pH Adjustment: Determine if (R)-ND-336 has ionizable groups and test its solubility at different pH values.[1][2][] 3. Use of Co-solvents: Introduce a water-miscible organic solvent to the aqueous solution.[1][4][5] 4. Complexation: Employ cyclodextrins to form inclusion complexes and enhance solubility.[6][7][8]
The prepared stock solution is not stable and shows precipitation over time.	The compound may be degrading or the solvent system cannot maintain the supersaturated state.	1. Assess Stability: Evaluate the chemical stability of (R)-ND-336 in the chosen solvent system. 2. Optimize Co-solvent Percentage: If using co-solvents, determine the optimal percentage that maintains solubility without causing toxicity in your experimental model. 3. Re-evaluate Formulation Strategy: Consider more robust methods like solid dispersions or nanosuspensions for long-term stability.[9][10][11]
Inconsistent results are observed in biological assays.	Poor solubility can lead to variable concentrations of the active compound, affecting assay reproducibility.	1. Confirm Solubilization: Ensure complete dissolution of (R)-ND-336 before each experiment. 2. Particle Size Analysis: If using a suspension, ensure a uniform and small particle size.[1][12] 3. Adopt a More Robust Formulation: Switch to a formulation strategy that provides consistent and reliable solubility, such as a cyclodextrin (B1172386) complex or a nanosuspension.[13][14][15]
Toxicity is observed in cell-based assays or in vivo studies.	The solvent system (e.g., high concentration of DMSO) or the formulation excipients may be causing toxicity.	1. Reduce Co-solvent Concentration: Titrate down the concentration of the organic co-solvent to the lowest effective level. 2. Select Biocompatible Excipients: Choose excipients with a good safety profile, such as certain cyclodextrins or lipids.[1][16][17] 3. Alternative Formulation: Explore lipid-based formulations or nanosuspensions which can be less toxic.[18][19]

Frequently Asked Questions (FAQs)

Here are some frequently asked questions about formulating (R)-ND-336.

1. What is the first step I should take if I'm having trouble dissolving (R)-ND-336?

The initial step is to understand the physicochemical properties of (R)-ND-336. Although specific data is limited in the public domain, like many new chemical entities, it is likely a poorly soluble compound.[20] Start by attempting to dissolve a small amount in common, water-miscible organic solvents such as DMSO, ethanol, or PEG 400 to create a concentrated stock solution.[1] This stock can then be serially diluted into your aqueous experimental medium.

2. How can I improve the solubility of (R)-ND-336 without using high concentrations of organic solvents?

Several advanced formulation strategies can be employed:

• pH Modification: If (R)-ND-336 has ionizable functional groups, adjusting the pH of the aqueous solution can significantly increase its solubility.[][21]

• Cyclodextrin Complexation: Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic drug molecules, forming inclusion complexes with enhanced aqueous solubility.[6][7][8][22]

• Solid Dispersions: This technique involves dispersing the drug in a hydrophilic carrier matrix at a solid state, which can improve the dissolution rate and solubility.[9][10][11][23]

• Nanosuspensions: By reducing the particle size of the drug to the nanometer range, the surface area is increased, leading to improved dissolution velocity and saturation solubility.[13][14][15][24]

• Lipid-Based Formulations: Incorporating the drug into lipid-based systems like emulsions or self-emulsifying drug delivery systems (SEDDS) can be effective for lipophilic compounds.[18][19]

3. Which cyclodextrin should I choose for (R)-ND-336?

The choice of cyclodextrin depends on the size and shape of the (R)-ND-336 molecule. The most commonly used are β-cyclodextrin and its derivatives, such as hydroxypropyl-β-cyclodextrin (HP-β-CD) and sulfobutylether-β-cyclodextrin (SBE-β-CD), due to their larger cavity size and improved safety profiles.[25] It is recommended to perform a screening study to determine which cyclodextrin provides the best solubility enhancement.

4. What are the critical considerations when preparing a nanosuspension of (R)-ND-336?

The key to a successful nanosuspension is achieving a small and uniform particle size and ensuring the physical stability of the suspension.[14] This typically requires the use of stabilizers, such as surfactants or polymers, to prevent particle aggregation.[26] Common preparation methods include media milling and high-pressure homogenization.[15]

Experimental Protocols

This section provides detailed methodologies for key experiments to enhance the solubility of (R)-ND-336.

Protocol 1: Solubility Enhancement using Co-solvents

Objective: To determine the solubility of (R)-ND-336 in various co-solvent systems.

Materials:

• (R)-ND-336 powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Ethanol

• Polyethylene glycol 400 (PEG 400)

• Propylene glycol (PG)

• Phosphate-buffered saline (PBS), pH 7.4

• Vials, magnetic stirrer, and analytical balance

Method:

• Prepare a series of aqueous solutions containing different percentages (v/v) of a co-solvent (e.g., 5%, 10%, 20%, 50% DMSO in PBS).

• Add an excess amount of (R)-ND-336 powder to each vial.

• Stir the mixtures at a constant temperature (e.g., 25°C) for 24 hours to ensure equilibrium is reached.

• Centrifuge the samples to pellet the undissolved solid.

• Carefully collect the supernatant and analyze the concentration of dissolved (R)-ND-336 using a validated analytical method (e.g., HPLC-UV).

Data Presentation:

Co-solvent System (% v/v in PBS)	Hypothetical Solubility of (R)-ND-336 (µg/mL)
0% (PBS alone)	0.5
5% DMSO	15
10% DMSO	50
20% DMSO	150
10% Ethanol	35
20% PEG 400	80
10% PG	45

Protocol 2: Preparation of an (R)-ND-336-Cyclodextrin Inclusion Complex

Objective: To prepare and characterize an inclusion complex of (R)-ND-336 with Hydroxypropyl-β-cyclodextrin (HP-β-CD).

Materials:

• (R)-ND-336

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Deionized water

• Magnetic stirrer, flask, and freeze-dryer

Method:

• Prepare an aqueous solution of HP-β-CD (e.g., 20% w/v).

• Slowly add an excess amount of (R)-ND-336 to the HP-β-CD solution while stirring.

• Continue stirring the mixture for 48-72 hours at room temperature.

• Filter the solution to remove any undissolved (R)-ND-336.

• Freeze-dry the resulting solution to obtain a solid powder of the (R)-ND-336-HP-β-CD inclusion complex.

• Characterize the complex using techniques such as Differential Scanning Calorimetry (DSC), X-ray Powder Diffraction (XRPD), and Nuclear Magnetic Resonance (NMR) to confirm complex formation.

• Determine the solubility of the complex in water and compare it to the intrinsic solubility of (R)-ND-336.

Data Presentation:

Formulation	Hypothetical Aqueous Solubility (µg/mL)
(R)-ND-336 (uncomplexed)	0.5
(R)-ND-336-HP-β-CD Complex	500

Visualizations

Signaling Pathway

References

• 1. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. wjbphs.com [wjbphs.com]
• 4. Co-solvency and anti-solvent method for the solubility enhancement [wisdomlib.org]
• 5. Co-solvent: Significance and symbolism [wisdomlib.org]
• 6. ijpsjournal.com [ijpsjournal.com]
• 7. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. touroscholar.touro.edu [touroscholar.touro.edu]
• 9. Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 11. jddtonline.info [jddtonline.info]
• 12. ijmsdr.org [ijmsdr.org]
• 13. ijhsr.org [ijhsr.org]
• 14. Nanosuspension: An approach to enhance solubility of drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 16. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 17. Excipients for Solubility Enhancement - Lubrizol [lubrizol.com]
• 18. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pharmaexcipients.com [pharmaexcipients.com]
• 20. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 21. PH adjustment: Significance and symbolism [wisdomlib.org]
• 22. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. japer.in [japer.in]
• 24. Nanosuspension-an effective approach for solubility enhancement [wisdomlib.org]
• 25. scispace.com [scispace.com]
• 26. mdpi.com [mdpi.com]

Potential off-target effects of (R)-ND-336 in cell culture

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the potential off-target effects of the selective MMP-9 inhibitor, (R)-ND-336, in cell culture experiments. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address specific issues that may be encountered during your research.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of (R)-ND-336 and its mechanism of action?

A1: The primary target of (R)-ND-336 is Matrix Metalloproteinase-9 (MMP-9). It acts as a potent and selective, slow-binding inhibitor of MMP-9 with a Ki of 19 nM.[1][2] Its mechanism of action involves the Glu-404 at the active site abstracting a proton, leading to a thiolate that coordinates with the zinc ion, resulting in tight-binding inhibition with a long residence time of approximately 300 minutes.

Q2: What is the known selectivity profile of (R)-ND-336 against other metalloproteinases?

A2: (R)-ND-336 exhibits high selectivity for MMP-9. It poorly inhibits MMP-8 (Ki = 8590 ± 230 nM), demonstrating a selectivity of approximately 450-fold over MMP-8.[3] It also shows significantly less inhibition of MMP-2 (Ki = 127 nM) and MMP-14 (Ki = 119 nM).[1] For most other MMPs, the Ki is greater than 100 μM.[1]

Q3: Has (R)-ND-336 been screened against other classes of proteases?

A3: Yes, the off-target activity of (R)-ND-336 was evaluated against a panel of 39 proteases. It was found to poorly inhibit cathepsin-L (Ki = 5.9 ± 0.01 μM) and cathepsin-B (Ki = 6.2 ± 0.01 μM).[3] These micromolar concentrations are less likely to be relevant in typical cell culture experiments where nanomolar concentrations are used to target MMP-9.

Q4: Does (R)-ND-336 interact with cytochrome P450 (CYP) enzymes?

A4: In vitro studies have shown that (R)-ND-336 can inhibit some CYP enzymes at micromolar concentrations. The IC50 values are 7.9 μM for CYP1A2, 39 μM for CYP2C8, 3.1 μM for CYP2C9, and 3.5 μM for CYP2C19.[2][3] No significant inhibition of CYP3A4, CYP3A5, or CYP2D6 was observed.[3] It's important to consider these potential interactions if your cell culture system has high metabolic activity or if you are co-administering other compounds.

Q5: Is (R)-ND-336 cytotoxic?

A5: (R)-ND-336 is considered not to be cytotoxic.[1] It has a favorable therapeutic index, with an IC50 value of 143 μM, which is significantly higher than its Ki for MMP-9.[1]

Data Presentation

Table 1: Inhibitory Activity of (R)-ND-336 against Various Proteases

Target	Ki (nM)	Selectivity vs. MMP-9	Reference
MMP-9	19 ± 3	-	[2]
MMP-8	8590 ± 230	~452-fold	[2]
MMP-2	127	~7-fold	[1]
MMP-14	119	~6-fold	[1]
Cathepsin-L	5900 ± 10	~310-fold	[3]
Cathepsin-B	6200 ± 10	~326-fold	[3]

Table 2: Inhibitory Activity of (R)-ND-336 against Cytochrome P450 Isoforms

CYP Isoform	IC50 (µM)	Reference
CYP1A2	7.9	[2][3]
CYP2C8	39	[2][3]
CYP2C9	3.1	[2][3]
CYP2C19	3.5	[2][3]
CYP3A4/A5	No Inhibition	[2][3]
CYP2D6	No Inhibition	[2][3]

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Unexpected Phenotype	Off-target effect of (R)-ND-336.	1. Confirm Target Engagement: Perform a Cellular Thermal Shift Assay (CETSA) to verify that (R)-ND-336 is binding to MMP-9 in your cells. 2. Use a Structurally Different MMP-9 Inhibitor: Compare the phenotype with another selective MMP-9 inhibitor to see if the effect is consistent. 3. Genetic Knockdown/Knockout: Use siRNA or CRISPR to reduce MMP-9 expression and observe if the phenotype is replicated.
Cell Viability Issues	Off-target toxicity at high concentrations.	1. Dose-Response Curve: Determine the lowest effective concentration of (R)-ND-336 that inhibits MMP-9 activity without affecting cell viability. 2. Cytotoxicity Assay: Perform a standard cytotoxicity assay (e.g., MTT, LDH) to determine the cytotoxic concentration of (R)-ND-336 in your specific cell line.
Inconsistent Results	Variability in experimental conditions.	1. Standardize Protocols: Ensure consistent cell density, treatment times, and reagent concentrations. 2. Vehicle Control: Always include a vehicle control (e.g., DMSO) to account for any effects of the solvent.
Lack of Expected On-Target Effect	Low MMP-9 expression or activity in the cell model.	1. Confirm MMP-9 Expression: Use Western blot or qPCR to verify the expression of MMP-9 in your cell line. 2. Measure MMP-9 Activity: Use a gelatin zymography assay to assess the baseline activity of MMP-9.

Mandatory Visualizations

MMP-9 signaling pathway and the inhibitory action of (R)-ND-336.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Troubleshooting inconsistent results in (R)-ND-336 experiments

Welcome to the technical support center for (R)-ND-336. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and optimizing their experiments with this selective MMP-9 inhibitor.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues that may lead to inconsistent or unexpected results in experiments involving (R)-ND-336.

1. Why am I observing variable or lower-than-expected inhibition of MMP-9 activity?

Inconsistent inhibition of Matrix Metalloproteinase-9 (MMP-9) can stem from several factors related to the compound itself, experimental setup, or assay conditions.

Troubleshooting Steps:

• Compound Integrity and Solubility:

  • Question: Have you verified the purity and stability of your (R)-ND-336 stock?

  • Guidance: Impurities or degradation can significantly impact inhibitory activity. It is advisable to use a fresh, validated batch of the compound. (R)-ND-336 is typically supplied as a solid; ensure it is fully dissolved in an appropriate solvent as recommended by the supplier before preparing working solutions. Inadequate solubilization will lead to lower effective concentrations.

• Slow-Binding Inhibition Kinetics:

  • Question: Are you pre-incubating (R)-ND-336 with the MMP-9 enzyme before initiating the reaction?

  • Guidance: (R)-ND-336 is a slow-binding inhibitor with a long residence time of approximately 300 minutes.[1][2] This means it takes time for the inhibitor to bind to the enzyme and exert its full effect. For in vitro enzymatic assays, pre-incubating (R)-ND-336 with purified MMP-9 before adding the substrate is crucial for observing maximal inhibition. The optimal pre-incubation time should be determined empirically but should be sufficient to allow for the establishment of the binding equilibrium.

• Assay Conditions:

  • Question: Are your assay buffer conditions (pH, co-factors) optimal for both MMP-9 activity and (R)-ND-336 stability?

  • Guidance: MMPs are zinc-dependent endopeptidases, and their activity is sensitive to pH and the presence of co-factors like Ca2+. Ensure your assay buffer is optimized for MMP-9 activity. Furthermore, confirm that the buffer components do not interfere with the stability or activity of (R)-ND-336.

• In Vivo vs. In Vitro Discrepancies:

  • Question: Are you observing lower efficacy in a cell-based or in vivo model compared to in vitro enzymatic assays?

  • Guidance: Several factors can contribute to this discrepancy. (R)-ND-336 exhibits minimal systemic absorption after topical administration.[1] In cell-based assays, cellular uptake and efflux mechanisms can influence the intracellular concentration of the inhibitor. For in vivo studies, factors such as drug metabolism, tissue distribution, and bioavailability at the target site play a significant role. The metabolism of (R)-ND-336 can lead to metabolites with reduced or no activity against MMP-9.[3]

2. How can I be sure that the observed effects are specific to MMP-9 inhibition?

(R)-ND-336 is highly selective for MMP-9. However, confirming the specificity of its action in your experimental system is a critical step.

Troubleshooting Steps:

• Selectivity Profile:

  • Question: Have you considered the selectivity profile of (R)-ND-336 against other metalloproteinases?

  • Guidance: (R)-ND-336 shows significantly lower inhibitory activity against other MMPs, such as MMP-2, MMP-8, and MMP-14.[1][4][5] Refer to the provided selectivity data to understand the potential for off-target effects.

• Control Experiments:

  • Question: Are you including appropriate controls in your experimental design?

  • Guidance: To validate that the observed phenotype is due to MMP-9 inhibition, consider using a structurally related but inactive compound as a negative control. Additionally, employing techniques like siRNA-mediated knockdown of MMP-9 can help to mimic the effects of pharmacological inhibition and confirm the on-target activity of (R)-ND-336. In wound healing models, comparing the effects of (R)-ND-336 to its less potent enantiomer, (S)-ND-336, can also provide evidence for target-specific action.[4]

• Rescue Experiments:

  • Question: Can the effects of (R)-ND-336 be reversed by introducing active MMP-9?

  • Guidance: In some experimental setups, it may be possible to perform a rescue experiment by adding exogenous, active MMP-9 to the system after treatment with (R)-ND-336. If the observed phenotype is reversed, it strongly suggests that the effect was mediated through MMP-9 inhibition.

3. I am seeing unexpected cytotoxicity in my cell-based assays. Is this related to (R)-ND-336?

(R)-ND-336 has been reported to have a high therapeutic index, suggesting low cytotoxicity.[1] However, unexpected cell death can occur due to several experimental variables.

Troubleshooting Steps:

• Concentration Range:

  • Question: Are you using an appropriate concentration range for your cell type?

  • Guidance: It is essential to perform a dose-response curve to determine the optimal, non-toxic concentration of (R)-ND-336 for your specific cell line. The reported IC50 for cytotoxicity is 143 µM, which is significantly higher than the Ki for MMP-9 (19 nM).[1] Concentrations should be kept well below the cytotoxic threshold.

• Solvent Toxicity:

  • Question: Have you accounted for potential toxicity from the solvent used to dissolve (R)-ND-336?

  • Guidance: Ensure that the final concentration of the solvent (e.g., DMSO) in your cell culture medium is below the toxic level for your cells. Always include a vehicle control (solvent only) in your experiments to assess any solvent-induced cytotoxicity.

• Assay Duration:

  • Question: Could the duration of the experiment be contributing to cell death?

  • Guidance: Prolonged exposure to any compound, even at non-toxic concentrations, can sometimes induce cellular stress. Optimize the duration of your assay to be the minimum time required to observe the desired biological effect.

Data Presentation

Table 1: Inhibitory Potency of (R)-ND-336 against various Matrix Metalloproteinases

Target	Ki (nM)	Selectivity vs. MMP-9	Reference
MMP-9	19	-	[1][4]
MMP-2	127	~7-fold	[1]
MMP-14	119	~6-fold	[1]
MMP-8	8590	~450-fold	[4][6]

Table 2: In Vitro Drug-Drug Interaction Profile of (R)-ND-336

CYP Isoform	IC50 (µM)	Potential for Interaction	Reference
CYP1A2	7.9	Low (unlikely to be achieved systemically after topical administration)	[6]
CYP2C8	39.0	Low (unlikely to be achieved systemically after topical administration)	[6]
CYP2C9	3.1	Low (unlikely to be achieved systemically after topical administration)	[6]
CYP2C19	3.5	Low (unlikely to be achieved systemically after topical administration)	[6]
CYP3A4/A5	No inhibition	None	[6]
CYP2D6	No inhibition	None	[6]

Experimental Protocols

Protocol 1: In Vitro MMP-9 Inhibition Assay

This protocol outlines a general procedure for assessing the inhibitory activity of (R)-ND-336 against purified MMP-9.

• Reagents and Materials:

  • Recombinant human MMP-9 (activated)

  • (R)-ND-336

  • Assay Buffer (e.g., 50 mM Tris, 10 mM CaCl2, 150 mM NaCl, 0.05% Brij-35, pH 7.5)

  • Fluorogenic MMP-9 substrate

  • DMSO (for dissolving (R)-ND-336)

  • 96-well microplate (black, for fluorescence readings)

  • Fluorescence microplate reader

• Procedure:

  • Prepare a stock solution of (R)-ND-336 in DMSO.

  • Serially dilute the (R)-ND-336 stock solution in Assay Buffer to create a range of working concentrations.

  • In a 96-well plate, add a fixed amount of activated MMP-9 to each well.

  • Add the serially diluted (R)-ND-336 solutions to the wells containing MMP-9. Include a vehicle control (Assay Buffer with DMSO) and a no-enzyme control.

  • Pre-incubate the plate at 37°C for a predetermined time (e.g., 60 minutes) to allow for inhibitor binding.

  • Initiate the enzymatic reaction by adding the fluorogenic MMP-9 substrate to all wells.

  • Immediately begin monitoring the increase in fluorescence over time using a microplate reader at the appropriate excitation and emission wavelengths for the substrate.

  • Calculate the initial reaction rates (V) from the linear portion of the fluorescence curves.

  • Determine the percent inhibition for each concentration of (R)-ND-336 relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.

Mandatory Visualizations

Caption: Troubleshooting workflow for inconsistent MMP-9 inhibition.

Caption: Signaling pathway affected by (R)-ND-336 in wound healing.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. mdpi.com [mdpi.com]
• 3. Metabolism of the Selective Matrix Metalloproteinase-9 Inhibitor (R)-ND-336 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Targeting MMP-9 in Diabetic Foot Ulcers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Selective MMP-9 Inhibitor (R)-ND-336 Alone or in Combination with Linezolid Accelerates Wound Healing in Infected Diabetic Mice - PMC [pmc.ncbi.nlm.nih.gov]

Addressing cytotoxicity of (R)-ND-336 at high concentrations

Welcome to the technical support center for (R)-ND-336. This resource is intended for researchers, scientists, and drug development professionals to provide guidance on the use of (R)-ND-336 and to offer troubleshooting strategies for potential experimental challenges, including cytotoxicity at high concentrations.

Frequently Asked Questions (FAQs)

Q1: What is (R)-ND-336 and what is its primary mechanism of action?

(R)-ND-336 is a potent and highly selective small-molecule inhibitor of matrix metalloproteinase-9 (MMP-9).[1][2][3] It functions as a slow-binding inhibitor with a long residence time on the enzyme.[1][2] The primary mechanism of action involves the specific inhibition of MMP-9's enzymatic activity, which plays a critical role in tissue remodeling and inflammation.[3][4] (R)-ND-336 has shown promise in accelerating wound healing in diabetic foot ulcers by selectively inhibiting the detrimental effects of MMP-9 while sparing the beneficial activity of MMP-8.[3][4][5]

Q2: Is (R)-ND-336 cytotoxic?

Published studies indicate that (R)-ND-336 has a favorable safety profile with low cytotoxicity. One study reported a high therapeutic index, with an IC50 value of 143 µM, suggesting it is not cytotoxic at typical effective concentrations.[1] However, as with many small-molecule inhibitors, off-target effects and cytotoxicity can sometimes be observed at very high concentrations, in sensitive cell lines, or with prolonged exposure.[6]

Q3: What are the potential causes of unexpected cytotoxicity when using (R)-ND-336?

If you observe higher-than-expected cytotoxicity in your experiments, consider the following potential causes:

• High Concentrations: Concentrations significantly exceeding the effective dose for MMP-9 inhibition may lead to off-target effects.

• Solvent Toxicity: The solvent used to dissolve (R)-ND-336, commonly DMSO, can be toxic to cells at concentrations typically above 0.1-0.5%.[6]

• Cell Line Sensitivity: Some cell lines may be inherently more sensitive to chemical treatments.

• Compound Degradation: Improper storage or handling of the compound could lead to degradation and the formation of toxic byproducts.

• Prolonged Exposure: Continuous exposure of cells to any compound can disrupt normal cellular functions over time.[6]

Q4: How can I determine the optimal, non-toxic concentration of (R)-ND-336 for my experiments?

The ideal concentration of (R)-ND-336 should be determined empirically for your specific cell line and experimental conditions. A dose-response experiment is recommended to identify the concentration that provides maximal MMP-9 inhibition with minimal impact on cell viability.

Troubleshooting Guide: Addressing Cytotoxicity

This guide provides a step-by-step approach to troubleshoot and mitigate unexpected cytotoxicity observed with (R)-ND-336.

Issue: High levels of cell death observed after treatment with (R)-ND-336.

Table 1: Troubleshooting Protocol for Unexpected Cytotoxicity

Potential Cause	Suggested Action	Experimental Details
Inhibitor concentration is too high	Perform a dose-response curve to determine the optimal concentration.	Start with a wide range of concentrations, from below the reported Ki (19 nM) to well above the IC50 for cytotoxicity (143 µM), to identify a therapeutic window.[1]
Solvent (e.g., DMSO) toxicity	Run a solvent-only control.	Ensure the final concentration of the solvent in the culture medium is below the toxic threshold for your cell line (typically <0.1-0.5%).[6]
Prolonged exposure to the inhibitor	Reduce the incubation time.	Determine the minimum time required to achieve the desired inhibition of MMP-9. (R)-ND-336 has a long residence time (300 min), so shorter exposure may be sufficient.[1]
Cell line is particularly sensitive	Use a more robust cell line or optimize conditions.	If possible, compare results with a less sensitive cell line. Otherwise, perform extensive optimization of concentration and exposure time.
Inhibitor has degraded or is impure	Purchase from a reputable source and handle it properly.	Store stock solutions at -20°C or -80°C in small aliquots to avoid freeze-thaw cycles. Prepare fresh dilutions for each experiment.[6]

Experimental Workflow for Assessing and Mitigating Cytotoxicity

Caption: Workflow for troubleshooting (R)-ND-336 cytotoxicity.

Experimental Protocols

Protocol 1: Dose-Response and Cell Viability Assessment

This protocol describes a method to determine the cytotoxic effects of (R)-ND-336 on a chosen cell line using a metabolic assay (e.g., MTT) and a membrane integrity assay (e.g., LDH release).

Materials:

• (R)-ND-336

• Cell line of interest

• Complete cell culture medium

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• LDH cytotoxicity assay kit

Procedure:

• Cell Seeding: a. Seed cells into a 96-well plate at a predetermined optimal density. b. Incubate for 24 hours to allow for cell attachment.

• Compound Preparation and Treatment: a. Prepare a 2X serial dilution of (R)-ND-336 in complete growth medium. A suggested starting range is 0.1 µM to 200 µM. b. Include a "vehicle control" (medium with the same concentration of DMSO as the highest (R)-ND-336 concentration) and a "no-cell" control (medium only). c. Remove the medium from the wells and add 100 µL of the prepared dilutions or control solutions. d. Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Assay for Metabolic Activity: a. Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C. b. Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals. c. Read the absorbance at 570 nm using a microplate reader.

• LDH Assay for Membrane Integrity: a. Before adding MTT, collect a small aliquot of the cell culture supernatant. b. Follow the manufacturer's instructions for the LDH cytotoxicity assay kit to measure the release of lactate (B86563) dehydrogenase.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the dose-response curve to determine the IC50 for cytotoxicity.

Signaling Pathways

(R)-ND-336, as a selective MMP-9 inhibitor, primarily impacts pathways downstream of MMP-9 activity. MMP-9 is involved in the degradation of extracellular matrix components, which can influence cell migration, invasion, and inflammatory signaling.

Caption: (R)-ND-336 mechanism of action.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Development of (R)-ND-336 for the Treatment of Diabetic Foot Ulcers, Peer Reviewed Medical Research Program, Congressionally Directed Medical Research Programs [cdmrp.health.mil]
• 5. Selective MMP-9 Inhibitor (R)-ND-336 Alone or in Combination with Linezolid Accelerates Wound Healing in Infected Diabetic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Challenges in the chemical synthesis and purification of (R)-ND-336

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the chemical synthesis and purification of (R)-ND-336.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis and purification of (R)-ND-336.

Synthesis Troubleshooting

Problem 1: Low Yield of the Final Product

Potential Cause	Suggested Solution
Incomplete Reaction: The reaction may not have gone to completion.	- Reaction Time: Extend the reaction time and monitor progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).- Temperature: Ensure the reaction is maintained at the optimal temperature. For the final step of thiirane (B1199164) formation from the epoxide precursor, ensure the reaction is conducted at the specified temperature to avoid decomposition.
Side Reactions: Formation of unwanted byproducts can reduce the yield of the desired product.	- Purity of Starting Materials: Use highly pure starting materials to minimize side reactions.- Inert Atmosphere: Conduct reactions under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation, especially of thiol intermediates.
Degradation of Intermediates or Product: The thiirane ring is susceptible to opening.	- pH Control: Maintain a neutral or slightly basic pH during workup and purification to prevent acid-catalyzed ring-opening of the thiirane.- Temperature Control: Avoid excessive heat during reaction and workup steps.

Problem 2: Formation of Impurities

Potential Impurity	Identification Method	Suggested Solution
Unreacted Starting Material	TLC, LC-MS	- Optimize reaction conditions (time, temperature, stoichiometry of reagents) to drive the reaction to completion.
Oxidized Byproducts (e.g., sulfoxide, sulfone)	LC-MS, NMR	- Use degassed solvents and maintain an inert atmosphere.- Avoid strong oxidizing agents during the synthesis.
Diastereomers/Enantiomers	Chiral HPLC	- For enantioselective synthesis, ensure the chiral catalyst or reagent is of high enantiomeric excess.- For diastereomers, purification by column chromatography or recrystallization may be effective.
Ring-Opened Products	LC-MS, NMR	- Avoid acidic conditions during workup and purification.- Use mild reaction conditions.

Purification Troubleshooting

Problem 1: Difficulty in Separating (R)-ND-336 from Impurities by Column Chromatography

Issue	Suggested Solution
Co-elution of Impurities	- Solvent System Optimization: Experiment with different solvent systems (e.g., gradients of ethyl acetate (B1210297) in hexanes, or methanol (B129727) in dichloromethane) to improve separation.- Alternative Stationary Phase: Consider using a different stationary phase for column chromatography (e.g., alumina (B75360) instead of silica (B1680970) gel).
Product Streaking on TLC/Column	- Solvent Polarity: The polarity of the eluent may be too high, causing the compound to move too quickly. Reduce the polarity of the solvent system.- Sample Loading: Ensure the sample is loaded onto the column in a concentrated band using a minimal amount of solvent.

Problem 2: Low Recovery After Purification

Potential Cause	Suggested Solution
Adsorption onto Silica Gel	- The amine functionality in (R)-ND-336 can lead to irreversible adsorption on silica gel. Consider pre-treating the silica gel with a small amount of triethylamine (B128534) in the eluent to neutralize acidic sites.
Product Instability	- As mentioned, the thiirane ring can be sensitive. Perform purification steps quickly and at low temperatures if possible.
Incomplete Elution	- After the main product has eluted, flush the column with a more polar solvent to ensure all the product has been recovered.

Problem 3: Enantiomeric Purity Issues

Issue	Suggested Solution
Incomplete Enantiomeric Separation	- Chiral HPLC Method Development: Optimize the chiral HPLC method by screening different chiral stationary phases (CSPs) and mobile phases. Polysaccharide-based CSPs are often effective for this class of compounds.- Preparative Chiral Chromatography: For larger scale purification, utilize preparative chiral HPLC or Supercritical Fluid Chromatography (SFC).

Frequently Asked Questions (FAQs)

Synthesis

• Q1: What are the key challenges in the enantioselective synthesis of the thiirane ring in (R)-ND-336? A1: The main challenges include achieving high enantioselectivity and preventing side reactions such as polymerization or desulfurization of the thiirane ring. The choice of a suitable chiral catalyst or auxiliary is crucial for controlling the stereochemistry.

• Q2: Can you suggest a general synthetic route for (R)-ND-336? A2: A common approach for synthesizing chiral thiiranes involves the conversion of a corresponding chiral epoxide. This can be achieved by reacting the epoxide with a sulfur source like thiourea (B124793) or potassium thiocyanate. The enantioselective synthesis of the precursor epoxide is a critical step.

• Q3: What are common byproducts to look out for during the synthesis? A3: Common byproducts can include the corresponding alkene from desulfurization, the diol from hydrolysis of the epoxide starting material, and oligomeric materials. Oxidative degradation can also lead to sulfoxides and sulfones.

Purification

• Q4: What is the recommended method for purifying (R)-ND-336? A4: A multi-step purification process is typically required. This usually involves initial purification by flash column chromatography on silica gel, followed by preparative reverse-phase HPLC for final purification to achieve high purity (>95%).

• Q5: What are the typical HPLC conditions for analyzing the purity of (R)-ND-336? A5: Based on the analysis of its metabolites, a reverse-phase HPLC method is suitable. For example, an Atlantis T3 column with a water/acetonitrile gradient containing 0.1% formic acid can be used.[1]

• Q6: How can I confirm the enantiomeric purity of my synthesized (R)-ND-336? A6: Chiral HPLC is the standard method for determining enantiomeric excess (ee). You will need to screen various chiral columns and mobile phases to find a suitable method that resolves the (R)- and (S)-enantiomers.

Experimental Protocols

General Protocol for Final Purification by Preparative HPLC

This is a general guideline; specific conditions must be optimized for your system.

• Column: A suitable preparative C18 column.

• Mobile Phase A: Water with 0.1% formic acid or trifluoroacetic acid (TFA).

• Mobile Phase B: Acetonitrile with 0.1% formic acid or TFA.

• Gradient: A linear gradient tailored to elute the product with good separation from impurities. A typical starting point could be a 15-minute gradient from 15% B to 85% B.

• Flow Rate: Dependent on the column dimensions.

• Detection: UV detection at a suitable wavelength (e.g., 255 nm).

• Post-Purification: Fractions containing the pure product are combined, and the solvent is removed under reduced pressure. The resulting solid may need to be lyophilized to remove residual water.

Data Presentation

Table 1: Summary of Analytical HPLC Conditions for Purity Analysis

Parameter	Condition
Column	Atlantis T3 (3.0 µm, 2.1 x 100 mm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	85% A/15% B for 1.5 min, then a 7.8 min linear gradient to 15% A/85% B
Flow Rate	0.5 mL/min
Detection	UV at 255 nm
This table is based on conditions used for the analysis of (R)-ND-336 and its metabolites.[1]

Visualizations

Diagram 1: General Troubleshooting Workflow for Low Synthesis Yield

Caption: Troubleshooting workflow for addressing low yields in (R)-ND-336 synthesis.

Diagram 2: Purification Strategy for (R)-ND-336

Caption: A typical multi-step purification strategy for isolating high-purity (R)-ND-336.

References

• 1. Metabolism of the Selective Matrix Metalloproteinase-9 Inhibitor (R)-ND-336 - PMC [pmc.ncbi.nlm.nih.gov]

Preventing degradation of (R)-ND-336 in experimental setups

Welcome to the technical support center for (R)-ND-336, a potent and selective inhibitor of matrix metalloproteinase-9 (MMP-9). This guide is designed to assist researchers, scientists, and drug development professionals in preventing the degradation of (R)-ND-336 in experimental setups and ensuring the reliability of your results.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of (R)-ND-336 degradation?

A1: The primary degradation pathway for (R)-ND-336 observed in in vitro metabolic studies is oxidative deamination, mediated by monoamine oxidase-A (MAO-A).[1][2] This enzymatic reaction converts (R)-ND-336 into transient aldehyde intermediates, which are then further metabolized to alcohol (M2) and carboxylic acid (M3) derivatives.[1][2] This degradation is NADPH-independent, indicating that cytochrome P450 enzymes are not primarily involved.[1] It is important to note that this metabolic degradation is most relevant in experimental systems containing liver fractions (e.g., S9, microsomes) or cells expressing high levels of MAO-A.

Q2: How should I store the solid form of (R)-ND-336?

A2: The solid powder of (R)-ND-336 should be stored at -20°C. Under these conditions, the compound is stable.

Q3: What is the recommended way to prepare and store stock solutions of (R)-ND-336?

A3: For optimal stability, it is recommended to prepare high-concentration stock solutions in a suitable solvent such as DMSO. These stock solutions should then be aliquoted into small, tightly sealed vials to minimize freeze-thaw cycles and exposure to air and moisture. Store these aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-term storage (up to 1 month).

Q4: What solvents are compatible with (R)-ND-336 for in vitro experiments?

A4: (R)-ND-336 has a water solubility of 4.9 mg/mL. For cell-based assays, DMSO is a commonly used solvent for preparing stock solutions. It is crucial to ensure the final concentration of DMSO in the experimental medium is low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Q5: Is (R)-ND-336 sensitive to light or oxidation?

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Loss of (R)-ND-336 potency in experiments with liver fractions (S9, microsomes).	Metabolic degradation by MAO-A.	Consider using a lower concentration of the liver fraction, reducing incubation time, or including a selective MAO-A inhibitor (if compatible with the experimental design) to minimize metabolic breakdown.
Inconsistent results in cell-based assays over time.	Degradation of (R)-ND-336 in working solutions prepared in aqueous media.	Prepare fresh working solutions of (R)-ND-336 from frozen DMSO stock aliquots for each experiment. Avoid storing diluted aqueous solutions for extended periods.
Precipitation of (R)-ND-336 in aqueous buffers or cell culture media.	Exceeding the aqueous solubility limit (4.9 mg/mL).	Ensure that the final concentration of (R)-ND-336 in your aqueous experimental setup does not exceed its solubility limit. If higher concentrations are needed, consider the use of a co-solvent, but validate its compatibility with your experimental system.
Variability between experiments.	Multiple freeze-thaw cycles of the stock solution.	Aliquot your stock solution into single-use volumes to avoid repeated freezing and thawing, which can lead to degradation and concentration changes due to solvent evaporation.

Data Presentation

Table 1: Physical and Chemical Properties of (R)-ND-336

Property	Value	Reference
Molecular Formula	C₁₆H₁₈ClNO₃S₂	N/A
Molecular Weight	371.9 g/mol	N/A
Form	Solid	N/A
Water Solubility	4.9 mg/mL	N/A

Table 2: Storage Recommendations for (R)-ND-336

Format	Storage Temperature	Duration	Recommendations
Solid (Powder)	-20°C	Long-term	Keep in a tightly sealed container.
Stock Solution (in DMSO)	-80°C	Up to 6 months	Aliquot to avoid freeze-thaw cycles.
Stock Solution (in DMSO)	-20°C	Up to 1 month	Aliquot to avoid freeze-thaw cycles.
Diluted Aqueous Solution	2-8°C	Short-term (hours)	Prepare fresh for each experiment.

Table 3: In Vitro Metabolic Profile of (R)-ND-336

Metabolite	Formation Pathway	Key Enzyme
M2 (Alcohol derivative)	Oxidative deamination followed by reduction	MAO-A
M3 (Carboxylic acid derivative)	Oxidative deamination followed by oxidation	MAO-A
M1 (N-acetyl derivative)	N-acetylation (minor pathway, observed in rats)	N-acetyltransferase

Experimental Protocols

Detailed Methodology for In Vitro MMP-9 Inhibition Assay (Fluorometric)

This protocol is adapted for the use of (R)-ND-336 to determine its inhibitory activity against MMP-9.

Materials:

• Recombinant human MMP-9 (activated)

• (R)-ND-336

• MMP-9 fluorogenic substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH₂)

• Assay Buffer (e.g., 50 mM Tris, 150 mM NaCl, 10 mM CaCl₂, 1 µM ZnCl₂, 0.05% Brij-35, pH 7.5)

• DMSO (for dissolving (R)-ND-336)

• 96-well black microplate

• Fluorescence microplate reader (Ex/Em = 325/393 nm or as specified for the substrate)

Procedure:

• Reagent Preparation:

  • Prepare a 10 mM stock solution of (R)-ND-336 in DMSO.

  • Perform serial dilutions of the (R)-ND-336 stock solution in Assay Buffer to obtain a range of desired inhibitor concentrations. Ensure the final DMSO concentration in the assay does not exceed 0.5%.

  • Dilute the activated MMP-9 enzyme to the desired working concentration in ice-cold Assay Buffer.

  • Prepare the MMP-9 substrate solution in Assay Buffer according to the manufacturer's instructions.

• Assay Setup (in a 96-well plate):

  • Inhibitor wells: Add 50 µL of the diluted (R)-ND-336 solutions to the respective wells.

  • Enzyme control wells (no inhibitor): Add 50 µL of Assay Buffer containing the same final concentration of DMSO as the inhibitor wells.

  • Blank wells (no enzyme): Add 100 µL of Assay Buffer.

  • Add 50 µL of the diluted MMP-9 enzyme solution to the inhibitor and enzyme control wells.

  • Mix gently and incubate the plate at 37°C for 30 minutes to allow for inhibitor-enzyme binding.

• Reaction Initiation and Measurement:

  • Initiate the enzymatic reaction by adding 50 µL of the MMP-9 substrate solution to all wells (except the blank).

  • Immediately place the plate in the fluorescence microplate reader.

  • Measure the fluorescence intensity kinetically at 37°C for 30-60 minutes, with readings taken every 1-2 minutes.

• Data Analysis:

  • Determine the reaction rate (slope of the linear portion of the fluorescence vs. time curve) for each well.

  • Calculate the percentage of inhibition for each (R)-ND-336 concentration using the following formula: % Inhibition = [1 - (Rate of Inhibitor Well / Rate of Enzyme Control Well)] x 100

  • Plot the percentage of inhibition against the logarithm of the (R)-ND-336 concentration and fit the data to a suitable dose-response curve to determine the IC₅₀ value.

Visualizations

Caption: Metabolic pathway of (R)-ND-336.

Caption: Workflow for MMP-9 inhibition assay.

References

• 1. assaygenie.com [assaygenie.com]
• 2. Sulfonate-Containing Thiiranes as Selective Gelatinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Drug-drug interaction potential of (R)-ND-336 with antibiotics like linezolid

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the drug-drug interaction (DDI) potential of (R)-ND-336, particularly with antibiotics like linezolid (B1675486).

Frequently Asked Questions (FAQs)

Q1: What is the primary metabolic pathway of (R)-ND-336?

A1: (R)-ND-336 is primarily metabolized through oxidative deamination by monoamine oxidase-A (MAO-A).[1][2][3] It is not significantly metabolized by cytochrome P450 (CYP) enzymes.[1][3] In vitro studies have confirmed that (R)-ND-336 is not metabolized by major CYP isoforms responsible for the metabolism of most clinically used drugs, including CYP1A2, CYP2C8, CYP2C9, CYP2D6, CYP3A4, and CYP3A5.[1]

Q2: What is the potential for drug-drug interactions between (R)-ND-336 and linezolid?

A2: A potential for a pharmacodynamic drug-drug interaction exists between (R)-ND-336 and linezolid. This is because (R)-ND-336 is metabolized by MAO-A, and linezolid is a weak, reversible, non-selective inhibitor of both MAO-A and MAO-B.[4][5][6] Co-administration could theoretically lead to competitive inhibition of MAO-A, potentially altering the plasma concentrations of (R)-ND-336. However, a study in an infected diabetic mouse model showed that the combination of (R)-ND-336 and linezolid was effective in accelerating wound healing, suggesting that the interaction may not be detrimental in this context.[2]

Q3: Does (R)-ND-336 inhibit or induce cytochrome P450 (CYP) enzymes?

A3: In vitro studies have shown that (R)-ND-336 has a low potential to inhibit major CYP enzymes at clinically relevant concentrations. The IC50 values for the inhibition of key CYP isoforms are summarized in the table below. These concentrations are unlikely to be achieved in systemic circulation after topical administration.[7] There is currently no evidence to suggest that (R)-ND-336 is an inducer of CYP enzymes.

Q4: How might the MAO-inhibiting properties of linezolid affect the safety profile when co-administered with (R)-ND-336?

A4: Linezolid's MAO inhibitory activity can lead to serotonin (B10506) syndrome when co-administered with other serotonergic drugs.[4][6][8][9] While (R)-ND-336 is not known to have serotonergic activity, its metabolism by MAO-A means that concurrent use with an MAO inhibitor like linezolid warrants caution. Researchers should monitor for any signs of altered drug exposure or unexpected adverse events in their experimental models.

Q5: Are there any known interactions of linezolid with drug transporters like P-glycoprotein (P-gp) that could be relevant?

A5: Some studies suggest that linezolid may be a substrate of P-glycoprotein (P-gp).[10] This means that co-administration with drugs that inhibit or induce P-gp could alter linezolid's pharmacokinetics. While the P-gp substrate potential of (R)-ND-336 has not been explicitly reported in the documents found, this is a potential area for further investigation when considering their combined use.

Troubleshooting Experimental Issues

Problem: Inconsistent results in in vitro CYP450 inhibition assays with (R)-ND-336.

Possible Causes & Solutions:

• Compound Solubility: (R)-ND-336 may have limited solubility in aqueous assay buffers.

  • Troubleshooting: Ensure the final concentration of the organic solvent (e.g., DMSO) is consistent across all wells and does not exceed the recommended percentage (typically <1%) to avoid solvent effects on enzyme activity. Prepare stock solutions in an appropriate solvent and perform serial dilutions carefully.

• Microsomal Quality: The activity of human liver microsomes can vary between lots and can degrade with improper storage.

  • Troubleshooting: Use microsomes from a reputable supplier and always store them at -80°C. Avoid repeated freeze-thaw cycles. Qualify each new lot of microsomes with known inhibitors.

• Incubation Time: The chosen incubation time may not be in the linear range of metabolite formation.

  • Troubleshooting: Perform a preliminary experiment to determine the optimal incubation time where the reaction rate is linear for the specific CYP isoform and substrate being tested.

Problem: Difficulty in interpreting results from MAO-A metabolism studies of (R)-ND-336.

Possible Causes & Solutions:

• Enzyme Source: The source and purity of the MAO-A enzyme can impact results.

  • Troubleshooting: Use a well-characterized source of recombinant human MAO-A or human liver mitochondria. Ensure the specific activity of the enzyme preparation is known.

• Substrate Concentration: The concentration of (R)-ND-336 used may be too high, leading to substrate inhibition.

  • Troubleshooting: Determine the Michaelis-Menten kinetics of (R)-ND-336 metabolism by MAO-A to identify the optimal substrate concentration to use in subsequent inhibition studies.

Data Presentation

Table 1: In Vitro Inhibition of Human Cytochrome P450 Isoforms by (R)-ND-336

CYP Isoform	IC50 (µM)
CYP1A2	7.9
CYP2C8	39.0
CYP2C9	3.1
CYP2C19	3.5
CYP3A4/A5	> 50
CYP2D6	> 50

Data sourced from in vitro studies assessing the DDI potential of (R)-ND-336.[7]

Experimental Protocols

Protocol 1: In Vitro Cytochrome P450 (CYP) Inhibition Assay (IC50 Determination)

This protocol outlines a general procedure for determining the half-maximal inhibitory concentration (IC50) of (R)-ND-336 against various CYP isoforms.

1. Materials:

• Human liver microsomes (or recombinant CYP enzymes)
• (R)-ND-336
• Specific CYP isoform probe substrates (e.g., phenacetin (B1679774) for CYP1A2, diclofenac (B195802) for CYP2C9)
• NADPH regenerating system
• Phosphate (B84403) buffer (pH 7.4)
• Acetonitrile or methanol (B129727) for reaction termination
• 96-well plates
• LC-MS/MS for metabolite analysis

2. Procedure:

• Prepare a stock solution of (R)-ND-336 in a suitable organic solvent (e.g., DMSO).
• Perform serial dilutions of the (R)-ND-336 stock solution to create a range of concentrations.
• In a 96-well plate, pre-incubate the human liver microsomes, phosphate buffer, and each concentration of (R)-ND-336 (or vehicle control) for a short period at 37°C.
• Initiate the metabolic reaction by adding the specific CYP probe substrate and the NADPH regenerating system.
• Incubate the plate at 37°C for a predetermined time within the linear range of metabolite formation.
• Terminate the reaction by adding a cold organic solvent (e.g., acetonitrile).
• Centrifuge the plate to pellet the protein.
• Analyze the supernatant for the formation of the specific metabolite using a validated LC-MS/MS method.
• Calculate the percent inhibition for each (R)-ND-336 concentration relative to the vehicle control.
• Determine the IC50 value by fitting the concentration-response data to a suitable nonlinear regression model.

Protocol 2: Monoamine Oxidase-A (MAO-A) Inhibition Assay

This protocol provides a general method for assessing the inhibitory potential of a test compound on MAO-A activity.

1. Materials:

• Recombinant human MAO-A enzyme
• MAO-A substrate (e.g., kynuramine (B1673886) or a fluorogenic substrate)
• Test compound ((R)-ND-336) and a known MAO-A inhibitor (e.g., clorgyline) as a positive control
• Phosphate buffer (pH 7.4)
• Detection reagent (if using a fluorometric or colorimetric assay)
• 96-well plates (black plates for fluorescence assays)
• Spectrophotometer or fluorometer

2. Procedure:

• Prepare stock solutions of the test compound and positive control in a suitable solvent.
• Serially dilute the compounds to obtain a range of test concentrations.
• In a 96-well plate, add the MAO-A enzyme solution and the different concentrations of the test compound or controls.
• Pre-incubate the enzyme and inhibitors at 37°C for a specified time.
• Initiate the reaction by adding the MAO-A substrate.
• Incubate at 37°C for a defined period.
• Stop the reaction (if necessary, depending on the assay format).
• Measure the product formation using a spectrophotometer or fluorometer.
• Calculate the percentage of MAO-A inhibition at each concentration of the test compound relative to the vehicle control.
• Determine the IC50 value by plotting the percent inhibition against the logarithm of the test compound concentration.[11][12][13][14]

Protocol 3: P-glycoprotein (P-gp) Substrate Assessment using Caco-2 Cells

This protocol describes a method to determine if a compound is a substrate of the P-gp efflux transporter using a Caco-2 cell monolayer model.[10][15][16][17]

1. Materials:

• Caco-2 cells
• Transwell inserts
• Culture medium
• Hanks' Balanced Salt Solution (HBSS) or similar transport buffer
• Test compound ((R)-ND-336)
• Known P-gp substrate (e.g., digoxin) and a P-gp inhibitor (e.g., verapamil)
• LC-MS/MS for compound analysis

2. Procedure:

• Seed Caco-2 cells on Transwell inserts and culture until a confluent monolayer with well-developed tight junctions is formed (typically 21 days).
• Verify the integrity of the cell monolayer (e.g., by measuring transepithelial electrical resistance - TEER).
• Wash the monolayers with transport buffer.
• Perform bidirectional transport studies:

• Apical to Basolateral (A-B) transport: Add the test compound to the apical (donor) side and fresh buffer to the basolateral (receiver) side.
• Basolateral to Apical (B-A) transport: Add the test compound to the basolateral (donor) side and fresh buffer to the apical (receiver) side.

• Incubate the plates at 37°C with gentle shaking.
• At designated time points, collect samples from the receiver compartment and replace with fresh buffer.
• Repeat the transport studies in the presence of a P-gp inhibitor (verapamil) to confirm P-gp mediated efflux.
• Analyze the concentration of the test compound in all samples by LC-MS/MS.
• Calculate the apparent permeability coefficient (Papp) for both A-B and B-A directions.
• Determine the efflux ratio (ER) = Papp (B-A) / Papp (A-B). A compound is generally considered a P-gp substrate if the ER is ≥2 and is significantly reduced in the presence of a P-gp inhibitor.

Visualizations

Caption: Potential interaction point of (R)-ND-336 and linezolid at MAO-A.

Caption: General workflow for assessing the in vitro DDI potential.

References

• 1. Metabolism of the Selective Matrix Metalloproteinase-9 Inhibitor (R)-ND-336 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Metabolism of the Selective Matrix Metalloproteinase-9 Inhibitor (R)-ND-336 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. jwatch.org [jwatch.org]
• 5. rightdecisions.scot.nhs.uk [rightdecisions.scot.nhs.uk]
• 6. Linezolid and serotonin syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cytochrome P450 Inhibition Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 8. Clinically Relevant Drug Interactions with Monoamine Oxidase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. eurofinsdiscovery.com [eurofinsdiscovery.com]
• 11. sigmaaldrich.cn [sigmaaldrich.cn]
• 12. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 13. Enzyme Inhibition Assays for Monoamine Oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. resources.bio-techne.com [resources.bio-techne.com]
• 15. Induction of human P-glycoprotein in Caco-2 cells: development of a highly sensitive assay system for P-glycoprotein-mediated drug transport - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]

Technical Support Center: (R)-ND-336 and Cytochrome P450 Inhibition

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the cytochrome P450 (CYP450) inhibition profile of (R)-ND-336.

Frequently Asked Questions (FAQs)

Q1: What is the known CYP450 inhibition profile of (R)-ND-336?

A1: In vitro studies have shown that (R)-ND-336 inhibits CYP1A2, CYP2C8, CYP2C9, and CYP2C19.[1][2][3] It does not exhibit inhibition of CYP2D6, CYP3A4, or CYP3A5.[1][2][3]

Q2: My experiment shows inhibition of CYP3A4 by (R)-ND-336. What could be the reason?

A2: This is an unexpected result as published data indicates no inhibition of CYP3A4/A5 by (R)-ND-336.[1][2] Potential reasons for this discrepancy could include:

• Compound Purity: Verify the purity of your (R)-ND-336 sample. Impurities may have inhibitory effects on CYP3A4.

• Experimental System: Ensure your experimental system (e.g., human liver microsomes, recombinant enzymes) is functioning correctly and has been properly validated.

• Substrate Specificity: Confirm that the probe substrate you are using is specific for CYP3A4 and that its metabolism is not influenced by other enzymes in your system.

• Assay Conditions: Review your assay conditions, including incubation times, protein concentration, and the concentration of (R)-ND-336.

Q3: What are the implications of the CYP450 inhibition profile of (R)-ND-336 for in vivo studies?

A3: The potential for drug-drug interactions (DDIs) is a key consideration.[1][4][5] Inhibition of CYP enzymes can lead to increased plasma concentrations of co-administered drugs that are substrates for those enzymes, potentially causing adverse effects.[1][5] However, it is important to consider the route of administration. For (R)-ND-336, which is being developed for topical administration, systemic concentrations are not expected to reach levels high enough to cause significant CYP450 inhibition.[1][2][3]

Q4: Is (R)-ND-336 metabolized by CYP450 enzymes?

A4: Studies have shown that the metabolism of (R)-ND-336 is NADPH-independent, indicating that cytochrome P450 enzymes are not involved in its metabolism.[6][7] Further investigations confirmed that (R)-ND-336 was not metabolized by individually tested CYP1A2, CYP2C8, CYP2C9, CYP2D6, CYP3A4, and CYP3A5 isoforms.[6][7]

Q5: Where can I find a detailed protocol for assessing the CYP450 inhibition of (R)-ND-336?

A5: A detailed experimental protocol is provided in the "Experimental Protocols" section of this guide.

Data Presentation

Table 1: Summary of IC50 Values for CYP450 Isoform Inhibition by (R)-ND-336

CYP Isoform	IC50 (μM)	Inhibition Observed
CYP1A2	7.9	Yes
CYP2C8	39.0	Yes
CYP2C9	3.1	Yes
CYP2C19	3.5	Yes
CYP2D6	-	No
CYP3A4/A5	-	No

Data sourced from in vitro studies with recombinant human CYP enzymes.[1][2]

Experimental Protocols

Protocol: In Vitro Cytochrome P450 Inhibition Assay

This protocol outlines the general procedure for determining the IC50 values of (R)-ND-336 against various CYP450 isoforms.

Materials:

• (R)-ND-336

• Recombinant human CYP enzymes (e.g., CYP1A2, CYP2C8, CYP2C9, CYP2C19, CYP2D6, CYP3A4)

• Specific marker substrates for each CYP isoform (e.g., Phenacetin for CYP1A2, Paclitaxel for CYP2C8, Diclofenac for CYP2C9, S-mephenytoin for CYP2C19, Bufuralol for CYP2D6, Testosterone for CYP3A4)[1][2]

• NADPH regenerating system

• Potassium phosphate (B84403) buffer

• Human liver microsomes (optional, for comparison)

• LC-MS/MS for metabolite quantification

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of (R)-ND-336 in a suitable solvent (e.g., DMSO).

  • Prepare working solutions of (R)-ND-336 by serial dilution.

  • Prepare solutions of the marker substrates in the appropriate buffer.

  • Prepare the NADPH regenerating system.

• Incubation:

  • In a microplate, pre-incubate the recombinant human CYP enzyme with a series of concentrations of (R)-ND-336 in potassium phosphate buffer at 37°C.

  • Initiate the metabolic reaction by adding the specific marker substrate and the NADPH regenerating system.

  • Include a vehicle control (without (R)-ND-336) and a negative control (without NADPH).

  • Incubate at 37°C for a specified period.

• Termination of Reaction:

  • Stop the reaction by adding a suitable quenching solvent (e.g., acetonitrile).

• Analysis:

  • Centrifuge the samples to pellet the protein.

  • Analyze the supernatant for the formation of the specific metabolite using a validated LC-MS/MS method.[5]

• Data Calculation:

  • Determine the rate of metabolite formation in the presence of different concentrations of (R)-ND-336.

  • Calculate the percentage of inhibition relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the (R)-ND-336 concentration and fit the data to a suitable model to determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of enzyme activity).[4][5]

Visualizations

Caption: Experimental workflow for determining the CYP450 inhibition profile of (R)-ND-336.

Caption: Logical pathway illustrating potential drug-drug interactions due to CYP450 inhibition by (R)-ND-336.

References

• 1. Selective MMP-9 Inhibitor (R)-ND-336 Alone or in Combination with Linezolid Accelerates Wound Healing in Infected Diabetic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. CYP Inhibition (IC50) | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 5. Cytochrome P450 Inhibition Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 6. Metabolism of the Selective Matrix Metalloproteinase-9 Inhibitor (R)-ND-336 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to (R)-ND-336 and Other Selective MMP-9 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of (R)-ND-336, a potent and selective small-molecule inhibitor of matrix metalloproteinase-9 (MMP-9), with other notable selective MMP-9 inhibitors. The information presented is supported by experimental data to aid in the evaluation and selection of appropriate research tools and potential therapeutic candidates.

Introduction to MMP-9 and Its Inhibition

Matrix metalloproteinase-9 (MMP-9), a zinc-dependent endopeptidase, plays a crucial role in the degradation of extracellular matrix components. Under physiological conditions, MMP-9 is involved in processes such as wound healing, bone remodeling, and immune cell migration. However, its overexpression is implicated in various pathologies, including chronic wounds, cancer metastasis, neuroinflammatory diseases, and cardiovascular disorders. This has made selective inhibition of MMP-9 a significant therapeutic target. The development of selective inhibitors is challenging due to the high structural homology among MMP family members. This guide focuses on (R)-ND-336 and compares it with other compounds that have demonstrated selectivity for MMP-9.

Quantitative Comparison of Small-Molecule MMP-9 Inhibitors

The following tables summarize the in vitro potency and selectivity of (R)-ND-336 against other selective small-molecule MMP-9 inhibitors. Data is compiled from various sources and direct comparison should be approached with caution due to potential variations in experimental conditions.

Table 1: In Vitro Potency (Kᵢ) of Selective MMP-9 Inhibitors

Inhibitor	MMP-9 Kᵢ (nM)	Other MMPs Kᵢ (nM)	Selectivity (Fold) vs. Other MMPs	Source(s)
(R)-ND-336	19	MMP-2: 127MMP-14: 119MMP-8: 8590	~7x vs MMP-2~6x vs MMP-14~452x vs MMP-8	[1][2]
JNJ0966	N/A (zymogen inhibitor)	Not a direct inhibitor of active MMPs	N/A	[3]
AZD1236	4.5 (IC₅₀)	MMP-12: 6.1 (IC₅₀)MMP-2 & MMP-13: >10-fold higher IC₅₀Other MMPs: >350-fold higher IC₅₀	~1.4x vs MMP-12	[4]

Note: JNJ0966 is an allosteric inhibitor of proMMP-9 activation, not a direct inhibitor of the active enzyme, hence a Kᵢ value is not applicable in the same context.

Table 2: In Vitro Potency (IC₅₀) of Selective MMP-9 Inhibitors

Inhibitor	MMP-9 IC₅₀ (nM)	Source(s)
(R)-ND-336	-	-
JNJ0966	440 (proMMP-9 activation)	[3]
AZD1236	4.5	[4]

Comparison with Biologic MMP-9 Inhibitors

Besides small molecules, monoclonal antibodies have been developed for selective MMP-9 inhibition.

Table 3: Characteristics of Andecaliximab (GS-5745)

Inhibitor	Type	Mechanism of Action	Key Findings from Clinical Trials	Source(s)
Andecaliximab (GS-5745)	Humanized Monoclonal Antibody	Binds to and inhibits MMP-9	Showed a favorable safety profile and clinical activity in combination with chemotherapy in a Phase I study for advanced pancreatic adenocarcinoma. However, a Phase III study in patients with advanced gastric cancer did not show a survival benefit. A Phase 2/3 trial for ulcerative colitis was terminated due to futility.	[5]

Mechanism of Action of (R)-ND-336

(R)-ND-336 is a mechanism-based, slow-binding inhibitor of MMP-9.[2] It forms a covalent bond with the catalytic zinc ion in the active site of MMP-9, leading to a long residence time of approximately 300 minutes.[6] This prolonged inhibition is a key feature that contributes to its efficacy. In contrast, its interaction with MMP-8 is noncompetitive with a short residence time, contributing to its high selectivity.[6]

Experimental Data and Efficacy of (R)-ND-336

In preclinical studies, particularly in models of diabetic wound healing, (R)-ND-336 has demonstrated significant efficacy. Topical application of (R)-ND-336 has been shown to accelerate wound closure in diabetic mice.[6] This effect is attributed to the complete and selective inhibition of MMP-9 in the wound, which reduces inflammation and promotes angiogenesis.[2] Studies have also shown that (R)-ND-336 can be used in combination with antibiotics like linezolid (B1675486) to further enhance wound healing in infected diabetic ulcers.[6]

Signaling Pathways and Experimental Workflows

MMP-9 Signaling Pathway

The following diagram illustrates a simplified signaling pathway involving MMP-9. External stimuli such as growth factors and inflammatory cytokines can induce the expression and activation of MMP-9, which in turn degrades extracellular matrix proteins and modulates the activity of various signaling molecules, influencing processes like cell migration, invasion, and angiogenesis.

Caption: Simplified MMP-9 signaling pathway.

Experimental Workflow for MMP-9 Inhibitor Screening

The following diagram outlines a typical workflow for screening potential MMP-9 inhibitors using a fluorometric assay.

Caption: Workflow for MMP-9 inhibitor screening.

Detailed Experimental Protocol: Fluorometric MMP-9 Inhibition Assay

This protocol is a representative example for determining the in vitro inhibitory activity of a compound against MMP-9.

1. Materials and Reagents:

• Recombinant human MMP-9 (activated)

• MMP-9 fluorogenic substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH₂)

• Assay Buffer: 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 10 mM CaCl₂, 0.05% Brij-35

• Test compound stock solution (e.g., in DMSO)

• Positive control inhibitor (e.g., NNGH)

• 96-well black microplate

• Fluorescence microplate reader with excitation/emission wavelengths suitable for the substrate (e.g., Ex/Em = 325/393 nm)

2. Assay Procedure:

• Prepare serial dilutions of the test compound in Assay Buffer. Also prepare a vehicle control (e.g., DMSO in Assay Buffer) and a positive control.

• To each well of the 96-well plate, add 50 µL of the diluted test compound, vehicle control, or positive control.

• Add 25 µL of diluted recombinant MMP-9 solution to each well.

• Incubate the plate at 37°C for 30 minutes to allow for inhibitor-enzyme binding.

• Prepare the MMP-9 substrate solution in Assay Buffer according to the manufacturer's instructions.

• Initiate the enzymatic reaction by adding 25 µL of the substrate solution to each well.

• Immediately place the plate in the fluorescence microplate reader, pre-set to 37°C.

• Measure the fluorescence intensity kinetically for 30-60 minutes, with readings taken every 1-2 minutes.

3. Data Analysis:

• Determine the rate of reaction (slope of the linear portion of the fluorescence vs. time curve) for each well.

• Calculate the percentage of inhibition for each concentration of the test compound using the following formula: % Inhibition = [1 - (Rate of sample / Rate of vehicle control)] x 100

• Plot the percentage of inhibition against the logarithm of the test compound concentration.

• Determine the IC₅₀ value by fitting the data to a dose-response curve.

Conclusion

(R)-ND-336 is a highly potent and selective inhibitor of MMP-9 with a distinct mechanism of action that confers a long residence time on its target. Preclinical data, particularly in the context of diabetic wound healing, is promising. When compared to other selective MMP-9 inhibitors, (R)-ND-336 demonstrates a favorable profile, particularly in terms of its selectivity over MMP-8, an enzyme with beneficial roles in tissue repair. While other small molecules like AZD1236 show high potency, and allosteric inhibitors like JNJ0966 offer a novel mechanism, the clinical development of selective MMP-9 inhibitors has faced challenges, as exemplified by the trial results for Andecaliximab. The comprehensive data presented in this guide is intended to assist researchers in making informed decisions for their specific research and development needs in the pursuit of effective MMP-9-targeted therapies.

References

• 1. Novel Matrix Metalloproteinase-9 (MMP-9) Inhibitors in Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Discovery of a highly selective chemical inhibitor of matrix metalloproteinase-9 (MMP-9) that allosterically inhibits zymogen activation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The Rebirth of Matrix Metalloproteinase Inhibitors: Moving Beyond the Dogma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

A Head-to-Head Comparison: (R)-ND-336 and Becaplermin in the Advancement of Wound Healing

For Immediate Release

In the landscape of advanced wound care, particularly for chronic wounds such as diabetic foot ulcers (DFUs), the quest for more effective therapeutic agents is paramount. This guide provides a detailed comparison of two such agents: (R)-ND-336, a novel selective matrix metalloproteinase-9 (MMP-9) inhibitor, and becaplermin (B1179602), an established FDA-approved recombinant human platelet-derived growth factor (rhPDGF-BB). This comparison is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of their efficacy, mechanisms of action, and the experimental data supporting their use.

Executive Summary

(R)-ND-336 is an emerging therapeutic agent that targets the detrimental effects of excessive MMP-9 activity in chronic wounds, a key factor in their failure to heal.[1][2][3] Preclinical studies have demonstrated its potential to accelerate wound healing in diabetic mouse models, showing superior efficacy in a direct comparison with becaplermin.[4][5] Becaplermin, the current standard of care in growth factor therapy for DFUs, promotes healing by stimulating the proliferation and migration of cells crucial for tissue repair.[6][7][8] While becaplermin has a well-documented clinical track record of improving healing rates compared to standard care alone, the preclinical evidence for (R)-ND-336 suggests a promising alternative that addresses a different aspect of wound pathology.[9][10][11]

Data Presentation: Efficacy in Wound Healing

The following tables summarize the quantitative data from key preclinical and clinical studies, providing a comparative view of the efficacy of (R)-ND-336 and becaplermin.

Table 1: Preclinical Efficacy of (R)-ND-336 vs. Becaplermin in a Diabetic Mouse Model

Treatment Group	Dosage	Mean Wound Area (Day 7)	Mean Wound Area (Day 10)	Mean Wound Area (Day 14)	Statistical Significance (vs. Vehicle)
(R)-ND-336	50 µ g/wound/day	Smaller than vehicle	Smaller than vehicle	Smaller than vehicle	p < 0.05 (*), p < 0.01 ()
Becaplermin	5 µ g/wound/day	No significant difference	No significant difference	Smaller than vehicle	Not specified
Vehicle	N/A	Baseline	Baseline	Baseline	N/A

Data adapted from a study in uninfected db/db mice. The study noted that (R)-ND-336 showed superior efficacy compared to becaplermin in this model.[1][4]

Table 2: Clinical Efficacy of Becaplermin in Diabetic Foot Ulcers (Combined Analysis of Four Randomized Studies)

Treatment Group	Dosage	Incidence of Complete Healing	Time to Complete Healing (35th percentile)	Statistical Significance (vs. Placebo)
Becaplermin Gel	100 µg/g	50%	14.1 weeks	p = 0.007
Placebo Gel	N/A	36%	20.1 weeks	N/A

This combined analysis included 922 patients with non-healing lower extremity diabetic ulcers.[9]

Experimental Protocols

Preclinical Wound Healing Model (Diabetic Mice) for (R)-ND-336 Efficacy Assessment

A common experimental model to assess the efficacy of topical wound healing agents in a diabetic setting involves the following steps:

• Animal Model: Genetically diabetic mice (e.g., db/db mice) are utilized as they mimic many of the wound healing challenges observed in human diabetic patients.

• Wound Creation: Following anesthesia, the dorsal skin is shaved and disinfected. A full-thickness excisional wound is created using a sterile biopsy punch (e.g., 8 mm diameter).

• Treatment Application: The test compound, such as (R)-ND-336 (e.g., 50 µ g/wound/day ) or becaplermin (e.g., 5 µ g/wound/day ), is topically applied to the wound bed. A vehicle control (e.g., water or saline) is applied to a control group of animals.

• Dressing: The wound is often covered with a semi-occlusive dressing (e.g., Tegaderm) to protect the area and maintain a moist environment.

• Wound Area Measurement: The wound area is traced or digitally photographed at regular intervals (e.g., days 7, 10, and 14) to monitor the rate of closure. The wound area is then quantified using image analysis software.

• Histological Analysis: At the end of the study, tissue samples from the wound site are collected, fixed, and stained (e.g., with Hematoxylin and Eosin) to assess re-epithelialization, granulation tissue formation, and cellular infiltration.

• Biomarker Analysis: Techniques such as in-situ zymography can be used to assess the activity of MMPs like MMP-9 within the wound tissue.[4]

Clinical Trial Design for Becaplermin in Diabetic Foot Ulcers

The efficacy of becaplermin has been established through multiple randomized, double-blind, placebo-controlled clinical trials. The general methodology is as follows:

• Patient Population: Patients with non-healing, full-thickness, lower extremity diabetic ulcers of a minimum duration (e.g., 8 weeks) are recruited.

• Standard of Care: All patients receive a standardized regimen of good wound care, which includes initial sharp debridement of the ulcer, maintenance of a moist wound environment with saline-soaked gauze, and pressure relief measures.

• Randomization: Patients are randomly assigned to receive either becaplermin gel (at concentrations of 30 µg/g or 100 µg/g) or a placebo gel.

• Treatment Application: The assigned gel is applied once daily to the ulcer until complete healing is achieved or for a maximum duration (e.g., 20 weeks).

• Primary Endpoint: The primary measure of efficacy is the incidence of complete wound closure, defined as 100% re-epithelialization.

• Secondary Endpoint: A key secondary endpoint is the time to achieve complete wound closure.

• Safety Assessment: Adverse events are monitored and recorded throughout the study and a follow-up period.

Mechanism of Action and Signaling Pathways

The therapeutic approaches of (R)-ND-336 and becaplermin are distinct, targeting different aspects of the wound healing cascade.

(R)-ND-336: Selective Inhibition of MMP-9

In chronic diabetic wounds, the levels of matrix metalloproteinase-9 (MMP-9) are often elevated.[2] This overactivity of MMP-9 is detrimental as it leads to the excessive degradation of extracellular matrix (ECM) components, growth factors, and their receptors, thereby impairing the healing process. (R)-ND-336 is a potent and selective inhibitor of MMP-9.[12] By inhibiting MMP-9, (R)-ND-336 is thought to restore the balance of the wound microenvironment, allowing for proper tissue remodeling and repair.[1][3] This mechanism also involves mitigating inflammation and promoting angiogenesis.[1][13]

Mechanism of (R)-ND-336 in wound healing.

Becaplermin: A Recombinant Growth Factor

Becaplermin is a recombinant form of human platelet-derived growth factor-BB (PDGF-BB), a potent mitogen and chemoattractant for cells of mesenchymal origin, such as fibroblasts and smooth muscle cells.[14][15] Its mechanism of action involves binding to the platelet-derived growth factor receptor (PDGFR) on the cell surface. This binding event triggers the dimerization and autophosphorylation of the receptor, initiating a cascade of intracellular signaling.[14][16] Key pathways activated include the PI3K/Akt and Ras/MAPK pathways, which are crucial for cell proliferation, migration, and survival.[16] Ultimately, this leads to the promotion of granulation tissue formation and re-epithelialization.[17]

Becaplermin signaling pathway in wound healing.

Experimental Workflow: Preclinical Comparison

The following diagram illustrates a typical workflow for a preclinical study comparing the efficacy of (R)-ND-336 and becaplermin.

Preclinical experimental workflow.

Conclusion

Becaplermin has been a valuable tool in the treatment of diabetic foot ulcers, with extensive clinical data supporting its efficacy in promoting wound closure. It acts by augmenting the natural proliferative phase of healing. (R)-ND-336, on the other hand, represents a novel and targeted approach, addressing the pathological excess of MMP-9 that characterizes many chronic wounds. The preclinical data for (R)-ND-336 is compelling, suggesting it may offer a more effective solution by correcting a specific enzymatic imbalance that impedes healing. Future clinical trials will be crucial to determine if the preclinical superiority of (R)-ND-336 translates to improved outcomes in human patients. For drug development professionals, the distinct mechanisms of these two agents highlight the potential for both targeted enzyme inhibition and growth factor stimulation as viable and potentially complementary strategies in the ongoing effort to improve chronic wound care.

References

• 1. role-of-platelet-derived-growth-factor-in-wound-healing - Ask this paper | Bohrium [bohrium.com]
• 2. researchgate.net [researchgate.net]
• 3. dovepress.com [dovepress.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. tandfonline.com [tandfonline.com]
• 6. Metalloproteinases and Wound Healing - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Impact of MMP-2 and MMP-9 enzyme activity on wound healing, tumor growth and RACPP cleavage | PLOS One [journals.plos.org]
• 8. A Promising Candidate in Tendon Healing Events—PDGF-BB - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Role of platelet-derived growth factor in wound healing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Selective MMP-9 Inhibitor (R)-ND-336 Alone or in Combination with Linezolid Accelerates Wound Healing in Infected Diabetic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. From Growth Factors to Structure: PDGF and TGF‐β in Granulation Tissue Formation. A Literature Review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Selective MMP-9 Inhibitor (R)-ND-336 Alone or in Combination with Linezolid Accelerates Wound Healing in Infected Diabetic Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. New finding offers hope for diabetic wound healing | News | Notre Dame News | University of Notre Dame [news.nd.edu]
• 14. Targeting MMP-9 in Diabetic Foot Ulcers - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Targeting matrix metalloproteases in diabetic wound healing [frontiersin.org]
• 16. mdpi.com [mdpi.com]
• 17. The Role of TGF Beta 1 and PDGF BB in Wound Healing of the Palate | Atlantis Press [atlantis-press.com]

A Head-to-Head Comparison of (R)-ND-336 and Prinomastat for MMP-9 Inhibition

For Researchers, Scientists, and Drug Development Professionals

Matrix metalloproteinase-9 (MMP-9) is a critical enzyme involved in the degradation of the extracellular matrix, playing a pivotal role in various physiological and pathological processes, including wound healing, inflammation, and cancer metastasis. Consequently, the development of potent and selective MMP-9 inhibitors is a significant area of research. This guide provides an objective comparison of two MMP-9 inhibitors, (R)-ND-336 and prinomastat (B1684670), focusing on their performance, supported by experimental data.

Executive Summary

(R)-ND-336 emerges as a highly selective and potent inhibitor of MMP-9 with a slow-binding mechanism, showing promise in preclinical models of diabetic wound healing. In contrast, prinomastat is a broad-spectrum MMP inhibitor that, despite reaching Phase III clinical trials for cancer, was ultimately discontinued (B1498344) due to a lack of efficacy and notable side effects. For research applications demanding specific MMP-9 inhibition with minimal off-target effects, (R)-ND-336 appears to be the more suitable candidate. Prinomastat, however, may serve as a tool compound for studies requiring broad MMP inhibition.

Data Presentation: Quantitative Comparison

The following tables summarize the inhibitory activities of (R)-ND-336 and prinomastat against MMP-9 and other matrix metalloproteinases. It is important to note that these values are compiled from various studies and may have been determined under different experimental conditions.

Table 1: Inhibitory Potency (Ki) Against MMPs

Compound	MMP-9 Ki	Other MMPs Ki	Selectivity for MMP-9
(R)-ND-336	19 nM[1]	MMP-2: 127 nM[1]MMP-14: 119 nM[1]MMP-8: 8590 nM[2]	Highly selective for MMP-9 over MMP-8 (~450-fold)[2]
Prinomastat	0.26 nM[3]	MMP-1: 8.3 nM[4]MMP-2: 0.05 nM[3]MMP-3: 0.3 nM[3]MMP-13: 0.03 nM[3]	Broad-spectrum inhibitor

Table 2: Half-Maximal Inhibitory Concentration (IC50) Against MMPs

Compound	MMP-9 IC50	Other MMPs IC50
(R)-ND-336	Not explicitly found, but a favorable therapeutic index (IC50/Ki for MMP-9) ratio of 7530 suggests low cytotoxicity[1]	Not available
Prinomastat	5.0 nM[3]	MMP-1: 79 nM[3]MMP-3: 6.3 nM[3]

Mechanism of Action

(R)-ND-336 is a potent and selective, slow-binding, mechanism-based inhibitor of MMP-9[2]. It exhibits a long residence time of 300 minutes, meaning it remains bound to the MMP-9 active site for an extended period, contributing to its sustained inhibitory effect[1]. This slow-binding nature and high selectivity are advantageous for therapeutic applications where sustained and specific inhibition of MMP-9 is desired.

Prinomastat is a broad-spectrum, orally active metalloproteinase inhibitor[3]. Its mechanism involves the chelation of the zinc ion in the active site of MMPs, a common mechanism for hydroxamate-based inhibitors. Its broad activity profile, while potentially beneficial for targeting multiple MMPs in diseases like cancer, can also lead to off-target effects and associated toxicities.

Experimental Protocols

Fluorometric MMP-9 Inhibition Assay

This protocol outlines a general procedure for determining the inhibitory activity of compounds against MMP-9 using a fluorogenic substrate.

Materials:

• Recombinant human MMP-9

• Fluorogenic MMP-9 substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH2)

• Assay Buffer (e.g., 50 mM Tris, 10 mM CaCl2, 150 mM NaCl, 0.05% Brij-35, pH 7.5)

• Test inhibitors ((R)-ND-336 or prinomastat) dissolved in an appropriate solvent (e.g., DMSO)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare serial dilutions of the test inhibitors in assay buffer.

• In a 96-well plate, add the diluted inhibitors. Include wells for a positive control (enzyme and substrate, no inhibitor) and a negative control (substrate only).

• Add the recombinant MMP-9 enzyme to all wells except the negative control.

• Incubate the plate at 37°C for a pre-determined time (e.g., 15-30 minutes) to allow for inhibitor-enzyme binding.

• Initiate the reaction by adding the fluorogenic MMP-9 substrate to all wells.

• Immediately measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., Ex/Em = 328/420 nm) in a kinetic mode for a specified duration (e.g., 30-60 minutes) at 37°C.

• The rate of substrate cleavage is determined from the linear portion of the fluorescence versus time plot.

• Calculate the percentage of inhibition for each inhibitor concentration relative to the positive control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a suitable dose-response curve.

• For determining the inhibition constant (Ki), especially for tight-binding inhibitors, the Morrison equation is often used to fit the data[5].

Gelatin Zymography for MMP-9 Activity

This technique is used to detect and quantify MMP-9 activity in biological samples.

Materials:

• SDS-PAGE equipment

• Polyacrylamide gels co-polymerized with gelatin (e.g., 1 mg/mL)

• Non-reducing sample buffer

• Triton X-100 washing buffer

• Incubation buffer (e.g., 50 mM Tris-HCl, 5 mM CaCl2, pH 7.5)

• Coomassie Brilliant Blue staining solution

• Destaining solution

Procedure:

• Prepare protein samples (e.g., cell culture supernatant, tissue lysates) and mix with non-reducing sample buffer. Do not heat the samples.

• Load the samples onto the gelatin-containing polyacrylamide gel and perform electrophoresis under non-denaturing conditions.

• After electrophoresis, wash the gel with a Triton X-100-containing buffer to remove SDS and allow the enzyme to renature.

• Incubate the gel in an incubation buffer at 37°C for 12-24 hours to allow for gelatin degradation by MMPs.

• Stain the gel with Coomassie Brilliant Blue, which stains the undigested gelatin.

• Destain the gel. Areas of MMP activity will appear as clear bands against a blue background.

• The intensity of the clear bands, corresponding to the molecular weight of MMP-9 (pro- and active forms), can be quantified using densitometry.

Mandatory Visualizations

Caption: MMP-9 signaling pathway and points of inhibition by (R)-ND-336 and Prinomastat.

Caption: Experimental workflow for the screening and validation of MMP-9 inhibitors.

In Vivo and Clinical Data

(R)-ND-336

Preclinical studies have demonstrated the efficacy of (R)-ND-336 in animal models. In diabetic mice, topical application of (R)-ND-336 has been shown to accelerate wound healing[6][7][8]. This effect is attributed to the selective inhibition of MMP-9, which is often overexpressed in chronic wounds and impairs the healing process. The compound has shown minimal systemic absorption after topical administration in mice, suggesting a favorable safety profile for localized treatment[1].

Prinomastat

Prinomastat underwent extensive clinical evaluation as an anti-cancer agent. Phase I studies established a tolerable dose and characterized its pharmacokinetic profile[9][10]. However, Phase III clinical trials in patients with non-small cell lung cancer and hormone-refractory prostate cancer were discontinued. The trials failed to demonstrate a survival benefit when prinomastat was added to standard chemotherapy[11]. Furthermore, long-term administration was associated with musculoskeletal pain and stiffness[12].

Conclusion

In the context of MMP-9 inhibition for research and therapeutic development, (R)-ND-336 and prinomastat represent two distinct classes of inhibitors. (R)-ND-336 is a modern, highly selective inhibitor with a well-defined mechanism of action and promising preclinical data in a specific therapeutic area. Its selectivity makes it a valuable tool for dissecting the specific roles of MMP-9 in various biological processes. Prinomastat, a broad-spectrum inhibitor from an earlier generation of MMP inhibitors, serves as a cautionary tale in drug development, highlighting the challenges of targeting the MMP family and the importance of selectivity to minimize side effects and achieve clinical efficacy. For researchers focused on the specific functions of MMP-9, (R)-ND-336 is the superior choice.

References

• 1. abcam.com [abcam.com]
• 2. Frontiers | Identification of Zinc-Binding Inhibitors of Matrix Metalloproteinase-9 to Prevent Cancer Through Deep Learning and Molecular Dynamics Simulation Approach [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Selective MMP-9 Inhibitor (R)-ND-336 Alone or in Combination with Linezolid Accelerates Wound Healing in Infected Diabetic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Selective MMP-9 Inhibitor (R)-ND-336 Alone or in Combination with Linezolid Accelerates Wound Healing in Infected Diabetic Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development of (R)-ND-336 for the Treatment of Diabetic Foot Ulcers, Peer Reviewed Medical Research Program, Congressionally Directed Medical Research Programs [cdmrp.health.mil]
• 9. aacrjournals.org [aacrjournals.org]
• 10. Phase I and pharmacokinetic study of prinomastat, a matrix metalloprotease inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. med.upenn.edu [med.upenn.edu]
• 12. Prinomastat, a hydroxamate-based matrix metalloproteinase inhibitor. A novel pharmacological approach for tissue remodelling-related diseases - PubMed [pubmed.ncbi.nlm.nih.gov]

(R)-ND-336: A Comparative Analysis of its Cross-reactivity with Metalloproteinases

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the inhibitory activity of (R)-ND-336 against its primary target, Matrix Metalloproteinase-9 (MMP-9), and other metalloproteinases. The data presented is compiled from publicly available experimental results to assist researchers and drug development professionals in evaluating the selectivity and potential off-target effects of this compound.

(R)-ND-336 is a potent, selective, and slow-binding inhibitor of MMP-9. Its mechanism of action and high selectivity make it a person of interest for therapeutic applications where the inhibition of MMP-9 is desirable, such as in the treatment of diabetic foot ulcers.

Comparative Inhibitory Activity of (R)-ND-336

The selectivity of (R)-ND-336 has been evaluated against a panel of metalloproteinases. The following table summarizes the inhibition constants (Kᵢ) of (R)-ND-336 for various MMPs and other proteases. A lower Kᵢ value indicates a higher binding affinity and more potent inhibition.

Target Metalloproteinase	Inhibition Constant (Kᵢ)	Selectivity vs. MMP-9	Reference
MMP-9	19 nM	-
MMP-8	8590 ± 230 nM	~452-fold
MMP-2	127 nM	~7-fold
MMP-14	119 nM	~6-fold
Other MMPs	>100 µM	>5200-fold
Cathepsin-L	5.9 ± 0.01 µM	~310-fold
Cathepsin-B	6.2 ± 0.01 µM	~326-fold

(R,S)-ND-336, the racemic mixture, has reported Kᵢ values of 150 nM for MMP-9 and 7700 nM for MMP-8, resulting in a selectivity of approximately 50-fold for MMP-9.

The data clearly demonstrates the high selectivity of (R)-ND-336 for MMP-9. It is approximately 452-fold more selective for MMP-9 than for MMP-8. This high selectivity is attributed to its mechanism as a slow-binding inhibitor with a long residence time of 300 minutes on MMP-9, compared to a residence time of seconds on MMP-8. While it shows some activity against MMP-2 and MMP-14, it is significantly less potent against these and other tested MMPs. Furthermore, off-target screening against 39 other proteases revealed only weak inhibition of Cathepsin-L and Cathepsin-B at micromolar concentrations.

Signaling Pathways and Experimental Workflow

To visually represent the selectivity of (R)-ND-336 and the general workflow for its evaluation, the following diagrams are provided.

Caption: Selectivity profile of (R)-ND-336 for MMP-9 over other metalloproteinases.

Caption: General workflow for determining the inhibitory activity of (R)-ND-336.

Experimental Protocols

The following is a representative protocol for determining the inhibition constant (Kᵢ) of a test compound like (R)-ND-336

(R)-ND-336: A Highly Specific MMP-9 Inhibitor for Targeted Therapeutic Development

For Immediate Release

A comprehensive analysis of the inhibitor (R)-ND-336 demonstrates its exceptional specificity for matrix metalloproteinase-9 (MMP-9) over other closely related MMPs, particularly MMP-2 and MMP-8. This high degree of selectivity, supported by robust enzymatic assays, positions (R)-ND-336 as a promising candidate for therapeutic strategies targeting MMP-9-driven pathologies, such as diabetic foot ulcers.[1][2][3]

Quantitative Comparison of Inhibitory Potency

The inhibitory activity of (R)-ND-336 against MMP-9, MMP-2, and MMP-8 was quantified by determining the inhibition constant (Kᵢ), which represents the concentration of the inhibitor required to produce half-maximum inhibition. A lower Kᵢ value indicates a higher binding affinity and more potent inhibition.

The experimental data, summarized in the table below, clearly illustrates the superior potency of (R)-ND-336 against MMP-9.

Matrix Metalloproteinase (MMP)	Inhibition Constant (Kᵢ)	Selectivity Ratio (vs. MMP-9)
MMP-9	19 ± 3 nM [1][4]	1
MMP-2	127 nM[2]	~6.7
MMP-8	8590 ± 230 nM[1][4]	~452

The data reveals that (R)-ND-336 is approximately 452 times more selective for MMP-9 than for MMP-8.[5] This exquisite selectivity is a critical attribute, as MMP-8 is known to have a beneficial role in wound healing, and its inhibition could be detrimental.[1] The compound also shows a notable, albeit less pronounced, selectivity over the closely related gelatinase, MMP-2.

Furthermore, studies have shown that (R)-ND-336 acts as a slow-binding inhibitor of MMP-9, with a long residence time of 300 ± 1 minute.[1][4][6] In contrast, it functions as a noncompetitive inhibitor of MMP-8 with a very short residence time, on the order of seconds.[1][4] This prolonged interaction with MMP-9 further enhances its therapeutic potential by ensuring sustained target engagement.

Visualizing Inhibitor Specificity

The following diagram illustrates the significant difference in the inhibitory potency of (R)-ND-336 against the three MMPs, highlighting its strong preference for MMP-9.

Caption: Affinity of (R)-ND-336 for MMPs.

Experimental Protocols

The determination of the inhibition constants (Kᵢ) for (R)-ND-336 against MMP-9, MMP-2, and MMP-8 is typically performed using a fluorometric enzymatic assay. The general protocol for such an assay is outlined below.

Objective: To determine the concentration of (R)-ND-336 required to inhibit 50% of the activity of MMP-9, MMP-2, and MMP-8, and from this, calculate the inhibition constant (Kᵢ).

Materials:

• Recombinant human MMP-9, MMP-2, and MMP-8 enzymes

• (R)-ND-336 inhibitor of varying concentrations

• Fluorogenic MMP substrate (e.g., DQ-gelatin for MMP-9 and MMP-2, DQ-collagen for MMP-8)

• Assay buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, 5 mM CaCl₂, pH 7.5)

• 96-well microplate (black, for fluorescence assays)

• Fluorescence microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of (R)-ND-336 in a suitable solvent (e.g., DMSO).

  • Create a serial dilution of the (R)-ND-336 stock solution in assay buffer to achieve a range of desired inhibitor concentrations.

  • Dilute the recombinant MMP enzymes and the fluorogenic substrate in assay buffer to their optimal working concentrations.

• Assay Setup:

  • In a 96-well microplate, add the assay buffer to all wells.

  • Add the diluted (R)-ND-336 solutions to the test wells.

  • Add an equivalent volume of assay buffer (or solvent control) to the control wells (no inhibitor).

  • Add the diluted MMP enzyme solution to all wells except the blank wells (which contain only buffer and substrate).

  • Incubate the plate at a controlled temperature (e.g., 37°C) for a pre-determined time to allow the inhibitor to bind to the enzyme.

• Initiation of Reaction and Measurement:

  • Initiate the enzymatic reaction by adding the fluorogenic substrate to all wells.

  • Immediately place the microplate in a fluorescence plate reader.

  • Measure the increase in fluorescence intensity over time at the appropriate excitation and emission wavelengths for the fluorophore. The cleavage of the quenched substrate by the MMP results in a detectable fluorescent signal.

• Data Analysis:

  • Calculate the initial reaction rates (slopes) from the linear portion of the fluorescence versus time plots.

  • Plot the percentage of inhibition (relative to the uninhibited control) against the logarithm of the inhibitor concentration.

  • Determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition) by fitting the data to a suitable dose-response curve.

  • Calculate the inhibition constant (Kᵢ) from the IC₅₀ value using the Cheng-Prusoff equation, which takes into account the concentration of the substrate and its Michaelis-Menten constant (Kₘ).

The following diagram outlines the workflow for determining the inhibitory specificity of (R)-ND-336.

Caption: Workflow for MMP inhibitor specificity assay.

References

• 1. In vitro MMP gelatinase assay (In situ zymography) [bio-protocol.org]
• 2. abcam.com [abcam.com]
• 3. nva.sikt.no [nva.sikt.no]
• 4. Gelatin In Situ Zymography on Fixed, Paraffin-embedded Tissue: Zinc and Ethanol Fixation Preserve Enzyme Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. assaygenie.com [assaygenie.com]

(R)-ND-336: A Comparative Analysis of a Selective MMP-9 Inhibitor for Diabetic Foot Ulcers

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of (R)-ND-336 Performance and Reproducibility in Preclinical Studies.

(R)-ND-336 is a small molecule inhibitor that has demonstrated significant promise in preclinical studies for the treatment of diabetic foot ulcers (DFUs) by selectively targeting matrix metalloproteinase-9 (MMP-9). Elevated levels of active MMP-9 in chronic wounds are associated with the degradation of the extracellular matrix, leading to impaired healing. (R)-ND-336 has been shown to accelerate wound closure in diabetic animal models, positioning it as a potential therapeutic agent. This guide provides a comprehensive comparison of (R)-ND-336 with alternative treatments and discusses the current state of the reproducibility of these findings.

Performance Comparison of MMP-9 Inhibitors and Other DFU Treatments

The efficacy of (R)-ND-336 has been primarily evaluated against its enantiomer, its racemic mixture, a precursor compound, and the current FDA-approved standard of care, becaplermin.

Compound/Treatment	Target/Mechanism of Action	Key Efficacy Findings in Preclinical DFU Models
(R)-ND-336	Selective MMP-9 Inhibitor	Accelerates wound healing more effectively than becaplermin, (S)-ND-336, and (R,S)-ND-336.[1] Achieves complete inhibition of MMP-9 activity in vivo. [1][2]
(S)-ND-336	Selective MMP-9 Inhibitor (less potent enantiomer)	Less efficacious than (R)-ND-336, resulting in only partial inhibition of MMP-9.[1]
(R,S)-ND-336	Racemic mixture of ND-336	More efficacious than vehicle but less so than the pure (R)-enantiomer.[1]
ND-322	Precursor to ND-336, selective MMP-9 inhibitor	Accelerates wound healing but is less effective than (R,S)-ND-336.[3][4]
Becaplermin	Recombinant human platelet-derived growth factor (PDGF)	The only FDA-approved drug for DFUs. It shows modest efficacy and indirectly and incompletely reduces MMP-9 activity.[2][3]
Linezolid	Antibiotic	In infected wound models, combination with (R)-ND-336 showed further acceleration of healing compared to either agent alone.[5]
Andecaliximab (GS-5745)	Monoclonal antibody inhibitor of MMP-9	Inhibits MMP-9 activity and has been evaluated in phase I clinical trials for other indications, but not yet in published DFU studies.[2][6]

Reproducibility of Published Findings

A critical aspect of preclinical drug development is the independent validation of key findings. To date, the majority of the published research on (R)-ND-336 originates from a single, highly collaborative research group. While the data presented in these studies are extensive and internally consistent, there is a notable lack of independent replication by unaffiliated research groups. This is not uncommon for a therapeutic candidate in the IND-enabling phase of development.[7][8][9] The progression of (R)-ND-336 to human clinical trials will be a crucial step in the broader validation of its therapeutic potential.[8]

Experimental Protocols

In Vivo Diabetic Wound Healing Model

A common experimental model involves the use of diabetic mice (e.g., db/db mice). A full-thickness excisional wound is created on the dorsal side of the animal. The test compounds, such as (R)-ND-336 formulated in a gel, are applied topically to the wound bed. The rate of wound closure is monitored over time by measuring the wound area. Histological analysis is often performed at the end of the study to assess re-epithelialization, granulation tissue formation, and inflammatory cell infiltration.[10][11]

In Situ Zymography

To visualize and semi-quantify MMP activity directly within tissue sections, in situ zymography is employed. Unfixed frozen wound tissue sections are incubated with a fluorogenic MMP substrate (e.g., DQ-gelatin for MMP-2 and MMP-9, or DQ-collagen for collagenases like MMP-8). Areas of enzymatic activity are visualized by fluorescence microscopy, where the intensity of the signal corresponds to the level of MMP activity. This technique has been used to demonstrate the selective inhibition of MMP-9 by (R)-ND-336, while sparing MMP-8 activity.[3][4]

Visualizing the Mechanism of Action and Experimental Workflow

Signaling Pathway of MMP-9 in Diabetic Wound Impairment

Elevated glucose in diabetic conditions leads to the formation of advanced glycation end products (AGEs), which, along with increased reactive oxygen species (ROS), trigger inflammatory signaling pathways. This results in the upregulation of MMP-9, which degrades the extracellular matrix and impairs the wound healing process.

Caption: Upregulation of MMP-9 in diabetic wounds leading to impaired healing.

(R)-ND-336 Experimental Workflow for Preclinical Efficacy Testing

The preclinical evaluation of (R)-ND-336 typically follows a standardized workflow from initial compound application to final tissue analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. Frontiers | Role of matrix metalloproteinases in diabetic foot ulcers: Potential therapeutic targets [frontiersin.org]
• 3. Targeting MMP-9 in Diabetic Foot Ulcers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Selective MMP-9 Inhibitor (R)-ND-336 Alone or in Combination with Linezolid Accelerates Wound Healing in Infected Diabetic Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Role of matrix metalloproteinases in diabetic foot ulcers: Potential therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Metabolism of the Selective Matrix Metalloproteinase-9 Inhibitor (R)-ND-336 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Development of (R)-ND-336 for the Treatment of Diabetic Foot Ulcers, Peer Reviewed Medical Research Program, Congressionally Directed Medical Research Programs [cdmrp.health.mil]
• 9. Metabolism of the Selective Matrix Metalloproteinase-9 Inhibitor (R)-ND-336 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

The Evolving Landscape of MMP-9 Inhibition: A Clinical Trial Review

The quest for effective Matrix Metalloproteinase-9 (MMP-9) inhibitors has seen a dramatic evolution, moving from broad-spectrum agents fraught with tolerability issues to highly selective molecules with refined safety profiles. Despite the strong preclinical rationale for targeting MMP-9 in a host of diseases including cancer, inflammatory conditions, and chronic obstructive pulmonary disease (COPD), clinical success has remained elusive.[1][2] This guide compares the clinical trial performance of key MMP-9 inhibitors, presenting available data, outlining experimental approaches, and exploring the strategic shifts that continue to shape this therapeutic area.

From Broad Strokes to Targeted Strikes: A Comparison of Key Inhibitors

The clinical journey of MMP inhibitors can be broadly divided into two eras: the early broad-spectrum inhibitors and the later, more selective agents. Initial enthusiasm was tempered by the failure of first-generation drugs, largely due to a lack of specificity which led to significant side effects, most notably musculoskeletal syndrome (MSS).[3][4] This experience prompted the development of a new wave of highly selective inhibitors designed to avoid the off-target effects that plagued their predecessors.[3][5]

The table below summarizes the clinical trial landscape for prominent MMP inhibitors, highlighting the shift from broad-spectrum small molecules to selective antibodies and targeted small molecules.

Inhibitor	Type/Class	Target Indication(s)	Highest Trial Phase	Key Findings & Status
Batimastat (B1663600) (BB-94)	Broad-Spectrum (Hydroxamate Peptidomimetic)	Cancer (Malignant Ascites, Pleural Effusions)	Phase I/II	Showed some local activity and was well-tolerated via intrapleural/intraperitoneal administration.[6][7] Development suspended due to poor solubility and low oral bioavailability.[4]
Marimastat (B1683930)	Broad-Spectrum (Hydroxamate Peptidomimetic)	Cancer (Pancreatic, Breast, Lung)	Phase III	Failed to demonstrate a survival benefit in metastatic breast cancer and pancreatic cancer (when added to gemcitabine).[8][9] Dose-limiting musculoskeletal toxicity was a major issue.[8][10]
Andecaliximab (GS-5745)	Selective (Monoclonal Antibody)	Gastric Cancer, Ulcerative Colitis (UC), Crohn's, RA	Phase III	Phase I showed promising activity in gastric cancer with chemotherapy (ORR 50%).[11] However, the subsequent Phase III trial did not show a survival benefit.[12] Phase 2/3 in UC was terminated for futility.[13][14]
AZD1236	Selective (Oral Small Molecule; MMP-9/12)	Chronic Obstructive Pulmonary Disease (COPD)	Phase IIa	Generally well-tolerated over 6 weeks in patients with moderate-to-severe COPD.[15][16] However, it demonstrated no clinical efficacy on lung function or patient-reported outcomes.[15]
JNJ0966	Highly Selective (Allosteric Small Molecule)	Preclinical - Multiple Sclerosis model	Preclinical	Represents a novel approach by allosterically inhibiting the activation of the MMP-9 zymogen, not the active enzyme.[5][17] Showed efficacy in a mouse EAE model.[5]

Visualizing the Biological and Clinical Pathway

To better understand the context of these clinical trials, the following diagrams illustrate the MMP-9 signaling pathway, a generalized workflow for an enzyme inhibitor clinical trial, and the comparative landscape of the inhibitors discussed.

MMP-9 Signaling Pathway

MMP-9 expression and activity are triggered by various extracellular signals, leading to the degradation of the extracellular matrix (ECM) and the activation of signaling molecules. This cascade promotes key pathological processes such as cell migration, invasion, and angiogenesis.

Caption: The MMP-9 signaling cascade from extracellular triggers to pathological outcomes.

Generalized Clinical Trial Workflow for an MMP-9 Inhibitor

The development of an MMP-9 inhibitor follows a structured path from preclinical research through three phases of human clinical trials, each with specific objectives.

Caption: A typical phased workflow for the clinical development of an enzyme inhibitor.

Comparative Landscape of MMP-9 Inhibitors

This diagram illustrates the relationships between different classes of MMP-9 inhibitors, their clinical status, and key outcomes that influenced their development trajectory.

Caption: Logical relationships between MMP-9 inhibitor classes, specific drugs, and key clinical outcomes.

Experimental Protocols in Key Clinical Trials

Detailed experimental protocols for clinical trials are extensive and proprietary. However, published results provide insight into the core methodologies used to evaluate these inhibitors.

Marimastat in Metastatic Breast Cancer (ECOG E2196)

• Study Design: A randomized, double-blind, placebo-controlled Phase III trial.[8]

• Patient Population: 179 patients with metastatic breast cancer who had a response or stable disease after 6-8 cycles of first-line chemotherapy.[8]

• Intervention: Patients were randomly assigned to receive oral marimastat (10 mg twice daily) or a matching placebo.[8]

• Primary Endpoint: Progression-Free Survival (PFS).[8]

• Key Assessments: Patients were evaluated for disease progression every 3 months. A significant focus was placed on monitoring for musculoskeletal toxicity (MST), a known side effect.[8]

AZD1236 in Moderate-to-Severe COPD

• Study Design: A multinational, randomized, double-blind, placebo-controlled, parallel-group Phase IIa "signal-searching" study.[15][16]

• Patient Population: 74 patients aged ≥40 years with stable moderate-to-severe COPD.[16]

• Intervention: Following a 2-week run-in, patients received oral AZD1236 (75 mg twice daily) or a matching placebo for 6 weeks, in addition to their standard background medications.[16]

• Primary Endpoints: Safety and tolerability were the primary objectives.[16] Efficacy endpoints were exploratory and included changes in biomarkers of inflammation (e.g., sputum cell count) and tissue degradation (e.g., urinary desmosine).[15]

• Key Assessments: Spirometry, 6-minute walk test (6MWT), BODE index, Clinical COPD Questionnaire (CCQ), and monitoring of adverse events.[16]

Andecaliximab in Ulcerative Colitis

• Study Design: A randomized, double-blind, placebo-controlled, combined Phase 2/3 trial.[14]

• Patient Population: Patients with moderately to severely active ulcerative colitis.[13]

• Intervention: Patients were randomized (1:1:1) to receive subcutaneous injections of placebo, 150 mg andecaliximab every 2 weeks, or 150 mg andecaliximab weekly.[14]

• Primary Endpoint: The primary endpoint for the 8-week induction phase was clinical remission, defined by a composite of endoscopic, rectal bleeding, and stool frequency scores.[14][18]

• Key Assessments: The trial included a planned interim analysis of unblinded data by a Data Monitoring Committee after the first 150 patients completed the 8-week induction period, which ultimately led to the study's termination.[13]

Conclusion and Future Directions

The clinical development history of MMP-9 inhibitors serves as a crucial lesson in drug development, emphasizing that preclinical promise requires validation through rigorously designed trials. The initial failures of broad-spectrum inhibitors like marimastat, primarily due to dose-limiting toxicities, correctly shifted the field's focus towards enhancing selectivity.[3]

However, the subsequent trials of highly selective agents such as the monoclonal antibody andecaliximab and the small molecule AZD1236 have shown that selectivity alone does not guarantee clinical efficacy.[14] While these newer agents demonstrated much-improved safety profiles, they failed to meet primary efficacy endpoints in large, well-controlled studies.[13][19] This suggests that the role of MMP-9 in these complex human diseases may be more nuanced than initially understood from preclinical models, or that the timing and patient population for intervention are critical variables yet to be optimized.

Future research is now focused on novel mechanisms of inhibition, such as allosteric inhibitors that prevent zymogen activation, which could offer an even higher degree of selectivity.[5][17] As our understanding of MMP-9 biology deepens, the development of successful inhibitors will likely depend on smarter trial designs, better patient stratification, and potentially combination therapies that target multiple nodes of a disease pathway. For now, despite a long and challenging journey, the pursuit of a clinically approved MMP-9 inhibitor continues, driven by the significant unmet need in the diseases it aims to treat.[1][20]

References

• 1. mdpi.com [mdpi.com]
• 2. Directed evolution of metalloproteinase inhibitor TIMP-1 for selective inhibition of MMP-9 exploits catalytic and fibronectin domain interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Rebirth of Matrix Metalloproteinase Inhibitors: Moving Beyond the Dogma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Repurposing Cancer Drugs Batimastat and Marimastat to Inhibit the Activity of a Group I Metalloprotease from the Venom of the Western Diamondback Rattlesnake, Crotalus atrox [mdpi.com]
• 5. Discovery of a highly selective chemical inhibitor of matrix metalloproteinase-9 (MMP-9) that allosterically inhibits zymogen activation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phase I/II trial of batimastat, a matrix metalloproteinase inhibitor, in patients with malignant ascites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Phase I study of intrapleural batimastat (BB-94), a matrix metalloproteinase inhibitor, in the treatment of malignant pleural effusions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Randomized phase III trial of marimastat versus placebo in patients with metastatic breast cancer who have responding or stable disease after first-line chemotherapy: Eastern Cooperative Oncology Group trial E2196 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. | BioWorld [bioworld.com]
• 10. Marimastat as first-line therapy for patients with unresectable pancreatic cancer: a randomized trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. aacrjournals.org [aacrjournals.org]
• 12. andecaliximab (GS-5745) News - LARVOL Sigma [sigma.larvol.com]
• 13. gilead.com [gilead.com]
• 14. Andecaliximab [Anti-matrix Metalloproteinase-9] Induction Therapy for Ulcerative Colitis: A Randomised, Double-Blind, Placebo-Controlled, Phase 2/3 Study in Patients With Moderate to Severe Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Effects of an oral MMP-9 and -12 inhibitor, AZD1236, on biomarkers in moderate/severe COPD: a randomised controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Safety and tolerability of an oral MMP-9 and -12 inhibitor, AZD1236, in patients with moderate-to-severe COPD: a randomised controlled 6-week trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Discovery of a highly selective chemical inhibitor of matrix metalloproteinase-9 (MMP-9) that allosterically inhibits zymogen activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. ClinicalTrials.gov [clinicaltrials.gov]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]

A Comparative Analysis of (R)-ND-336 and Novel MMP-9 Inhibitory Antibodies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the small molecule MMP-9 inhibitor, (R)-ND-336, and emerging novel monoclonal antibodies targeting matrix metalloproteinase-9 (MMP-9). The content is structured to offer a clear overview of their respective biochemical properties, mechanisms of action, and available performance data, supported by experimental methodologies and visual representations of relevant biological pathways and workflows.

Introduction

Matrix metalloproteinase-9 (MMP-9), a zinc-dependent endopeptidase, is a critical mediator of extracellular matrix (ECM) remodeling. Its dysregulation is implicated in a range of pathologies, including chronic wounds, inflammatory diseases, and cancer metastasis. Consequently, the development of selective MMP-9 inhibitors is a significant focus of therapeutic research. This guide benchmarks (R)-ND-336, a promising small molecule inhibitor, against a new class of MMP-9 inhibitory monoclonal antibodies, providing a quantitative and qualitative comparison to aid in research and development decisions.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for (R)-ND-336 and selected novel MMP-9 inhibitory antibodies.

Inhibitor	Type	Target(s)	Ki (MMP-9)	IC50 (MMP-9)	Selectivity	Residence Time (MMP-9)
(R)-ND-336	Small Molecule (Thiirane)	MMP-9, MMP-2, MMP-14	19 nM[1]	143 µM (cytotoxicity)[1]	~450-fold vs MMP-8	300 min
Andecaliximab (GS-5745)	Monoclonal Antibody	MMP-9	Not Reported	~0.3 nM (gelatin cleavage)[2]	High vs other MMPs	Not Reported
REGA-3G12	Monoclonal Antibody	MMP-9	Not Reported	265 nM (fluorometric assay)[3]	High vs MMP-2	Not Reported
AB0041	Monoclonal Antibody	Human and Rat MMP-9	Not Reported	0.34 nM (gelatin cleavage)[2]	Does not bind mouse MMP-9	Not Reported
AB0046	Monoclonal Antibody	Mouse MMP-9	Not Reported	0.26 nM (gelatin cleavage)[2]	Does not bind human or rat MMP-9	Not Reported
CALY-001	Monoclonal Antibody	Active MMP-9	Not Reported	Not Reported	Selective for active MMP-9[4][5][6]	Not Reported

Note: Direct comparison of Ki values is challenging as they are not consistently reported for all antibodies. IC50 values are dependent on assay conditions.

Mechanism of Action

** (R)-ND-336:** This small molecule acts as a slow-binding, mechanism-based inhibitor of MMP-9. It belongs to the thiirane (B1199164) class of inhibitors and its mechanism involves the Glu-404 at the active site abstracting a proton, leading to a thiolate that coordinates with the zinc ion, resulting in tight binding and a long residence time.[1][7]

Novel MMP-9 Inhibitory Antibodies:

• Andecaliximab (GS-5745): This humanized monoclonal antibody is an allosteric inhibitor. It binds to a site on MMP-9 distant from the active site, inducing a conformational change that inhibits the enzyme's catalytic activity.[8] This mechanism contributes to its high selectivity.

• REGA-3G12: This murine monoclonal antibody selectively binds to the catalytic domain of MMP-9 but not to the fibronectin or zinc-binding domains.[9] Its inhibitory effect is achieved without directly interacting with the catalytic zinc ion.

• AB0041 and AB0046: These antibodies demonstrate noncompetitive inhibition of MMP-9.[2]

• CALY-001: This fully human therapeutic antibody uniquely binds to and neutralizes the active form of MMP-9, which may prevent its elimination by binding to the more abundant pro-enzyme form.[4][6]

Experimental Protocols

Detailed methodologies for the characterization of these inhibitors are crucial for comparative evaluation. Below are outlines of key experimental protocols.

MMP-9 Inhibition Assay (General Protocol)

A common method to determine the inhibitory potency (IC50) of a compound is through a fluorometric activity assay.

• Reagents: Recombinant human MMP-9, a fluorogenic MMP-9 substrate (e.g., DQ-gelatin or a FRET-based peptide), assay buffer (e.g., Tris-HCl, CaCl2, ZnCl2), and the inhibitor compound.

• Procedure:

  • Recombinant MMP-9 is pre-incubated with varying concentrations of the inhibitor for a specified period to allow for binding.

  • The fluorogenic substrate is added to initiate the enzymatic reaction.

  • The increase in fluorescence, resulting from the cleavage of the substrate by active MMP-9, is measured over time using a fluorescence plate reader.

  • The rate of reaction is calculated for each inhibitor concentration.

• Data Analysis: The reaction rates are plotted against the logarithm of the inhibitor concentration. The IC50 value, the concentration of inhibitor that reduces enzyme activity by 50%, is determined by fitting the data to a dose-response curve.

Determination of Inhibition Constant (Ki) and Residence Time

For slow-binding inhibitors like (R)-ND-336, progress curve analysis is used to determine the Ki and the association (kon) and dissociation (koff) rate constants. The residence time is calculated as 1/koff.

Gelatin Zymography

This technique is used to detect and quantify gelatinolytic activity of MMPs.

• Sample Preparation: Protein samples (e.g., cell culture supernatants, tissue extracts) are mixed with a non-reducing sample buffer.

• Electrophoresis: Samples are run on a polyacrylamide gel co-polymerized with gelatin.

• Renaturation and Development: The gel is washed with a non-ionic detergent (e.g., Triton X-100) to remove SDS and allow the enzyme to renature. The gel is then incubated in a developing buffer containing calcium and zinc ions to allow for gelatin degradation by the separated MMPs.

• Staining and Visualization: The gel is stained with Coomassie Brilliant Blue. Areas of gelatin degradation by MMPs appear as clear bands against a blue background. The intensity of the bands corresponds to the level of enzymatic activity.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key signaling pathways involving MMP-9 and a typical experimental workflow for inhibitor screening.

MMP-9 Signaling Pathway

Inhibitor Screening Workflow

Preclinical and Clinical Development Status

(R)-ND-336: This small molecule inhibitor has shown efficacy in preclinical models of diabetic wound healing.[7] It is currently undergoing Investigational New Drug (IND)-enabling studies to support its advancement into human clinical trials for the treatment of diabetic foot ulcers.[10][11][12][13]

Andecaliximab (GS-5745): This antibody has been evaluated in several clinical trials for various indications, including gastric cancer and ulcerative colitis.[2][14][15][16][17] While it showed some encouraging clinical activity in combination with chemotherapy for gastric cancer, a Phase 2/3 study in ulcerative colitis was terminated due to lack of efficacy.[2][14][15][16]

REGA-3G12: This antibody has been characterized in preclinical studies and has demonstrated selectivity for MMP-9.[9][18][19]

Conclusion

(R)-ND-336 and novel MMP-9 inhibitory antibodies represent two distinct and promising therapeutic strategies for targeting MMP-9. (R)-ND-336 offers the advantages of a small molecule, including potential for oral bioavailability and tissue penetration, coupled with a long residence time on its target. The inhibitory antibodies, on the other hand, provide exquisite specificity and potentially longer half-lives in circulation. The choice between these modalities will depend on the specific therapeutic application, desired pharmacokinetic profile, and the nuanced role of MMP-9 in the target disease pathology. This guide provides a foundational comparison to inform further research and development in this active area of drug discovery.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. researchgate.net [researchgate.net]
• 4. Calypso Biotech enters strategic partnership with EA Pharma [startupticker.ch]
• 5. | BioWorld [bioworld.com]
• 6. eapharma.co.jp [eapharma.co.jp]
• 7. Selective MMP-9 Inhibitor (R)-ND-336 Alone or in Combination with Linezolid Accelerates Wound Healing in Infected Diabetic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Andecaliximab Overview - Creative Biolabs [creativebiolabs.net]
• 9. A monoclonal antibody inhibits gelatinase B/MMP-9 by selective binding to part of the catalytic domain and not to the fibronectin or zinc binding domains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Metabolism of the Selective Matrix Metalloproteinase-9 Inhibitor (R)-ND-336 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Metabolism of the Selective Matrix Metalloproteinase-9 Inhibitor (R)-ND-336 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. aacrjournals.org [aacrjournals.org]
• 15. researchgate.net [researchgate.net]
• 16. academic.oup.com [academic.oup.com]
• 17. Andecaliximab [Anti-matrix Metalloproteinase-9] Induction Therapy for Ulcerative Colitis: A Randomised, Double-Blind, Placebo-Controlled, Phase 2/3 Study in Patients With Moderate to Severe Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Frontiers | Mechanisms of Action of Novel Drugs Targeting Angiogenesis-Promoting Matrix Metalloproteinases [frontiersin.org]
• 19. Potential clinical implications of recent MMP inhibitor design strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 20. fiercebiotech.com [fiercebiotech.com]

Safety & Regulatory Compliance

Navigating the Disposal of (R)-ND-336: A Guide for Laboratory Professionals

Understanding (R)-ND-336: Key Chemical Data

(R)-ND-336 is identified as a potent and selective inhibitor of matrix metalloproteinase-9 (MMP-9).[1][2][3] Its primary application is in research, particularly concerning diabetic foot ulcers.[1] The following table summarizes key quantitative data available for (R)-ND-336.

Property	Value	Source
CAS Number	2252493-33-5	[1]
MMP-9 Ki	19 nM	[1][2][3]
MMP-2 Ki	127 nM	[1]
MMP-14 Ki	119 nM	[1]
Cytotoxicity IC50	143 µM	[1]

Standard Operating Procedure for Disposal

In the absence of a specific Safety Data Sheet (SDS) for (R)-ND-336, the following procedural steps, based on general principles of hazardous waste management, should be followed. These steps are designed to minimize risk to personnel and the environment.

Step 1: Personal Protective Equipment (PPE)

Before handling (R)-ND-336, ensure appropriate PPE is worn. This includes, but is not limited to:

• Safety glasses or goggles

• Chemical-resistant gloves (e.g., nitrile)

• A laboratory coat

Step 2: Waste Segregation

Proper segregation of chemical waste is crucial. (R)-ND-336 waste should be categorized and collected at the point of generation.

• Solid Waste: Collect any solid (R)-ND-336, contaminated lab supplies (e.g., weigh boats, contaminated gloves, pipette tips), in a designated, properly labeled, and sealed hazardous waste container.

• Liquid Waste: Solutions containing (R)-ND-336 should be collected in a separate, sealed, and clearly labeled hazardous liquid waste container. Do not mix with other incompatible waste streams.

Step 3: Container Labeling

All waste containers must be clearly labeled with the following information:

• The words "Hazardous Waste"

• The full chemical name: (R)-ND-336

• The primary hazards associated with the compound (in the absence of specific data, treat as a potentially harmful chemical)

• The accumulation start date

Step 4: Storage

Store waste containers in a designated satellite accumulation area. This area should be:

• Secure and accessible only to authorized personnel.

• Away from general laboratory traffic.

• Equipped with secondary containment to prevent spills.

Step 5: Disposal

Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department. EHS will ensure that the waste is transported and disposed of in accordance with all local, state, and federal regulations. Never dispose of chemical waste down the drain or in the regular trash.[4]

Visualizing the Disposal Workflow

The following diagram illustrates the logical flow of the proper disposal procedure for (R)-ND-336.

Caption: Logical workflow for the proper disposal of (R)-ND-336.

By adhering to these general yet crucial safety and disposal procedures, laboratory professionals can handle (R)-ND-336 responsibly, ensuring a safe working environment and minimizing environmental impact. Always consult with your institution's EHS department for specific guidance and requirements.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Selective MMP-9 Inhibitor (R)-ND-336 Alone or in Combination with Linezolid Accelerates Wound Healing in Infected Diabetic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. beaufort.tricare.mil [beaufort.tricare.mil]

Essential Safety and Logistical Information for Handling (R)-ND-336

(R)-ND-336 is identified as a potent and selective inhibitor of matrix metalloproteinase-9 (MMP-9) and is utilized in research settings, particularly in studies related to diabetic wound healing.[1][2] As a bioactive small molecule, it is imperative to handle (R)-ND-336 with appropriate safety measures to minimize exposure and ensure a safe laboratory environment. This guide provides essential procedural information for researchers, scientists, and drug development professionals.

Disclaimer: A specific Safety Data Sheet (SDS) for (R)-ND-336 is not publicly available. The following guidance is based on best practices for handling novel research chemicals with unknown toxicity and potent biological activity. Always consult your institution's Environmental Health and Safety (EHS) department for specific requirements.

Hazard Assessment

Given that (R)-ND-336 is a potent enzyme inhibitor, it should be treated as potentially hazardous.[2] Direct contact, inhalation, or ingestion should be avoided. The health effects of acute or chronic exposure have not been thoroughly investigated. Therefore, precautionary measures are essential.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial to prevent exposure to (R)-ND-336. The following table summarizes the recommended PPE for various laboratory operations.

Operation	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Safety glasses with side shields or safety goggles.[3][4]	Nitrile gloves (double-gloving recommended).	Laboratory coat.[3][4]	Recommended to perform in a chemical fume hood or ventilated balance enclosure. If not feasible, an N95 respirator should be used.
Solution Preparation	Safety goggles or a face shield if there is a splash hazard.[3]	Nitrile gloves.	Laboratory coat.	Chemical fume hood.[5]
In-vitro/In-vivo Experiments	Safety glasses with side shields or safety goggles.	Nitrile gloves.	Laboratory coat.	Work in a well-ventilated area. Use a biosafety cabinet for cell culture work.
Waste Disposal	Safety goggles.	Nitrile gloves.	Laboratory coat.	Not generally required if handling sealed waste containers.

Operational and Disposal Plans

Experimental Protocols: Step-by-Step Handling Procedures

1. Preparation and Weighing:

• Before handling, ensure you have read and understood the general safety guidelines for research chemicals.[3][4][6]

• Conduct all weighing and aliquoting of solid (R)-ND-336 in a chemical fume hood or a ventilated balance enclosure to minimize inhalation of airborne particles.[5]

• Wear appropriate PPE as detailed in the table above.

• Use dedicated spatulas and weighing papers. Clean all equipment thoroughly after use.

2. Solution Preparation:

• Prepare solutions in a chemical fume hood.[5]

• Add the solvent to the weighed (R)-ND-336 slowly to avoid splashing.

• Ensure the container is securely capped before mixing or vortexing.

• Label the container clearly with the chemical name, concentration, date, and your initials.[6]

3. Administration in Experiments:

• When adding (R)-ND-336 solutions to cell cultures or administering to animal models, wear appropriate PPE to prevent skin contact or splashes.

• Handle all sharps (needles, syringes) with extreme care and dispose of them in a designated sharps container immediately after use.

Disposal Plan

Proper disposal of chemical waste is critical to prevent environmental contamination and ensure regulatory compliance.[3]

• Solid Waste: Collect any solid (R)-ND-336 waste, contaminated weighing papers, and used PPE (gloves, etc.) in a dedicated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Dispose of solutions containing (R)-ND-336 in a designated hazardous liquid waste container. Do not pour down the drain.[7]

• Sharps Waste: All needles, syringes, and other contaminated sharps must be disposed of in an approved sharps container.

• Follow your institution's specific guidelines for hazardous waste disposal. Contact your EHS department for pickup and disposal procedures.

Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[7] Seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[7] Seek immediate medical attention.

• Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[7]

• Ingestion: Do not induce vomiting. Rinse mouth with water.[7] Seek immediate medical attention.

• Spills: In case of a spill, evacuate the area. If the spill is small and you are trained to handle it, use an appropriate chemical spill kit. For large spills, contact your institution's EHS department immediately.[6]

Visual Workflow for Safe Handling of (R)-ND-336

Caption: Workflow for the safe handling and disposal of (R)-ND-336.

References

• 1. datasetcatalog.nlm.nih.gov [datasetcatalog.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Safety First: Best Practices for Handling Research Chemicals - Omega Chemicals [omegachems.site]
• 4. Safety First: Essential Guidelines for Handling Research Reagents and Equipment - Merkel Technologies Ltd [merkel.co.il]
• 5. Safety Tips for Handling Laboratory Chemicals - Actylis Lab [actylislab.com]
• 6. globalresearchchem.com [globalresearchchem.com]
• 7. beaufort.tricare.mil [beaufort.tricare.mil]